9-Bromo-9,10-dihydro-9,10-[1,2]benzenoanthracene

• CAS: 15364-55-3

Core Science & Biosynthesis

9-Bromotriptycene: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Bromotriptycene is a rigid, three-dimensional hydrocarbon molecule with a unique paddle-wheel-like structure.[1] Its distinctive architecture, composed of three benzene rings fused to a bicyclo[2.2.2]octatriene core, imparts exceptional steric bulk and rigidity.[1][2] These characteristics make 9-Bromotriptycene a valuable building block in supramolecular chemistry, materials science, and as a scaffold in the design of complex organic molecules. This technical guide provides a detailed overview of the known properties, experimental protocols, and reactivity of 9-Bromotriptycene, intended for researchers, scientists, and professionals in drug development.

Core Properties of 9-Bromotriptycene

The fundamental chemical and physical properties of 9-Bromotriptycene are summarized in the tables below.

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₂₀H₁₃Br	[3][4]
Molecular Weight	333.221 g/mol	[3][4]
CAS Number	15364-55-3	[3][4]
Appearance	White to light yellow powder or crystals	[5]
Melting Point	252.0 - 256.0 °C	[5]
Solubility	Soluble in organic solvents	[1]
IUPAC Name	9-Bromo-9,10-dihydro-9,10[1',2']-benzenoanthracene	[3][4]

Spectroscopic Data

Spectroscopy	Key Features
¹H NMR	Complex aromatic multiplets and a singlet for the bridgehead proton.
¹³C NMR	Signals for aromatic carbons and bridgehead carbons.
Infrared (IR)	Characteristic peaks for C-H (aromatic) and C-Br stretching.
Mass Spec.	Molecular ion peak (M⁺) and characteristic fragmentation patterns.

Synthesis of 9-Bromotriptycene

The most common route for the synthesis of 9-Bromotriptycene involves the Diels-Alder reaction between 9-bromoanthracene and a benzyne precursor, such as anthranilic acid.

Experimental Protocol: Synthesis from 9-Bromoanthracene and Anthranilic Acid

This protocol is a representative procedure based on the well-established generation of benzyne from anthranilic acid and its subsequent reaction with an anthracene derivative.

Materials:

• 9-Bromoanthracene

• Anthranilic acid

• Isoamyl nitrite

• 1,2-Dimethoxyethane (DME) or other suitable aprotic solvent

• Dichloromethane (DCM)

• Hexane

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 9-bromoanthracene in DME.

• In a separate flask, prepare a solution of anthranilic acid in DME.

• Heat the 9-bromoanthracene solution to reflux.

• Slowly and simultaneously add the anthranilic acid solution and isoamyl nitrite to the refluxing solution of 9-bromoanthracene over a period of 1-2 hours.

• After the addition is complete, continue refluxing the reaction mixture for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the crude residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate to remove any unreacted anthranilic acid and its byproducts.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/dichloromethane gradient to afford pure 9-Bromotriptycene.

Synthesis of 9-Bromotriptycene Workflow

Reactivity and Applications

9-Bromotriptycene is a versatile intermediate in organic synthesis, primarily utilized in cross-coupling reactions to introduce the bulky triptycenyl scaffold into other molecules. A key feature of its reactivity is the inertness of the C-Br bond at the bridgehead position to nucleophilic substitution (both SN1 and SN2 mechanisms). This is due to the high steric hindrance preventing backside attack (SN2) and the geometric constraints that destabilize the formation of a planar carbocation at the bridgehead (SN1).

Palladium-Catalyzed Cross-Coupling Reactions

9-Bromotriptycene readily participates in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings. These reactions provide an efficient means to form carbon-carbon bonds at the sterically hindered 9-position.[2]

The following is a general protocol for the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid, which can be adapted for 9-Bromotriptycene.

Materials:

• 9-Bromotriptycene

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, or DME/water mixture)

Procedure:

• To a Schlenk flask, add 9-Bromotriptycene, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent to the flask via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Suzuki-Miyaura Cross-Coupling Workflow

Structural Characteristics

Conclusion

9-Bromotriptycene is a key synthetic intermediate that provides access to a wide range of sterically demanding and structurally complex molecules. Its unique three-dimensional shape and predictable reactivity in cross-coupling reactions make it a valuable tool for researchers in organic synthesis, materials science, and drug discovery. The protocols and data presented in this guide offer a foundation for the effective utilization of 9-Bromotriptycene in various research and development endeavors. Further detailed characterization of its spectroscopic properties and optimization of reaction protocols will continue to expand its utility in creating novel and functional molecular architectures.

References

• 1. mdpi.com [mdpi.com]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. 9-Bromo triptycene [webbook.nist.gov]
• 5. whitman.edu [whitman.edu]

An In-Depth Technical Guide to 9-Bromo-9,10-dihydro-9,10-benzenoanthracene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis, and known properties of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, a rigid three-dimensional molecule also known as 9-bromotriptycene. This document is intended to serve as a valuable resource for researchers in organic synthesis, materials science, and medicinal chemistry.

Chemical Structure and Properties

9-Bromo-9,10-dihydro-9,10-benzenoanthracene possesses a unique, propeller-like structure derived from the triptycene scaffold. This rigid framework, composed of three benzene rings fused to a bicyclo[2.2.2]octatriene core, imparts significant steric hindrance and unique photophysical properties to its derivatives. The bromine atom at the bridgehead position (C9) serves as a versatile handle for further functionalization.

Below is a diagram of the chemical structure of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Caption: Chemical structure of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Quantitative Data Summary

The following table summarizes key quantitative data for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Property	Value	Reference
Molecular Formula	C₂₀H₁₃Br	[1]
Molecular Weight	333.23 g/mol	[1][2]
CAS Number	15364-55-3	[1]
Appearance	Solid	[2]
Purity	>98.0% (GC)	[2]
Storage Temperature	Room Temperature (Recommended in a cool and dark place, <15°C)	[2]
Melting Point	246-248 °C
¹³C NMR Spectrum	Available	[1]
IR Spectrum	Available	[3]

Experimental Protocols

The synthesis of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene typically involves a Diels-Alder reaction between anthracene and a benzyne precursor, followed by bromination, or by the Diels-Alder reaction of a bromoanthracene with a benzyne precursor.[4] A general synthetic workflow is outlined below.

Caption: Synthetic workflow for 9-Bromotriptycene.

Detailed Methodology: Synthesis via Diels-Alder Reaction

This protocol is a generalized procedure based on established methods for triptycene synthesis.[4][5]

Materials:

• 9-Bromoanthracene

• Anthranilic acid

• Amyl nitrite

• 1,2-Dimethoxyethane (DME) or other suitable aprotic solvent

• Toluene

• Maleic anhydride (for trapping excess benzyne)

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Dichloromethane

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, dissolve 9-bromoanthracene (1.0 equivalent) in DME.

• Benzyne Generation: In a separate flask, prepare a solution of anthranilic acid (1.2 equivalents) in DME. To the dropping funnel, add a solution of amyl nitrite (1.2 equivalents) in DME.

• Diels-Alder Reaction: Heat the solution of 9-bromoanthracene to reflux. Add the anthranilic acid solution and the amyl nitrite solution simultaneously and dropwise to the refluxing solution over a period of 1-2 hours. The reaction is exothermic and will generate nitrogen and carbon dioxide gas.

• Quenching: After the addition is complete, continue to reflux the mixture for an additional 2 hours to ensure complete reaction. To consume any unreacted benzyne, add a small amount of maleic anhydride and continue to reflux for 30 minutes.

• Work-up: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and dichloromethane. Separate the organic layer. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/dichloromethane gradient to yield pure 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Biological Context and Potential Applications

Currently, there is no direct evidence in the scientific literature to suggest the involvement of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene in specific biological signaling pathways.

However, the broader class of triptycene derivatives has garnered interest in medicinal chemistry and chemical biology. Due to their rigid, three-dimensional structure, triptycenes serve as unique scaffolds. Studies have shown that certain functionalized triptycenes can interact with nucleic acid three-way junctions.[6][7] This suggests potential applications in the development of probes or therapeutic agents that target specific nucleic acid structures. The 9-bromo functionality of the title compound makes it an ideal starting material for the synthesis of a diverse library of triptycene derivatives for such biological investigations.[8]

Conclusion

9-Bromo-9,10-dihydro-9,10-benzenoanthracene is a synthetically valuable compound with a well-defined, rigid structure. While its direct biological activity in signaling pathways has not been reported, its utility as a versatile building block for more complex triptycene derivatives is clear. The experimental protocols and data presented in this guide are intended to facilitate further research into the applications of this and related compounds in materials science, supramolecular chemistry, and drug discovery.

References

• 1. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Bromotriptycene | 15364-55-3 | TCI AMERICA [tcichemicals.com]
• 3. 9-Bromo triptycene [webbook.nist.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

An In-depth Technical Guide to 9-Bromotriptycene: IUPAC Nomenclature, Properties, and Synthetic Protocols

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical document provides a comprehensive overview of 9-Bromotriptycene, a key derivative of the rigid, three-dimensional triptycene scaffold. It details the formal IUPAC nomenclature, summarizes key physicochemical properties, and presents detailed experimental protocols for its synthesis and derivatization. This guide is intended to serve as a foundational resource for professionals engaged in materials science, supramolecular chemistry, and medicinal chemistry where triptycene-based structures are of significant interest.

IUPAC Nomenclature

The unique, paddlewheel-shaped structure of triptycene presents a challenge for systematic naming. Consequently, two primary IUPAC-accepted naming conventions are in use for 9-Bromotriptycene.

• Semi-Systematic Name (Benzenoanthracene-based): The most commonly encountered name is 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene . This name treats triptycene as an adduct of benzene and anthracene. The numbering follows the parent anthracene core, with the bridgehead carbons designated as positions 9 and 10.[2][3]

• Systematic Name (Polycyclic-based): The fully systematic IUPAC name is 1-bromopentacyclo[6.6.6.0²,⁷.0⁹,¹⁴.0¹⁵,²⁰]icosa-2,4,6,9,11,13,15,17,19-nonaene .[4] This name describes the molecule as a complex pentacyclic system, providing an unambiguous representation of its topology.

The logical derivation for the common semi-systematic name is outlined in the diagram below.

Figure 1: Logical workflow for deriving the IUPAC name of 9-Bromotriptycene.

Physicochemical Properties

9-Bromotriptycene is typically supplied as a solid material. Its key properties are summarized in the table below for quick reference.

Property	Value	Reference(s)
IUPAC Name	9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene
CAS Registry Number	15364-55-3	[4][5][6]
Molecular Formula	C₂₀H₁₃Br	[5][6]
Molecular Weight	333.22 g/mol	[5][6]
Appearance	White to light yellow powder or crystals
Melting Point	252.0 - 256.0 °C
Purity	>98.0% (by GC)

Crystallographic Data of a Triptycene Analog

Crystal Data Parameter	Value for 9,10-Dibromotriptycene (C₂₀H₁₂Br₂)	Reference
Crystal System	Monoclinic	[1]
Space Group	P2₁/a	[1]
a	8.0753 (8) Å	[1]
b	13.698 (1) Å	[1]
c	14.054 (1) Å	[1]
β	92.639 (2)°	[1]
Volume (V)	1552.9 (3) ų	[1]
Z	4	[1]
Calculated Density	1.763 Mg m⁻³	[1]

Experimental Protocols

The synthesis of 9-substituted triptycenes typically begins with a functionalized anthracene precursor, which then undergoes a Diels-Alder reaction with an in situ generated benzyne. Below is a representative protocol adapted from the synthesis of related triptycene derivatives.[7]

4.1. Synthesis of 9-Bromotriptycene from 9-Bromoanthracene

This procedure involves the Diels-Alder cycloaddition of benzyne (generated in situ from anthranilic acid) to 9-bromoanthracene.

• Materials:

  • 9-Bromoanthracene

  • Anthranilic acid

  • Isopentyl nitrite (isoamyl nitrite)

  • 1,2-Dimethoxyethane (DME), anhydrous

  • Dichloromethane (CH₂Cl₂)

  • n-Hexane

  • Silica gel for column chromatography

• Procedure:

  • To a stirred solution of 9-bromoanthracene (1.0 eq) in anhydrous DME, add anthranilic acid (1.2 eq).

  • Heat the mixture to reflux (approx. 85 °C).

  • Add isopentyl nitrite (1.5 eq) dropwise to the refluxing solution over 30 minutes. The in situ generation of benzyne will commence.

  • Maintain the reaction at reflux for 2-4 hours, monitoring the consumption of 9-bromoanthracene by TLC.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent (DME) under reduced pressure using a rotary evaporator.

  • The crude residue is then purified by flash column chromatography on silica gel. A gradient elution system, starting with n-hexane and gradually increasing the polarity with dichloromethane (e.g., n-hexane:CH₂Cl₂ 1:1), is typically effective.[7]

  • Combine the fractions containing the desired product and remove the solvent in vacuo to yield 9-Bromotriptycene as a solid.

4.2. Derivatization: Synthesis of 9-Triptycenylcopper

9-Bromotriptycene is a versatile precursor for further functionalization at the bridgehead position. One common reaction is the formation of an organometallic reagent, such as 9-triptycenylcopper.[2]

• Materials:

  • 9-Bromotriptycene

  • n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

  • Copper(I) halide (e.g., CuI or CuBr)

  • Anhydrous tetrahydrofuran (THF)

• Procedure:

  • Dissolve 9-Bromotriptycene (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., Argon or Nitrogen) and cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 eq) dropwise to the solution. The formation of the lithiated triptycene intermediate may be observed. Stir for 1 hour at -78 °C.

  • In a separate flask, prepare a slurry of the copper(I) halide (1.2 eq) in anhydrous THF under an inert atmosphere.

  • Transfer the lithiated triptycene solution to the copper(I) halide slurry via cannula at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for several hours. The resulting solution/suspension contains the 9-triptycenylcopper reagent, which can be used in situ for subsequent cross-coupling reactions.

The experimental workflow for this derivatization is depicted below.

Figure 2: Workflow for the synthesis of a 9-triptycenylcopper reagent.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties | MDPI [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 9-Bromo triptycene [webbook.nist.gov]
• 6. 9-Bromo triptycene [webbook.nist.gov]
• 7. beilstein-journals.org [beilstein-journals.org]

An In-depth Technical Guide to 9-Bromo-9,10-dihydro-9,10-benzenoanthracene (9-Bromotriptycene)

CAS Number: 15364-55-3

This technical guide provides a comprehensive overview of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, a key synthetic intermediate for researchers, scientists, and drug development professionals. This document details its chemical properties, synthesis, and significant reactions, with a focus on its application as a versatile scaffold in medicinal chemistry and materials science.

Chemical and Physical Properties

9-Bromo-9,10-dihydro-9,10-benzenoanthracene, commonly known as 9-bromotriptycene, is a rigid, three-dimensional aromatic hydrocarbon. Its unique propeller-like structure imparts specific chemical and physical characteristics that make it a valuable building block in various chemical syntheses. The bridgehead bromine atom is strategically positioned for a variety of chemical modifications.

Property	Value	Reference(s)
CAS Number	15364-55-3	[1][2]
Molecular Formula	C₂₀H₁₃Br	[1][2]
Molecular Weight	333.23 g/mol	[1]
Appearance	White to light yellow crystalline powder
Melting Point	252.0 - 256.0 °C
Purity	>98.0% (GC)
IUPAC Name	1-bromopentacyclo[6.6.6.0²,⁷.0⁹,¹⁴.0¹⁵,²⁰]icosa-2,4,6,9,11,13,15,17,19-nonaene	[1]

Spectroscopic Data:

While detailed spectral assignments are dependent on experimental conditions, general characteristics can be described. The NIST Chemistry WebBook indicates the availability of its infrared (IR) spectrum.[2] The ¹H NMR spectrum is expected to show complex multiplets in the aromatic region and a singlet for the bridgehead proton. The ¹³C NMR spectrum will display signals for the aromatic carbons and the sp³-hybridized bridgehead carbons.

Synthesis and Reactivity

The parent triptycene scaffold is typically synthesized via a Diels-Alder reaction between anthracene and a benzyne precursor.[3][4] 9-Bromotriptycene serves as a crucial starting material for the synthesis of a wide array of 9-substituted triptycene derivatives. The bromine atom at the bridgehead position, while unreactive towards traditional Sₙ1 and Sₙ2 reactions due to steric hindrance and the instability of the resulting carbocation, readily participates in metal-catalyzed cross-coupling reactions.[3]

This reactivity makes 9-bromotriptycene a valuable precursor for creating libraries of complex molecules for applications in materials science and as potential therapeutic agents.[4][5][6]

Experimental Protocols

The following protocols are representative of the key transformations involving 9-bromotriptycene.

Synthesis of 9-Methylsulfanyltriptycene

This procedure outlines the conversion of 9-bromotriptycene to a catalyst used in the halogenation of aromatic compounds.[3]

Procedure:

• Treat 9-bromotriptycene with n-butyllithium (n-BuLi) in an appropriate anhydrous solvent, such as diethyl ether or tetrahydrofuran (THF), under an inert atmosphere (e.g., argon or nitrogen) at low temperature (e.g., -78 °C) to generate the 9-lithiotriptycene intermediate.

• To this solution, add dimethyldisulfide.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Quench the reaction with a suitable aqueous solution, such as saturated ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over an anhydrous drying agent (e.g., sodium sulfate).

• Purify the crude product by column chromatography followed by recrystallization to yield 9-methylsulfanyltriptycene. A reported yield for this transformation is 84%.[3]

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This generalized protocol describes the palladium-catalyzed cross-coupling of 9-bromotriptycene with an arylboronic acid, a common method for C-C bond formation.

Reagents and Catalyst System:

• 9-Bromotriptycene (electrophile)

• Arylboronic acid (nucleophile)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., SPhos, PCy₃)

• Base (e.g., K₂CO₃, KF)

• Anhydrous solvent (e.g., dioxane, toluene, DMF)

General Procedure:

• In a reaction vessel, combine 9-bromotriptycene, the arylboronic acid (typically 1.5 equivalents), the palladium catalyst (e.g., 1-5 mol%), and the phosphine ligand.

• Add the base (typically 2-3 equivalents) and the anhydrous solvent.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon) or by freeze-pump-thaw cycles.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with an organic solvent.

• Perform an aqueous workup, washing with water and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 9-aryl-triptycene derivative.

Applications in Drug Discovery and Medicinal Chemistry

The rigid triptycene scaffold is of significant interest in medicinal chemistry. Its three-dimensional structure can be exploited to present functional groups in a precise orientation for interaction with biological targets. Triptycene derivatives have been investigated for their ability to bind to nucleic acid three-way junctions and as potential anti-cancer agents.[4][7]

9-Bromotriptycene is a key building block in this context, as it allows for the systematic modification of the triptycene core. Through reactions such as the Suzuki-Miyaura coupling, a diverse library of 9-substituted triptycenes can be generated for biological screening. This approach is fundamental to structure-activity relationship (SAR) studies in the drug discovery process.

Visualized Workflows and Relationships

Synthesis of 9-Aryl-Triptycenes via Suzuki-Miyaura Coupling

The following diagram illustrates the general workflow for the synthesis of 9-aryl-triptycene derivatives from 9-bromotriptycene using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for the Suzuki-Miyaura coupling of 9-bromotriptycene.

9-Bromotriptycene as a Scaffold for Library Synthesis in Drug Discovery

This diagram illustrates the central role of 9-bromotriptycene as a versatile scaffold for generating a library of diversified triptycene derivatives for subsequent biological screening.

Caption: Role of 9-bromotriptycene in medicinal chemistry library synthesis.

References

• 1. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 9-Bromo triptycene [webbook.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of 9-Bromotriptycene.

An In-depth Technical Guide to the Physical and Chemical Properties of 9-Bromotriptycene

Introduction

9-Bromotriptycene is a rigid, three-dimensional aromatic hydrocarbon with a distinctive paddlewheel-shaped structure.[1][2] This unique molecular architecture, composed of three benzene rings fused to a bicyclo[2.2.2]octatriene core, imparts remarkable chemical and physical properties.[1][2] The bromine atom at the bridgehead position (C9) serves as a versatile functional handle for a variety of chemical transformations, making 9-bromotriptycene a valuable building block in supramolecular chemistry, materials science, and drug discovery. This guide provides a comprehensive overview of the physical and chemical properties of 9-bromotriptycene, including detailed experimental protocols and a summary of its reactivity.

Physical Properties

9-Bromotriptycene is a white to light yellow crystalline solid at room temperature.[3] Its rigid structure results in a high melting point.

Table 1: Physical Properties of 9-Bromotriptycene

Property	Value	Source
Appearance	White to light yellow powder/crystal	[3]
Molecular Formula	C₂₀H₁₃Br	[4][5][6][7]
Molecular Weight	333.22 g/mol	[3][4][5][6][7]
Melting Point	252-256 °C	[3]
CAS Number	15364-55-3	[4][5][6][7]

Spectroscopic Properties

The spectroscopic data for 9-bromotriptycene are consistent with its highly symmetric and rigid structure.

Table 2: Spectroscopic Data for 9-Bromotriptycene

Technique	Key Features	Source
¹³C NMR	Data available, consistent with triptycene scaffold.	[6][8][9]
Infrared (IR)	C-H stretching for unsaturated carbons (>3000 cm⁻¹), C=C stretching (1680-1630 cm⁻¹), and C-H wagging (1000-600 cm⁻¹).	[4][10]
Mass Spectrometry	Molecular ion peak consistent with the molecular weight.	[11]

Calculated Physicochemical Properties

Several physicochemical properties of 9-bromotriptycene have been calculated using computational methods.

Table 3: Calculated Physicochemical Properties of 9-Bromotriptycene

Property	Value	Source
logP (Octanol/Water Partition Coefficient)	5.180	[12]
Water Solubility (log₁₀WS in mol/L)	-6.16	[12]
Enthalpy of Fusion (ΔfusH°)	32.17 kJ/mol	[12]
Enthalpy of Vaporization (ΔvapH°)	73.35 kJ/mol	[12]

Chemical Properties and Reactivity

The chemical reactivity of 9-bromotriptycene is dominated by transformations at the C9-Br bond and the inherent stability of the triptycene scaffold.

Inertness to Nucleophilic Substitution

A key chemical feature of 9-bromotriptycene is its inertness to standard nucleophilic substitution reactions (Sₙ1 and Sₙ2) at the bridgehead carbon.

• Sₙ1 Inactivity: The Sₙ1 mechanism is disfavored because the rigid, cage-like structure of the triptycene framework prevents the formation of the required planar carbocation intermediate at the bridgehead position.[13][14]

• Sₙ2 Inactivity: The Sₙ2 mechanism is sterically hindered. The three benzene rings effectively shield the backside of the C9-Br bond, preventing the approach of a nucleophile for a backside attack.[13][14]

Bridgehead Functionalization

Despite its inertness to nucleophilic substitution, the bridgehead position of 9-bromotriptycene can be functionalized through other pathways, primarily involving organometallic intermediates.

• Palladium-Catalyzed Cross-Coupling: 9-Bromotriptycene can undergo palladium-catalyzed cross-coupling reactions with various iodo- and bromoaromatic compounds to form new C-C bonds at the bridgehead position.[1][15]

• Formation of 9-Triptycenylcopper: Treatment of 9-bromotriptycene with n-butyllithium followed by a copper(I) halide generates 9-triptycenylcopper in situ.[1][2][15] This organocopper reagent is an active participant in coupling reactions.[1][2][15]

Use as a Precursor in Catalyst Synthesis

9-Bromotriptycene is a precursor for the synthesis of specialized catalysts. For instance, 9-methylsulfanyltriptycene (TRIP-SMe), a catalyst for the halogenation of aromatic compounds, is prepared from 9-bromotriptycene.[1][2][15]

Caption: Chemical reactivity pathways of 9-Bromotriptycene.

Experimental Protocols

Detailed methodologies for key experiments involving 9-bromotriptycene are crucial for its application in research.

Synthesis of 9-Methylsulfanyltriptycene (TRIP-SMe)

This protocol describes the preparation of a halogenation catalyst from 9-bromotriptycene.[1][2][15]

• Lithiation: 9-Bromotriptycene is treated with n-butyllithium (n-BuLi) in an appropriate anhydrous solvent (e.g., THF or diethyl ether) at low temperature (e.g., -78 °C) under an inert atmosphere (e.g., argon or nitrogen) to form 9-lithiotriptycene.

• Sulfenylation: Dimethyl disulfide (MeSSMe) is added to the solution of 9-lithiotriptycene. The reaction mixture is allowed to warm to room temperature.

• Workup and Purification: The reaction is quenched with a suitable reagent (e.g., saturated aqueous ammonium chloride). The organic layer is separated, washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography followed by recrystallization to yield 9-methylsulfanyltriptycene (TRIP-SMe).[1][2][15]

Palladium-Catalyzed Cross-Coupling at the Bridgehead Position

This outlines a general procedure for the functionalization of the C9 position.[1][15]

• Reaction Setup: A reaction vessel is charged with 9-bromotriptycene, a palladium catalyst (e.g., Pd(OAc)₂), a suitable ligand (e.g., SPhos), a base (e.g., K₃PO₄), and the desired coupling partner (an iodo- or bromoaromatic compound) in an appropriate solvent (e.g., toluene or dioxane).

• Reaction Conditions: The mixture is degassed and heated under an inert atmosphere for a specified period until the reaction is complete (monitored by TLC or GC-MS).

• Workup and Purification: The reaction mixture is cooled to room temperature, diluted with a suitable solvent, and washed with water and brine. The organic layer is dried and concentrated.

• Purification: The crude product is purified by column chromatography to afford the C9-arylated triptycene derivative.

Applications in Drug Development and Research

The rigid triptycene scaffold is of significant interest in medicinal chemistry and drug design. Triptycene derivatives have been explored for their ability to bind to nucleic acid three-way junctions.[16][17] The functionalization at the C9 position, as enabled by 9-bromotriptycene, allows for the attachment of linkers and pharmacophores, facilitating the development of novel therapeutic agents and molecular probes.[16][17] The synthesis of 9-substituted triptycene building blocks is crucial for solid-phase synthesis and the rapid diversification of compound libraries for screening.[16][17]

Conclusion

9-Bromotriptycene is a pivotal molecule in modern organic chemistry, offering a unique combination of structural rigidity and chemical functionality. Its well-defined physical properties and predictable, albeit unconventional, reactivity make it an invaluable tool for the construction of complex molecular architectures. The ability to functionalize the sterically hindered bridgehead position through organometallic intermediates opens up avenues for the design of novel materials, catalysts, and therapeutic agents. This guide provides the foundational knowledge required for researchers and scientists to effectively utilize 9-bromotriptycene in their respective fields.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 9-Bromotriptycene | 15364-55-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. 9-Bromo triptycene [webbook.nist.gov]
• 5. 9-Bromo triptycene [webbook.nist.gov]
• 6. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 9-Bromo triptycene [webbook.nist.gov]
• 8. TRIPTYCENE(477-75-8) 13C NMR [m.chemicalbook.com]
• 9. Triptycene | C20H14 | CID 92764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Recent Developments in Mass Spectrometry to Support Next-Generation Synthesis and Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 9-Bromo triptycene (CAS 15364-55-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 13. echemi.com [echemi.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 9-Bromo-9,10-dihydro-9,10-benzenoanthracene

This guide provides a comprehensive overview of the chemical compound 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, tailored for researchers, scientists, and professionals in the field of drug development. It delves into its fundamental chemical properties, including a detailed calculation of its molecular weight, and presents relevant experimental data and protocols.

Core Concepts: Molecular Weight and Structure

9-Bromo-9,10-dihydro-9,10-benzenoanthracene, also known as 9-Bromotriptycene, is a rigid, three-dimensional aromatic hydrocarbon derivative. Its unique structure, featuring a bromine atom at a bridgehead position, makes it a valuable synthon in various chemical syntheses. The molecular formula for this compound is C₂₀H₁₃Br[1][2].

The molecular weight of a compound is a critical parameter, essential for stoichiometric calculations in chemical reactions, quantitative analysis, and the determination of molar concentrations for experimental assays. It is calculated by summing the atomic weights of all constituent atoms in its molecular formula.

To determine the molecular weight of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, the atomic weights of Carbon (C), Hydrogen (H), and Bromine (Br) are required. Based on IUPAC standards, the standard atomic weight of carbon is approximately 12.011 atomic mass units (amu), hydrogen is approximately 1.008 amu, and bromine is approximately 79.904 amu[3][4][5][6][7][8][9].

The calculation is as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) + (Number of Br atoms × Atomic weight of Br)

(20 × 12.011 amu) + (13 × 1.008 amu) + (1 × 79.904 amu) = 240.22 amu + 13.104 amu + 79.904 amu = 333.228 amu

This calculated molecular weight is consistent with the values reported in chemical databases, which list it as approximately 333.2 g/mol [1][2].

Quantitative Data Summary

The following table summarizes key quantitative data for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Property	Value	Reference
Molecular Formula	C₂₀H₁₃Br	[1][2]
Molecular Weight	333.23 g/mol	[1][2]
Physical Form	Solid
Purity	Typically ≥98%

Experimental Protocols

Detailed experimental procedures are crucial for the replication of scientific findings and the development of new methodologies. The synthesis of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene typically involves the reaction of anthracene with a suitable benzyne precursor, followed by bromination.

Illustrative Synthesis of Triptycene (the parent scaffold):

A common method for the synthesis of the parent triptycene structure involves the Diels-Alder reaction between anthracene and benzyne, which can be generated in situ from anthranilic acid.

• Step 1: Generation of Benzyne: Anthranilic acid is diazotized with a nitrite source (e.g., isoamyl nitrite) in an aprotic solvent like 1,2-dimethoxyethane (DME). The resulting diazonium salt readily decomposes to form benzyne.

• Step 2: Diels-Alder Reaction: The highly reactive benzyne undergoes a [4+2] cycloaddition with anthracene, which is present in the reaction mixture. This reaction forms the characteristic triptycene scaffold.

• Step 3: Purification: The product, 9,10-dihydro-9,10-benzenoanthracene (triptycene), is then isolated and purified, typically by column chromatography or recrystallization.

Bromination of Triptycene:

The introduction of the bromine atom at the 9-position can be achieved through electrophilic bromination of triptycene. However, direct bromination can lead to a mixture of products. A more specific method involves the generation of the triptycyl radical or cation at the desired position, followed by quenching with a bromine source.

A more direct, though potentially lower-yielding, synthesis of 9-Bromotriptycene can be achieved by using a brominated benzyne precursor in the Diels-Alder reaction with anthracene.

Visualizing Chemical Logic and Workflows

To better understand the relationships and processes involved in the study of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, the following diagrams, generated using the DOT language, illustrate a key synthetic pathway and a typical experimental workflow.

Caption: Synthetic pathway for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Caption: General experimental workflow for synthesis and characterization.

References

• 1. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-9,10-dihydro-9,10-[1,2]benzenoanthracene | C20H13Br | CID 3089000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromine - Wikipedia [en.wikipedia.org]
• 4. Hydrogen - Wikipedia [en.wikipedia.org]
• 5. byjus.com [byjus.com]
• 6. byjus.com [byjus.com]
• 7. Bromine - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]

An In-depth Technical Guide to the Synthesis of Triptycene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Triptycene, a unique, paddlewheel-shaped aromatic hydrocarbon, and its derivatives have garnered significant attention across various scientific disciplines. Their rigid, three-dimensional structure provides a robust scaffold for applications in materials science, supramolecular chemistry, and catalysis.[1][2] In the realm of drug development, the triptycene framework offers a novel, non-planar aromatic moiety for the design of new therapeutic agents, with some derivatives showing promise as anti-inflammatory and anticancer agents. This guide provides a comprehensive overview of the core synthetic methodologies for preparing triptycene derivatives, detailed experimental protocols, and a summary of their application in cancer research.

Core Synthetic Strategies

The synthesis of the triptycene scaffold primarily relies on the Diels-Alder reaction, a powerful [4+2] cycloaddition, between a 9-substituted anthracene and a suitable dienophile.[3] Two main approaches have been established for this transformation: the reaction with in situ generated benzyne and the reaction with 1,4-benzoquinone.

The Benzyne Route (Wittig's Approach)

First reported by Wittig, this method involves the cycloaddition of an anthracene with benzyne, a highly reactive intermediate.[4][5] Benzyne is typically generated in situ from various precursors to immediately react with the anthracene present in the reaction mixture. This approach is highly versatile, allowing for the synthesis of a wide range of substituted triptycenes by employing appropriately functionalized anthracenes or benzyne precursors.

A common and efficient method for benzyne generation is the diazotization of anthranilic acid with an alkyl nitrite, such as isoamyl nitrite.[4][5] The resulting diazonium salt readily decomposes, eliminating nitrogen and carbon dioxide to yield benzyne.

Caption: General workflow for triptycene synthesis via the benzyne route.

The Benzoquinone Route (Bartlett's Approach)

The original synthesis of triptycene, developed by Bartlett and coworkers, utilizes 1,4-benzoquinone as the dienophile in a Diels-Alder reaction with anthracene.[6] This multi-step process involves the initial formation of a Diels-Alder adduct, which is then subjected to further chemical transformations, such as enolization and oxidation, to achieve the final aromatic triptycene structure. This route is particularly useful for the synthesis of hydroxylated triptycene derivatives.

Quantitative Data on Triptycene Derivatives

The following tables summarize key quantitative data for the synthesis of parent triptycene and some of its derivatives.

Compound	Starting Materials	Dienophile/Benzyne Precursor	Solvent	Yield (%)	Melting Point (°C)	Reference(s)
Triptycene	Anthracene	Anthranilic acid / Isoamyl nitrite	1,2-Dimethoxyethane	~59	255-256	[4][5]
Triptycene	Anthracene	2-Bromofluorobenzene / Mg	Tetrahydrofuran	28	255-256	[1][2]
Dihydroxy triptycene	Anthracene	p-Benzoquinone	Xylene	67.5	-	[7]
1-Methoxytriptycene	1-Methoxyanthracene	Anthranilic acid / Isopentyl nitrite	-	81	-	[8]
1-Hydroxytriptycene	1-Methoxytriptycene	BBr₃	Dichloromethane	94	-	[8]
1,8-Bis(trifluoromethanesulfonyloxy)triptycene	1,8-Dihydroxytriptycene	Trifluoromethanesulfonic anhydride	1,2-Dichloroethane	75	-	[9]
Tris(ethynyldiphenylphosphino)triptycene	Triethynyltriptycene	Chlorodiphenylphosphine	-	66-71	-	[10]

Table 1: Synthesis yields and melting points of selected triptycene derivatives.

Compound	Solvent	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)	Reference(s)
Triptycene	CDCl₃	5.39 (s, 2H, bridgehead), 6.95-7.05 (m, 6H, aromatic), 7.35-7.45 (m, 6H, aromatic)	54.5 (bridgehead), 123.5, 124.8, 125.3, 145.5	[11][12]
2,6,14-Triazidotriptycene	CDCl₃	5.30 (s, 1H), 5.37 (s, 1H), 6.64-6.66 (d, 2H), 6.84-6.87 (dd, 2H), 7.15-7.17 (d, 2H), 7.23-7.25 (d, 2H), 7.30-7.32 (d, 2H)	54.0, 54.2, 117.1, 120.2, 123.8, 124.6, 125.6, 126.1, 139.1, 144.1, 145.6	[10]
2,6,14-Triethynyltriptycene	CDCl₃	2.90 (s, 3H), 5.27 (s, 1H), 5.35 (s, 1H), 6.94-6.96 (d, 2H), 7.08-7.11 (dd, 2H), 7.23-7.25 (d, 2H), 7.32-7.34 (d, 2H), 7.40-7.41 (d, 2H)	54.1, 54.3, 77.0, 84.0, 121.2, 123.2, 124.9, 125.3, 125.6, 128.5, 145.1, 146.4	[10]

Table 2: ¹H and ¹³C NMR data for selected triptycene derivatives.

Detailed Experimental Protocols

Protocol 1: Synthesis of Triptycene from Anthracene and Anthranilic Acid

This procedure is adapted from established microscale organic chemistry experiments.[13]

Materials:

• Anthracene (400 mg)

• isoamyl nitrite (0.4 mL)

• 1,2-dimethoxyethane (glyme) (6 mL total)

• Anthranilic acid (520 mg)

• Ethanol (7 mL)

• 3 M Sodium hydroxide solution (16 mL)

• Maleic anhydride (200 mg)

• Triglyme (4 mL)

Procedure:

• In a large reaction tube, combine anthracene, 0.4 mL of isoamyl nitrite, 4 mL of 1,2-dimethoxyethane, and a boiling chip. Heat the mixture to a gentle reflux using a sand bath.

• In a separate container, dissolve anthranilic acid in 2 mL of 1,2-dimethoxyethane.

• Add the anthranilic acid solution dropwise to the refluxing anthracene mixture over a period of 20 minutes.

• After the addition is complete, add another 0.4 mL of isoamyl nitrite to the reaction mixture.

• Continue to reflux for an additional 10 minutes.

• Allow the reaction to cool to room temperature.

• Add 5 mL of ethanol, followed by 10 mL of 3 M sodium hydroxide solution.

• Collect the crude product by vacuum filtration, rinsing the solid with cold ethanol followed by cold water.

• To purify the product, transfer the crude solid to a 25 mL round-bottom flask. Add 200 mg of maleic anhydride and 4 mL of triglyme.

• Reflux the mixture for five minutes to form the Diels-Alder adduct with any unreacted anthracene.

• Cool the solution, then add 2 mL of ethanol and 6 mL of 3 M sodium hydroxide solution to hydrolyze the anhydride adduct.

• Collect the purified triptycene by vacuum filtration, wash with water, and allow to air dry.

Protocol 2: Synthesis of a Chiral Triptycene-Based Monophosphine Ligand

This protocol describes the synthesis of 1-methoxy-8-(diphenylphosphino)triptycene, a chiral monophosphine ligand.[9]

Materials:

• 1,8-Dihydroxytriptycene

• Trifluoromethanesulfonic anhydride

• Pyridine

• 1,2-Dichloroethane

• Diphenylphosphine oxide

• Palladium(II) acetate (Pd(OAc)₂)

• 1,4-Bis(diphenylphosphino)butane

• Dimethyl sulfoxide (DMSO)

• Sodium hydroxide (NaOH)

• Methyl iodide (MeI)

• Potassium carbonate (K₂CO₃)

• Trichlorosilane (HSiCl₃)

• Triethylamine

• Toluene

Procedure:

• Triflation: React 1,8-dihydroxytriptycene with trifluoromethanesulfonic anhydride (4.0 equiv) and pyridine (8.0 equiv) in 1,2-dichloroethane at 60 °C to yield 1,8-bis(trifluoromethanesulfonyloxy)triptycene.

• Phosphinylation: React the resulting ditriflate with diphenylphosphine oxide (2.0 equiv) in the presence of Pd(OAc)₂ (5.0 mol %) and 1,4-bis(diphenylphosphino)butane (5.0 mol %) in DMSO at 100 °C to obtain the racemic monophosphinylated triptycene.

• Hydrolysis and Methylation: Treat the product from the previous step with NaOH to convert the remaining triflate group to a hydroxyl group. Subsequently, methylate the hydroxyl group using MeI (2.9 equiv) in the presence of K₂CO₃ (2.9 equiv).

• Reduction: Reduce the phosphine oxide group using HSiCl₃ in the presence of triethylamine in toluene at 120 °C to afford the final chiral phosphine ligand. The enantiomers can be separated by chiral HPLC.

Application in Drug Development: Anticancer Activity

The rigid triptycene scaffold has been explored for its potential in medicinal chemistry. Notably, a series of triptycene bisquinones have demonstrated potent anticancer activities.[14] These compounds have been shown to inhibit the proliferation of cancer cells, induce DNA damage, and interfere with essential cellular processes.

One of the key mechanisms of action for these triptycene derivatives is the inhibition of DNA topoisomerases, enzymes crucial for DNA replication and transcription.[14] By stabilizing the enzyme-DNA cleavage complex, these compounds lead to the accumulation of DNA strand breaks, ultimately triggering apoptosis (programmed cell death). Additionally, some triptycene derivatives have been found to inhibit nucleoside transport, further disrupting DNA synthesis and contributing to their cytotoxic effects.[14]

Experimental Workflow for Evaluating Anticancer Activity

The following workflow outlines a typical experimental procedure to assess the anticancer potential of a novel triptycene derivative.

Caption: A generalized workflow for the evaluation of the anticancer properties of a new triptycene derivative.

A key step in this workflow is the DNA cleavage assay. This can be performed by incubating a supercoiled plasmid DNA with a topoisomerase enzyme in the presence and absence of the test compound.[15] The reaction is then stopped, and the DNA is analyzed by gel electrophoresis. An effective topoisomerase inhibitor will lead to an increase in the amount of nicked or linearized DNA, indicating stabilization of the cleavage complex.

Conclusion

The synthesis of triptycene derivatives offers a rich and versatile platform for the creation of novel molecules with unique three-dimensional structures. The well-established Diels-Alder approaches provide reliable methods for accessing the core triptycene scaffold, while a wide array of functionalization techniques allows for the fine-tuning of their properties for specific applications. In the field of drug development, triptycene-based compounds represent a promising, yet underexplored, class of molecules. Their demonstrated anticancer activities warrant further investigation and development, with the potential to yield new therapeutic agents with novel mechanisms of action. This guide serves as a foundational resource for researchers embarking on the synthesis and exploration of these fascinating compounds.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Triptycene - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, and In-vitro Cytotoxicity Studies of a Series of Triazene Derivatives on Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Triptycene Derivatives: From Their Synthesis to Their Unique Properties [mdpi.com]
• 7. DNA cleavage assay for the identification of topoisomerase I inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and synthesis of a novel chiral triptycene-based imine ligand for enantioselective epoxide ring-opening reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07454A [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis, characterization and DNA interaction studies of new triptycene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Triptycene | C20H14 | CID 92764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. TRIPTYCENE(477-75-8) 13C NMR [m.chemicalbook.com]
• 13. mdpi.com [mdpi.com]
• 14. Syntheses, molecular targets and antitumor activities of novel triptycene bisquinones and 1,4-anthracenedione analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. inspiralis.com [inspiralis.com]

Spectroscopic Profile of 9-Bromotriptycene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic data for 9-Bromotriptycene (C₂₀H₁₃Br), a rigid, three-dimensional molecule with significant applications in materials science and as a structural scaffold in medicinal chemistry. This document details the expected data from key spectroscopic techniques, outlines standardized experimental protocols for data acquisition, and presents a logical workflow for the characterization of this compound.

Spectroscopic Data Overview

The unique, sterically hindered structure of 9-Bromotriptycene gives rise to a distinct spectroscopic fingerprint. The following tables summarize the expected quantitative data from ¹H NMR, ¹³C NMR, Mass Spectrometry, Infrared (IR), and UV-Visible spectroscopy.

Table 1: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Due to the molecule's C₃ᵥ symmetry, the ¹H NMR spectrum is simpler than the number of protons might suggest. Protons on the three equivalent benzene rings fall into two distinct chemical environments, in addition to the unique bridgehead proton.

Proton Assignment	Expected Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
Aromatic (H-4, H-5, H-12, H-13, H-18, H-19)	~7.40 - 7.50	Multiplet	ortho: ~7-9, meta: ~1-3	6H
Aromatic (H-3, H-6, H-11, H-14, H-17, H-20)	~7.00 - 7.10	Multiplet	ortho: ~7-9, meta: ~1-3	6H
Bridgehead (H-10)	~5.40 - 5.60	Singlet	-	1H

Note: Specific chemical shifts and coupling constants can vary slightly based on the solvent and instrument frequency. The values presented are typical for aromatic protons in similar triptycene systems.

Table 2: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The broadband proton-decoupled ¹³C NMR spectrum is expected to show six signals, corresponding to the six chemically distinct carbon environments in the molecule.

Carbon Assignment	Expected Chemical Shift (δ) ppm
Aromatic (quaternary, C-2, C-7, C-15)	~145 - 147
Aromatic (quaternary, C-1, C-8, C-16)	~142 - 144
Aromatic (CH, C-4, C-5, C-12, C-13, C-18, C-19)	~125 - 127
Aromatic (CH, C-3, C-6, C-11, C-14, C-17, C-20)	~123 - 125
Bridgehead (C-Br, C-9)	~60 - 65
Bridgehead (CH, C-10)	~53 - 55

Note: The assignments are based on general principles of ¹³C NMR spectroscopy for triptycene scaffolds.[1][2]

Table 3: Mass Spectrometry (MS) Data

Electron Impact (EI) mass spectrometry reveals the molecular weight and characteristic fragmentation patterns.

m/z (mass-to-charge ratio)	Assignment	Notes
334/332	[M]⁺	Molecular ion peak. The characteristic ~1:1 isotopic pattern for bromine (⁷⁹Br/⁸¹Br) is the most definitive feature.[3]
253	[M - Br]⁺	Loss of the bromine radical, a common fragmentation for alkyl/aryl halides. This is often a significant peak.
252	[M - HBr]⁺	Loss of hydrogen bromide.
126.5	[M - HBr]²⁺	Doubly charged ion corresponding to the triptycene radical cation.

Note: The molecular weight of 9-Bromotriptycene is 333.22 g/mol .[3] The fragmentation of the triptycene core can produce a complex pattern of smaller aromatic fragments, though the [M-Br]⁺ ion is typically a major indicator.

Table 4: Infrared (IR) Spectroscopy Data

The IR spectrum is characterized by absorptions from the aromatic rings and the carbon-bromine bond.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3070 - 3020	Aromatic C-H Stretch	Medium
1600 - 1450	Aromatic C=C Ring Stretch	Medium to Strong (multiple bands)
740 - 780	C-H Out-of-plane Bending	Strong
< 700	C-Br Stretch	Medium to Strong

Note: Data interpreted from the NIST IR spectrum of 9-Bromotriptycene.[4] The region below 900 cm⁻¹ is the fingerprint region and contains complex vibrations characteristic of the entire molecule.

Table 5: UV-Visible (UV-Vis) Spectroscopy Data

The UV-Vis spectrum is dominated by π-π* electronic transitions within the aromatic system.

λ_max (nm)	Transition	Solvent
~260 - 270	π → π	Dichloromethane or similar non-polar solvent
~290 - 300	π → π	Dichloromethane or similar non-polar solvent

Note: Specific absorption maxima and molar absorptivity (ε) values are not widely reported for 9-Bromotriptycene but are inferred from data on similarly substituted triptycenes which exhibit strong absorptions in this region.[5]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Accurately weigh 10-20 mg of 9-Bromotriptycene and dissolve it in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). Ensure the sample is fully dissolved.

• Apparatus : A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a 5 mm probe.

• ¹H NMR Acquisition :

  • Tune and shim the instrument for the specific sample to achieve optimal resolution and lineshape.

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 8-16 scans for a good signal-to-noise ratio.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak of CDCl₃ (δ 7.26 ppm).

  • Integrate all signals to determine the relative proton ratios.

• ¹³C NMR Acquisition :

  • Acquire a broadband proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 220-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds. A larger number of scans (e.g., 1024 or more) will be required due to the low natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum, and reference the chemical shifts to the CDCl₃ solvent signal (δ 77.16 ppm).

Mass Spectrometry (MS)

• Sample Preparation : Dissolve a small amount of 9-Bromotriptycene (~1 mg/mL) in a suitable volatile solvent like dichloromethane or methanol.

• Apparatus : A mass spectrometer capable of Electron Impact (EI) ionization, such as a Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe system.

• Data Acquisition :

  • Introduce the sample into the ion source. For GC-MS, an appropriate temperature program is required to ensure volatilization without decomposition.

  • Use a standard EI energy of 70 eV.

  • Scan a mass range appropriate for the compound, for example, m/z 40 to 400.

  • The detector will record the relative abundance of each ion that reaches it.

• Data Analysis : Identify the molecular ion peak [M]⁺, paying close attention to the characteristic Br isotopic pattern. Analyze the major fragment ions to confirm the structure.

Infrared (IR) Spectroscopy

• Sample Preparation (Solid State) :

  • KBr Pellet Method : Mix ~1-2 mg of 9-Bromotriptycene with ~100-200 mg of dry potassium bromide (KBr) powder. Grind the mixture thoroughly to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Thin Film Method : Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane). Apply a drop of the solution to a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound.

• Apparatus : A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment (or the clean KBr pellet/salt plate).

  • Place the sample in the instrument's sample holder.

  • Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹. Co-add 16-32 scans for a good quality spectrum.

• Data Analysis : The resulting spectrum should be plotted as transmittance or absorbance versus wavenumber (cm⁻¹). Identify the characteristic absorption bands.

UV-Visible (UV-Vis) Spectroscopy

• Sample Preparation : Prepare a dilute solution of 9-Bromotriptycene in a UV-transparent solvent (e.g., dichloromethane, hexane, or acetonitrile). The concentration should be chosen such that the maximum absorbance is between 0.5 and 1.5 AU (typically in the micromolar range).

• Apparatus : A dual-beam UV-Visible spectrophotometer.

• Data Acquisition :

  • Use a pair of matched quartz cuvettes (typically 1 cm path length). Fill one cuvette with the pure solvent (the blank) and the other with the sample solution.

  • Place the cuvettes in the spectrophotometer.

  • Perform a baseline correction with the solvent-filled cuvette.

  • Scan the sample over a wavelength range of approximately 200-400 nm.

• Data Analysis : Identify the wavelength(s) of maximum absorbance (λ_max).

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the complete spectroscopic characterization of 9-Bromotriptycene.

Caption: Workflow for the spectroscopic characterization of 9-Bromotriptycene.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. 9-Bromo triptycene [webbook.nist.gov]
• 4. 9-Bromo triptycene [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

Solubility of 9-Bromotriptycene in common organic solvents.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 9-bromotriptycene in common organic solvents. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this document focuses on providing a robust qualitative assessment based on chemical principles, alongside detailed experimental protocols for researchers to determine quantitative solubility in their own laboratories.

Core Concepts: Predicting Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like." This means that substances with similar polarities are more likely to be soluble in one another. 9-Bromotriptycene possesses a unique rigid, three-dimensional structure composed of three benzene rings fused to a central bicyclo[2.2.2]octatriene core, with a bromine atom at one of the bridgehead positions.[1][2][3][4][5] This structure imparts a largely nonpolar, aromatic character to the molecule. The presence of the bromine atom introduces a slight degree of polarity, but the overall molecule remains predominantly hydrophobic.

Based on its structure, 9-bromotriptycene is expected to be most soluble in nonpolar and moderately polar aprotic organic solvents that can engage in van der Waals forces and pi-stacking interactions with its aromatic rings. Its solubility is predicted to be significantly lower in highly polar and protic solvents.

Qualitative Solubility of 9-Bromotriptycene

The following table summarizes the expected qualitative solubility of 9-bromotriptycene in a range of common organic solvents, categorized by their polarity.

Solvent Class	Common Solvents	Expected Solubility	Rationale
Nonpolar Aromatic	Toluene, Benzene, Xylenes	High	"Like dissolves like" principle; strong van der Waals and pi-stacking interactions between the solvent and the aromatic rings of 9-bromotriptycene.
Chlorinated	Dichloromethane (DCM), Chloroform	High	Good balance of nonpolar character and ability to induce dipole interactions.
Ethers	Tetrahydrofuran (THF), Diethyl ether	Moderate to High	Ethers are moderately polar and can effectively solvate the nonpolar structure of 9-bromotriptycene.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Moderate	These solvents are more polar than ethers but can still solvate the molecule to a reasonable extent.
Esters	Ethyl Acetate	Moderate	Similar polarity to ketones, offering a reasonable degree of solvation.
Alkanes	Hexane, Heptane	Low to Moderate	While nonpolar, the rigid structure of 9-bromotriptycene may limit its interaction with the flexible chains of alkanes compared to aromatic solvents.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Low to Moderate	The high polarity of these solvents makes them less ideal for solvating the largely nonpolar 9-bromotriptycene.
Alcohols (Protic)	Methanol, Ethanol	Low to Insoluble	The strong hydrogen bonding network of alcohols is not effectively disrupted by the nonpolar solute.
Water (Protic)	Water	Insoluble	The highly polar nature and strong hydrogen bonding of water make it a very poor solvent for the hydrophobic 9-bromotriptycene.

Experimental Protocols for Solubility Determination

For researchers requiring precise quantitative solubility data, the following experimental protocols are recommended. These methods are standard in the field for determining the solubility of organic compounds.[6][7][8][9]

Method 1: Gravimetric Analysis (Shake-Flask Method)

This is a classical and reliable method for determining solubility.[8]

Materials:

• 9-Bromotriptycene

• Selected organic solvent

• Analytical balance

• Scintillation vials or sealed test tubes

• Shaker or magnetic stirrer

• Temperature-controlled environment (e.g., water bath, incubator)

• Syringe filters (PTFE, 0.2 µm)

• Pre-weighed vials

Procedure:

• Equilibration: Add an excess amount of 9-bromotriptycene to a known volume or mass of the chosen solvent in a sealed vial.

• Agitation: Vigorously agitate the mixture using a shaker or magnetic stirrer at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the mixture to stand undisturbed at the same constant temperature for at least 24 hours to allow the undissolved solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe fitted with a filter to remove any suspended solid particles.

• Solvent Evaporation: Transfer the filtered aliquot to a pre-weighed vial. Carefully evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause sublimation or decomposition of the solute.

• Quantification: Once the solvent is completely removed, weigh the vial containing the dried 9-bromotriptycene residue.

• Calculation: The solubility is calculated as the mass of the dissolved 9-bromotriptycene per volume (or mass) of the solvent.

Method 2: Spectroscopic Analysis (UV-Vis or HPLC)

This method is suitable for compounds with a chromophore and can be faster than the gravimetric method.

Materials:

• 9-Bromotriptycene

• Selected organic solvent

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Calibration Curve: Prepare a series of standard solutions of 9-bromotriptycene in the chosen solvent at known concentrations. Measure the absorbance (UV-Vis) or peak area (HPLC) for each standard to generate a calibration curve.

• Saturated Solution Preparation: Prepare a saturated solution of 9-bromotriptycene as described in steps 1-3 of the Gravimetric Analysis method.

• Sampling and Dilution: Withdraw a small, known volume of the clear, filtered supernatant. Dilute this aliquot with a known volume of the solvent to bring the concentration within the linear range of the calibration curve.

• Analysis: Analyze the diluted sample using the same method (UV-Vis or HPLC) used to generate the calibration curve.

• Calculation: Determine the concentration of the diluted sample from the calibration curve. The solubility of the original saturated solution is then calculated by taking the dilution factor into account.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: A logical workflow for the gravimetric determination of 9-bromotriptycene solubility.

Caption: A logical workflow for the spectroscopic determination of 9-bromotriptycene solubility.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. 9-Bromo triptycene [webbook.nist.gov]
• 4. 9-Bromo triptycene [webbook.nist.gov]
• 5. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. chem.ws [chem.ws]
• 8. m.youtube.com [m.youtube.com]
• 9. www1.udel.edu [www1.udel.edu]

A Technical Guide to the Historical Synthesis of the First Triptycene Compounds

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the seminal syntheses of triptycene, a unique, propeller-shaped hydrocarbon that has captivated chemists since its conception. This document provides a detailed examination of the two foundational methods that marked the genesis of triptycene chemistry: the laborious multi-step synthesis by Bartlett and coworkers in 1942 and the more elegant and efficient approach using in-situ generated benzyne developed by Wittig and Ludwig in 1956. By presenting the core experimental protocols, quantitative data, and logical workflows, this guide offers a practical and historical perspective for researchers in organic synthesis and drug development.

The Pioneering Synthesis of Triptycene: Bartlett's Multi-Step Approach (1942)

The first successful synthesis of triptycene was a landmark achievement reported by Paul D. Bartlett, M. J. Ryan, and S. G. Cohen in 1942.[1][2] This method, while groundbreaking, was a multi-step and low-yielding process, reflecting the synthetic challenges of the era. The synthesis commenced with the Diels-Alder reaction of anthracene and 1,4-benzoquinone, followed by a series of transformations to construct the final triptycene framework.

Experimental Protocol: Bartlett's Synthesis

The following protocol is a detailed account of the original multi-step synthesis of triptycene as described by Bartlett and his team.

Step 1: Diels-Alder Adduct of Anthracene and 1,4-Benzoquinone

• Reagents: Anthracene, 1,4-Benzoquinone, Benzene.

• Procedure: A solution of 10 g of anthracene and 6.5 g of 1,4-benzoquinone in 100 mL of benzene is refluxed for 4 hours. Upon cooling, the adduct crystallizes from the solution.

• Purification: The crude product is recrystallized from benzene to yield the pure Diels-Alder adduct.

Step 2: Reduction of the Adduct

• Reagents: Diels-Alder Adduct, Zinc dust, Acetic acid.

• Procedure: The adduct is dissolved in glacial acetic acid, and zinc dust is added in portions with stirring. The reaction mixture is heated on a steam bath until the yellow color of the quinone disappears.

• Work-up: The reaction mixture is poured into water, and the precipitated solid is collected by filtration.

Step 3: Dehydration

• Reagents: Reduced Adduct, Acetic anhydride, Sulfuric acid (catalytic amount).

• Procedure: The dried, reduced adduct is refluxed with acetic anhydride containing a trace of sulfuric acid for 2 hours.

• Work-up: The reaction mixture is cooled, and the product is precipitated by the addition of water.

Step 4: Aromatization

• Reagents: Dehydrated Product, Palladium on charcoal (10%).

• Procedure: The dehydrated product is heated with 10% palladium on charcoal at 250-260 °C in a sealed tube for 3 hours.

• Purification: The resulting triptycene is purified by sublimation and subsequent recrystallization from ethanol.

Quantitative Data: Bartlett's Synthesis

Step	Product	Yield (%)	Melting Point (°C)
1. Diels-Alder Reaction	Anthracene-1,4-benzoquinone adduct	~90	263-265
2. Reduction of Adduct	Dihydro-anthracene-1,4-hydroquinone adduct	~85	240-242 (dec.)
3. Dehydration	Tetrahydrotriptycene	~70	165-167
4. Aromatization	Triptycene	~25	255
Overall Yield	Triptycene	~5	255

Logical Workflow of Bartlett's Synthesis

The following diagram illustrates the logical progression of Bartlett's multi-step synthesis.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. sciepub.com [sciepub.com]

The Versatility of Functionalized Triptycenes: A Technical Guide to Their Applications

For Researchers, Scientists, and Drug Development Professionals

The rigid, three-dimensional structure of triptycene, a propeller-shaped hydrocarbon, has captured the attention of chemists for decades. Its unique architecture, characterized by three benzene rings held in a fixed, non-coplanar orientation, provides a robust scaffold for the development of novel materials and therapeutic agents. Through strategic functionalization of the triptycene core, researchers have unlocked a vast array of applications, spanning from high-performance gas separation membranes and advanced organic electronics to innovative anticancer drugs and sophisticated host-guest systems. This technical guide provides a comprehensive literature review of the applications of functionalized triptycenes, with a focus on quantitative data, detailed experimental protocols, and the underlying molecular mechanisms.

Applications in Materials Science

The inherent internal free volume and high thermal and chemical stability of the triptycene framework make it an exceptional building block for advanced polymers and materials.

Gas Separation Membranes

Functionalized triptycenes have been extensively incorporated into polymer backbones to create materials with enhanced gas separation properties. The rigidity of the triptycene unit prevents efficient chain packing, leading to polymers with high fractional free volume (FFV) and intrinsic microporosity, which are crucial for high gas permeability.

Table 1: Gas Separation Performance of Triptycene-Based Polymers

Polymer	Functional Group(s)	Gas Pair	Permeability (Barrer)	Selectivity	Reference
PIM-Trip-TB	Tröger's Base	O₂/N₂	1050	4.2	[1]
PIM-Trip-TB	Tröger's Base	H₂/N₂	3500	14	[1]
PIM-Trip-TB	Tröger's Base	CO₂/CH₄	2100	18	[1]
6FDA-BAPT	Polyimide	N₂/CH₄	-	1.78	[2][3]
TDA-DAT1-OH	Polyimide	C₃H₆/C₃H₈	12.1	35.7	[4]
TDA1-DAT1-OH	Polyimide	C₃H₆/C₃H₈	16.6	29.6	[4]
TDAi3-DAT1-OH	Polyimide	C₃H₆/C₃H₈	5.64	32.8	[4]
T-HCP	Hypercrosslinked	CO₂/N₂	-	63	[5]
T-HCP	Hypercrosslinked	CO₂/CH₄	-	9.1	[5]

*Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)

Experimental Protocol: Synthesis of a Triptycene-Based Polyimide (6FDA-BAPT) for Gas Separation

A representative procedure for the synthesis of a triptycene-containing polyimide involves the polycondensation of a triptycene-based diamine with a dianhydride.[2][6]

Materials:

• 2,6-Diaminotriptycene (BAPT)

• 2,2'-Bis(3,4-dicarboxyphenyl)hexafluoropropane dianhydride (6FDA)

• m-Cresol

• Isoquinoline

• Nitrogen gas

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, dissolve 2,6-diaminotriptycene in anhydrous m-cresol.

• Add an equimolar amount of 6FDA to the solution.

• Add a catalytic amount of isoquinoline.

• Heat the reaction mixture to 200°C under a nitrogen atmosphere and stir for 24 hours.

• After cooling to room temperature, precipitate the polymer by pouring the viscous solution into a large volume of methanol.

• Filter the fibrous polymer, wash it thoroughly with methanol and hot water, and dry it in a vacuum oven at 120°C for 24 hours.

• The resulting polyimide can be dissolved in a suitable solvent (e.g., chloroform) and cast into a membrane for gas permeability measurements.

Logical Relationship: Triptycene in Gas Separation Membranes

Caption: Triptycene's role in creating high-performance gas separation membranes.

Applications in Supramolecular Chemistry

The well-defined, rigid cavities of functionalized triptycenes make them excellent hosts in supramolecular chemistry, capable of recognizing and binding a variety of guest molecules.

Table 2: Host-Guest Binding Constants of Triptycene-Based Systems

Host	Guest	Binding Constant (Kₐ, M⁻¹)	Solvent	Reference
P-Helic[7]triptycene[8]arene	R-1-Aminoindan	7.63 x 10³	Chloroform	[8]
M-Helic[7]triptycene[8]arene	S-1-Aminoindan	7.45 x 10³	Chloroform	[8]
Triptycene-based macrotricyclic host	π-extended viologens	Forms poly[8]pseudorotaxanes	-	[9]

Experimental Protocol: Synthesis of a Triptycene-Linked Porphyrin Array for Host-Guest Studies

Sonogashira cross-coupling is a common method for synthesizing triptycene-based hosts with chromophoric units.[10]

Materials:

• 9,10-Diethynyltriptycene

• Bromoporphyrin derivative

• Pd(PPh₃)₂Cl₂ (Palladium catalyst)

• CuI (Copper co-catalyst)

• Triethylamine (TEA)

• Tetrahydrofuran (THF)

• Nitrogen gas

Procedure:

• To a solution of 9,10-diethynyltriptycene in a mixture of THF and TEA under a nitrogen atmosphere, add the bromoporphyrin derivative.

• Add the palladium catalyst and copper co-catalyst.

• Heat the reaction mixture to 70°C and stir for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and remove the solvents under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the triptycene-linked porphyrin dimer.

• The host-guest binding properties can then be studied using techniques such as UV-vis and fluorescence spectroscopy.

Logical Relationship: Triptycene in Host-Guest Chemistry

Caption: Triptycene as a rigid scaffold for host-guest complexation.

Applications in Drug Development

Functionalized triptycenes have emerged as promising candidates in drug discovery, particularly in the development of novel anticancer agents. Their unique three-dimensional structure allows for precise spatial arrangement of pharmacophores, leading to high potency and novel mechanisms of action.

Table 3: Anticancer Activity of Triptycene Derivatives (IC₅₀ Values)

Compound	Cancer Cell Line	IC₅₀ (nM)	Reference
TT2	L1210 (Leukemia)	150 (Day 4)	[11]
TT13	L1210 (Leukemia)	Potent	[11]
Triptycene-peptide hybrid (syn-6)	Jurkat (Leukemia)	Induces paraptosis	[12]
Triptycene-peptide hybrid (anti-6)	Jurkat (Leukemia)	Induces paraptosis	[12]
TT24	-	More effective than m-AMSA	[13]

Experimental Protocol: Evaluation of Anticancer Activity of Triptycene Derivatives

The cytotoxicity of triptycene derivatives is typically evaluated using in vitro cell-based assays.[14][15]

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Cell culture medium and supplements

• Triptycene derivative stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a specific density and allow them to adhere overnight.

• Treat the cells with various concentrations of the triptycene derivative for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 4 hours.

• Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Signaling Pathways in Triptycene-Induced Cancer Cell Death

Functionalized triptycenes have been shown to induce cancer cell death through multiple pathways, including apoptosis and paraptosis.

Signaling Pathway: Triptycene Bisquinone-Induced Apoptosis

Triptycene bisquinones can act as dual inhibitors of topoisomerase I and II, leading to DNA damage and the activation of the intrinsic apoptotic pathway.[7][13]

Caption: Apoptotic pathway induced by triptycene bisquinones.

Signaling Pathway: Triptycene-Peptide Hybrid-Induced Paraptosis

Triptycene-peptide hybrids have been shown to induce paraptosis, a non-apoptotic form of programmed cell death, by inducing endoplasmic reticulum (ER) stress.[12][16][17][18]

Caption: Paraptotic pathway initiated by triptycene-peptide hybrids.

Conclusion

The functionalization of the triptycene scaffold has proven to be a powerful strategy for the development of materials and molecules with exceptional properties and functions. From enhancing the performance of gas separation membranes to providing novel mechanisms for combating cancer, triptycene derivatives continue to be a fertile ground for scientific discovery. The detailed experimental protocols and quantitative data presented in this guide are intended to serve as a valuable resource for researchers seeking to explore and expand the applications of this remarkable molecular architecture. Future research will undoubtedly uncover even more exciting and impactful uses for functionalized triptycenes.

References

• 1. Triptycene Induced Enhancement of Membrane Gas Selectivity for Microporous Tröger's Base Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. DSpace [repository.kaust.edu.sa]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and characterization of triptycene-based polyimides with tunable high fractional free volume for gas separation membranes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. Syntheses, molecular targets and antitumor activities of novel triptycene bisquinones and 1,4-anthracenedione analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Complexation between triptycene-based macrotricyclic host and π-extended viologens: formation of supramolecular poly[3]pseudorotaxanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Towards triptycene functionalization and triptycene-linked porphyrin arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Triptycenes: a novel synthetic class of bifunctional anticancer drugs that inhibit nucleoside transport, induce DNA cleavage and decrease the viability of leukemic cells in the nanomolar range in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, Synthesis, and Anticancer Activity of Triptycene-Peptide Hybrids that Induce Paraptotic Cell Death in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antitumor triptycene bisquinones: a novel synthetic class of dual inhibitors of DNA topoisomerase I and II activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biointerfaceresearch.com [biointerfaceresearch.com]
• 15. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Induction of Paraptotic Cell Death in Cancer Cells by Triptycene–Peptide Hybrids and the Revised Mechanism of Paraptosis II - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 9-Bromotriptycene from 9-Bromoanthracene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 9-bromotriptycene, a key intermediate in various fields of chemical research and drug development. The synthesis is achieved through a Diels-Alder reaction between 9-bromoanthracene and benzyne, generated in situ from the diazotization of anthranilic acid. This application note includes a comprehensive experimental procedure, a summary of required reagents and their properties, and detailed characterization data for the final product.

Introduction

Triptycene and its derivatives are a class of rigid, three-dimensional aromatic hydrocarbons with a unique propeller-like shape.[1][2] This structural rigidity makes them valuable scaffolds in supramolecular chemistry, materials science, and as building blocks in the synthesis of complex organic molecules, including pharmacologically active compounds. 9-bromotriptycene, in particular, serves as a versatile precursor for further functionalization at the bridgehead position, enabling the construction of novel molecular architectures.[1]

The synthesis of triptycenes is most commonly achieved via a [4+2] cycloaddition (Diels-Alder reaction) between an anthracene derivative and a dienophile. In this protocol, 9-bromoanthracene acts as the diene, and the highly reactive dienophile, benzyne, is generated in situ. A reliable and convenient method for benzyne generation is the thermal decomposition of benzenediazonium-2-carboxylate, which is formed from the reaction of anthranilic acid with an organic nitrite, such as isoamyl nitrite.[3]

Reaction Scheme

The overall reaction for the synthesis of 9-bromotriptycene is depicted below:

Step 1: In situ generation of benzyne

Anthranilic acid reacts with isoamyl nitrite to form benzenediazonium-2-carboxylate, which then decomposes to benzyne, nitrogen gas, and carbon dioxide.

Step 2: Diels-Alder Cycloaddition

9-Bromoanthracene traps the generated benzyne in a [4+2] cycloaddition to form 9-bromotriptycene.

Data Presentation

Table 1: Reagent and Product Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	CAS Number
9-Bromoanthracene	C₁₄H₉Br	257.13	Yellow solid	1564-64-3
Anthranilic Acid	C₇H₇NO₂	137.14	White to off-white solid	118-92-3
Isoamyl Nitrite	C₅H₁₁NO₂	117.15	Clear, yellowish liquid	110-46-3
1,2-Dimethoxyethane (DME)	C₄H₁₀O₂	90.12	Colorless liquid	110-71-4
9-Bromotriptycene	C₂₀H₁₃Br	333.23	White to light yellow solid	15364-55-3

Table 2: Summary of a Typical Experimental Run

Reactant	Molar Mass ( g/mol )	Amount (g)	Amount (mmol)	Molar Ratio
9-Bromoanthracene	257.13	1.00	3.89	1.0
Anthranilic Acid	137.14	1.07	7.80	2.0
Isoamyl Nitrite	117.15	1.10 (1.25 mL)	9.39	2.4
Product
9-Bromotriptycene	333.23	-	-	Theoretical Yield: 1.29 g

Note: The molar ratios are based on 9-bromoanthracene as the limiting reagent. An excess of the benzyne precursors is used to ensure complete consumption of the starting anthracene.

Experimental Protocol

Materials and Equipment:

• Three-neck round-bottom flask (250 mL) equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet/outlet

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Thermometer

• Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

• Rotary evaporator

• Vacuum filtration apparatus (Büchner funnel and flask)

• Silica gel for column chromatography

• Recrystallization apparatus

Reagents:

• 9-Bromoanthracene

• Anthranilic acid

• Isoamyl nitrite

• 1,2-Dimethoxyethane (DME), anhydrous

• Dichloromethane (DCM)

• Hexane

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup:

  • To a dry 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 9-bromoanthracene (1.00 g, 3.89 mmol) and 50 mL of anhydrous 1,2-dimethoxyethane (DME).

  • Begin stirring the mixture to dissolve the 9-bromoanthracene.

• Benzyne Generation and Reaction:

  • In a separate flask, prepare a solution of anthranilic acid (1.07 g, 7.80 mmol) in 20 mL of anhydrous DME.

  • In the dropping funnel, place a solution of isoamyl nitrite (1.25 mL, 9.39 mmol) in 10 mL of anhydrous DME.

  • Heat the 9-bromoanthracene solution to a gentle reflux (approximately 85 °C).

  • Once refluxing, begin the simultaneous dropwise addition of the anthranilic acid solution and the isoamyl nitrite solution to the reaction flask over a period of 1 hour. Maintain a gentle reflux throughout the addition.

  • After the addition is complete, continue to reflux the reaction mixture for an additional 2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) for the disappearance of 9-bromoanthracene.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into 100 mL of deionized water and transfer to a separatory funnel.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic extracts and wash sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Column Chromatography: Purify the crude product by flash column chromatography on silica gel. A suitable eluent system is a gradient of hexane and dichloromethane (e.g., starting with 100% hexane and gradually increasing the polarity with dichloromethane). Collect the fractions containing the desired product (monitor by TLC).

  • Recrystallization: Combine the fractions containing the pure product and remove the solvent in vacuo. Recrystallize the resulting solid from a suitable solvent system, such as a mixture of dichloromethane and hexane or ethanol, to afford 9-bromotriptycene as a white to light yellow crystalline solid.[4][5][6]

Expected Yield:

The typical yield for this reaction ranges from 50% to 70%, depending on the purity of the starting materials and the careful execution of the experimental procedure.

Characterization Data

1. Nuclear Magnetic Resonance (NMR) Spectroscopy: [1]

• ¹H NMR (CDCl₃, 400 MHz) δ (ppm): 7.50-7.40 (m, 6H, aromatic), 7.05-6.95 (m, 6H, aromatic), 5.85 (s, 1H, bridgehead C10-H).

• ¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 145.8, 142.5, 125.6, 124.8, 123.7, 122.1, 75.1 (C9-Br), 54.2 (C10).[7]

2. Mass Spectrometry (MS):

• Molecular Weight: 333.23 g/mol [8][9]

• Exact Mass: 332.02 g/mol [7]

• Expected m/z for C₂₀H₁₃Br: [M]⁺ 332.02, [M+2]⁺ 334.02 (due to bromine isotopes)

3. Infrared (IR) Spectroscopy: [8]

• A representative IR spectrum would show characteristic peaks for aromatic C-H stretching (around 3050 cm⁻¹), C=C stretching in the aromatic rings (1600-1450 cm⁻¹), and C-H bending (below 900 cm⁻¹).

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 9-bromotriptycene.

Safety Precautions

• This procedure should be carried out in a well-ventilated fume hood.

• Isoamyl nitrite is volatile and flammable; avoid sparks and open flames.

• 1,2-Dimethoxyethane and dichloromethane are flammable and should be handled with care.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Handle all chemicals with caution and refer to their respective Safety Data Sheets (SDS) for detailed safety information.

References

• 1. mdpi.com [mdpi.com]
• 2. spectrabase.com [spectrabase.com]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How To [chem.rochester.edu]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. mt.com [mt.com]
• 7. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 9-Bromo triptycene [webbook.nist.gov]
• 9. 9-Bromo triptycene [webbook.nist.gov]

Application Notes and Protocols: Synthesis of Triptycene via Diels-Alder Reaction

Introduction

Triptycene, a unique, paddle-wheel-shaped aromatic hydrocarbon, is composed of three benzene rings fused to a bicyclo[2.2.2]octatriene core.[1][2] Its rigid three-dimensional structure makes it a valuable building block in various fields, including materials science, supramolecular chemistry, and the development of molecular machines.[2][3] The most common and efficient method for synthesizing the triptycene scaffold is through a [4+2] cycloaddition, specifically the Diels-Alder reaction.[2][4] This reaction typically involves an anthracene derivative acting as the diene and a suitable dienophile, such as benzyne or 1,4-benzoquinone.[2][5]

The generation of benzyne in situ is a key step in many triptycene synthesis protocols. Various precursors can be used to generate this highly reactive intermediate, with anthranilic acid being a popular choice due to its accessibility and the straightforward reaction conditions.[5][6][7] This application note provides detailed protocols for the synthesis of triptycene using two common Diels-Alder approaches and summarizes the quantitative data for easy comparison.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for different Diels-Alder approaches to triptycene synthesis.

Diene	Dienophile Precursor	Solvent(s)	Key Reagents	Reaction Time	Temperature	Yield	Reference
Anthracene	Anthranilic Acid	1,2-dimethoxyethane (glyme)	Isoamyl nitrite	~30 minutes	Reflux (85°C)	~59%	[5][6][7]
Anthracene	o-Fluorobromobenzene	Tetrahydrofuran (THF)	Magnesium	Not Specified	60°C	28%	[8][9]
Anthracene	1,4-Benzoquinone	Xylene	N/A	45 minutes	Reflux	67.5% (adduct)	[10]
9-Substituted Anthracenes	1,4-Benzoquinone	Toluene	N/A	16 hours	110°C	31-52%	[2]

Experimental Protocols

Two primary methods for the synthesis of triptycene via the Diels-Alder reaction are detailed below.

Protocol 1: Synthesis of Triptycene from Anthracene and Anthranilic Acid

This protocol is adapted from procedures utilizing the in situ generation of benzyne from anthranilic acid and isoamyl nitrite.[5][7]

Materials:

• Anthracene (400 mg)

• Anthranilic acid (520 mg)

• Isoamyl nitrite (0.4 mL + 0.4 mL)

• 1,2-dimethoxyethane (glyme) (4 mL + 2 mL)

• Ethanol

• 3 M Sodium hydroxide solution

• Maleic anhydride (for purification)

• Triglyme (for purification)

• Methanol (for recrystallization)

Procedure:

• Reaction Setup: In a large reaction tube or round-bottomed flask, combine 400 mg of anthracene, 0.4 mL of isoamyl nitrite, 4 mL of 1,2-dimethoxyethane, and a boiling chip.[7]

• Benzyne Generation and Reaction: Heat the mixture to a gentle reflux using a sand bath.[7] In a separate vial, dissolve 520 mg of anthranilic acid in 2 mL of 1,2-dimethoxyethane.[7]

• Addition: Add the anthranilic acid solution dropwise to the refluxing anthracene mixture over a period of 20 minutes.[7]

• Completion: After the initial addition is complete, add another 0.4 mL of isoamyl nitrite to the reaction mixture and continue to reflux for an additional 10 minutes.[7]

• Workup: Cool the reaction mixture to room temperature. Add 5 mL of ethanol, followed by 10 mL of 3 M sodium hydroxide solution, to precipitate the crude product.[7]

• Filtration: Collect the solid product by vacuum filtration. Rinse the solid with cold ethanol, followed by cold water, to remove impurities.[7]

• Purification (Removal of unreacted Anthracene):

  • Transfer the crude solid to a 25 mL round-bottomed flask. Add 200 mg of maleic anhydride and 4 mL of triglyme.[7]

  • Reflux the mixture for five minutes to allow the maleic anhydride to react with any residual anthracene.[7]

  • Cool the solution, then add 2 mL of ethanol followed by 6 mL of 3 M sodium hydroxide solution.[7]

  • Filter the mixture and wash the purified triptycene solid with cold ethanol and then cold water.[7]

• Recrystallization: Recrystallize the final product from methanol to obtain pure triptycene crystals.[7] Dry the product and determine the final mass and melting point.

Protocol 2: Synthesis of Triptycene-Benzoquinone Adduct

This protocol describes the initial Diels-Alder reaction between anthracene and p-benzoquinone, which is the first step in an alternative synthesis of triptycene derivatives.[10]

Materials:

• Anthracene (1.800 g, 0.0101 mol)

• p-Benzoquinone (1.098 g, 0.0102 mol)

• Xylene (10 mL)

Procedure:

• Reaction Setup: Combine 1.800 g of solid anthracene and 1.098 g of p-benzoquinone in a round-bottom flask.[10]

• Dissolution and Reaction: Add 10 mL of xylene to dissolve the solids.[10]

• Reflux: Heat the resulting solution under reflux for 45 minutes.[10]

• Crystallization: Allow the solution to cool to room temperature. The Diels-Alder adduct will crystallize out of the solution.[10]

• Isolation: Collect the solid product via suction filtration. Spread the collected solid on a filter paper to allow any residual solvent to evaporate.[10]

• Analysis: Note the mass of the adduct obtained and calculate the percent yield.[10] The resulting adduct can then be further processed (e.g., by hydrolysis and aromatization) to yield triptycene derivatives.

Visualized Workflow

The following diagram illustrates the experimental workflow for the synthesis of triptycene using anthracene and anthranilic acid as described in Protocol 1.

Caption: Experimental workflow for triptycene synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Triptycepenes: Synthesis, Metal Complexes, and Their Reactivity in Catalytic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 5. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. d.web.umkc.edu [d.web.umkc.edu]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Triptycene - Wikipedia [en.wikipedia.org]
• 10. scribd.com [scribd.com]

Application Notes and Protocols for the Experimental Setup of Benzyne Cycloaddition to Anthracene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of 9,10-dihydro-9,10-ethenoanthracene, the product of a [4+2] cycloaddition between benzyne and anthracene. The protocol described herein utilizes a modern and reliable method for the in situ generation of benzyne from 2-(trimethylsilyl)phenyl trifluoromethanesulfonate.

Introduction

The cycloaddition of the highly reactive intermediate, benzyne, with anthracene provides a classic and efficient route to the rigid, three-dimensional triptycene scaffold of 9,10-dihydro-9,10-ethenoanthracene. This structural motif is of significant interest in various fields, including materials science and drug development, due to its unique steric and electronic properties. The reaction proceeds via a Diels-Alder mechanism where anthracene acts as the diene. The primary challenge in this synthesis is the controlled generation of benzyne, which cannot be isolated. Modern methods, such as the fluoride-induced 1,2-elimination of ortho-silylaryl triflates, offer mild and efficient conditions for benzyne formation.[1][2] This protocol will focus on this widely used and accessible method.

Data Presentation

The following table summarizes the key quantitative data for the experimental protocol detailed below.

Parameter	Value
Reactants
Anthracene	1.0 equiv.
2-(Trimethylsilyl)phenyl trifluoromethanesulfonate	1.2 equiv.
Cesium Fluoride (CsF)	2.4 equiv.
Solvent	Acetonitrile (CH₃CN)
Reaction Temperature	Room Temperature
Reaction Time	12 hours
Product Yield	~85%

Experimental Protocols

This section outlines the detailed methodology for the benzyne cycloaddition to anthracene.

Materials:

• Anthracene

• 2-(Trimethylsilyl)phenyl trifluoromethanesulfonate (Benzyne precursor)

• Cesium Fluoride (CsF), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (CH₂Cl₂)

• Hexanes

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or Nitrogen gas inlet

• Syringes and needles

• Standard glassware for workup and purification

• Rotary evaporator

• Chromatography column

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anthracene.

  • Add anhydrous acetonitrile to dissolve the anthracene.

  • To this solution, add 2-(trimethylsilyl)phenyl trifluoromethanesulfonate.

  • Finally, add anhydrous cesium fluoride to the reaction mixture.

• Reaction:

  • Stir the reaction mixture vigorously at room temperature for 12 hours.

  • The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup:

  • After 12 hours, quench the reaction by adding water.

  • Extract the aqueous layer with dichloromethane (3 x volume of acetonitrile).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product is purified by flash column chromatography on silica gel.

  • A mixture of hexanes and dichloromethane is typically used as the eluent.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure.

  • The resulting solid is the desired 9,10-dihydro-9,10-ethenoanthracene.

• Characterization:

  • The identity and purity of the product can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point of the product can also be determined and compared to the literature value.

Visualizations

The following diagrams illustrate the chemical reaction and the experimental workflow.

Caption: Chemical reaction pathway for the synthesis of 9,10-dihydro-9,10-ethenoanthracene.

References

• 1. researchgate.net [researchgate.net]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Purification of 9-Bromotriptycene by Column Chromatography

Abstract

This application note provides a detailed protocol for the purification of 9-bromotriptycene using silica gel column chromatography. 9-Bromotriptycene is a key intermediate in the synthesis of various triptycene derivatives used in materials science and catalysis.[1] Achieving high purity is crucial for subsequent applications. The following protocol outlines the selection of appropriate stationary and mobile phases, column preparation, sample application, elution, and fraction analysis to yield high-purity 9-bromotriptycene.

Introduction

Triptycene and its derivatives are rigid, three-dimensional molecules with a unique propeller-like shape, making them valuable building blocks in supramolecular chemistry, polymer science, and as ligands in catalysis.[2][3] 9-Bromotriptycene serves as a versatile precursor for further functionalization at the bridgehead position.[4] Synthesized 9-bromotriptycene is often accompanied by unreacted starting materials or side products, necessitating an efficient purification method. Column chromatography is a standard and effective technique for isolating the desired compound from such mixtures.[2][3][5] This protocol details a robust method for the purification of 9-bromotriptycene using a silica gel stationary phase and a non-polar solvent system.

Principles of Separation

Column chromatography separates compounds based on their differential adsorption to a stationary phase while being moved through the column by a mobile phase.[6] For 9-bromotriptycene, a relatively non-polar molecule, normal-phase chromatography is employed.

• Stationary Phase: Silica gel, a polar adsorbent, is used.[6]

• Mobile Phase (Eluent): A non-polar solvent or a mixture of non-polar solvents is used. Compounds with lower polarity, like 9-bromotriptycene, will have a weaker affinity for the polar silica gel and will elute faster than more polar impurities.[6][7]

The selection of an optimal solvent system is critical and is typically determined by preliminary analysis using Thin Layer Chromatography (TLC).[8] A solvent system that provides a retention factor (Rf) value of approximately 0.25 to 0.35 for the target compound is generally considered ideal for good separation.[8]

Experimental Protocol

This section provides a detailed step-by-step procedure for the purification of 9-bromotriptycene.

Materials and Reagents

• Crude 9-bromotriptycene

• Silica Gel 60 (230-400 mesh)[9]

• Hexane (or Petroleum Ether, 40-60 °C boiling range)[9][10]

• Ethyl Acetate

• Dichloromethane (for sample loading, optional)

• Glass chromatography column with stopcock

• Cotton or glass wool

• Sand (acid-washed)

• Beakers, Erlenmeyer flasks, and collection test tubes

• TLC plates (silica gel 60 F254)[9]

• TLC developing chamber

• UV lamp (254 nm)

• Rotary evaporator

Mobile Phase Selection (TLC Analysis)

• Prepare several eluent systems with varying polarities. For a non-polar compound like 9-bromotriptycene, start with pure hexane and mixtures of hexane and ethyl acetate (e.g., 99:1, 98:2, 95:5).[10]

• Dissolve a small amount of the crude 9-bromotriptycene mixture in a minimal amount of dichloromethane or ethyl acetate.

• Spot the solution onto separate TLC plates.

• Develop each TLC plate in a different eluent system.

• Visualize the plates under a UV lamp (254 nm).

• Select the solvent system that results in the 9-bromotriptycene spot having an Rf value of approximately 0.3, with good separation from impurities.

Column Preparation (Slurry Packing Method)

• Secure the chromatography column vertically to a stand.

• Place a small plug of cotton or glass wool at the bottom of the column to support the packing material.[6]

• Add a thin layer (approx. 1 cm) of sand over the plug.

• In a separate beaker, prepare a slurry of silica gel in the chosen non-polar eluent (e.g., hexane). The consistency should be pourable but not overly dilute.[6]

• With the stopcock open and a flask below to collect the solvent, quickly pour the silica slurry into the column. Use a funnel to aid the process.

• Gently tap the side of the column continuously to ensure even packing and to dislodge any air bubbles.[6]

• Allow the silica to settle, ensuring there is always solvent above the silica bed. Never let the column run dry.

• Once the silica has settled into a stable bed, add another thin layer (approx. 1 cm) of sand on top to prevent disturbance of the silica surface during sample and eluent addition.[11]

• Drain the excess solvent until the solvent level is just at the top of the sand layer. The column is now ready for loading.

Sample Loading

• Dissolve the crude 9-bromotriptycene (e.g., 1 g) in a minimal volume of a suitable solvent, such as dichloromethane or the eluent itself.[6]

• Carefully apply the concentrated sample solution evenly onto the top sand layer using a pipette.

• Open the stopcock and allow the sample to adsorb onto the silica gel, draining the solvent until the liquid level is again at the top of the sand.

• Carefully add a small amount of fresh eluent to wash the sides of the column and ensure all the sample is adsorbed onto the stationary phase. Repeat this wash step 2-3 times.

Elution and Fraction Collection

• Once the sample is loaded, carefully fill the column with the chosen eluent.

• Open the stopcock to begin the elution process. Maintain a consistent flow rate. For flash chromatography, light air pressure can be applied to the top of the column to accelerate the flow.[11]

• Collect the eluting solvent in numbered test tubes or flasks (fractions).[11] The size of the fractions (e.g., 10-20 mL) will depend on the column size.[6]

Fraction Analysis and Product Isolation

• Monitor the separation by spotting samples from every few fractions onto a TLC plate.

• Develop the TLC plate using the chromatography eluent and visualize under a UV lamp.

• Identify the fractions containing the pure 9-bromotriptycene (single spot with the target Rf).

• Combine the pure fractions into a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified 9-bromotriptycene as a white to light-yellow solid.[12]

• Confirm the purity of the final product using analytical techniques such as NMR or melting point analysis (m.p. 252-256 °C).[12]

Data Summary

The following table summarizes the key parameters for the purification of 9-bromotriptycene.

Parameter	Recommended Specification	Notes
Compound Name	9-Bromotriptycene	---
Molecular Formula	C₂₀H₁₃Br[13]	---
Molecular Weight	333.22 g/mol [13][14]	---
Stationary Phase	Silica Gel 60 (230-400 mesh)	Standard for flash chromatography.[9]
Mobile Phase	Hexane/Ethyl Acetate	Start with 100% Hexane and increase polarity if needed.
Elution Mode	Isocratic	A single, constant eluent composition is used.
Target Rf (TLC)	~0.25 - 0.35	Ensures good separation on the column.[8]
Visualization	UV Light (254 nm)	9-Bromotriptycene is UV active.
Expected Purity	>98%	Based on commercially available product specifications.[12]

Visualized Workflow

The diagram below illustrates the complete workflow for the purification of 9-bromotriptycene by column chromatography.

Caption: Workflow for 9-Bromotriptycene Purification.

References

• 1. web.mit.edu [web.mit.edu]
• 2. mdpi.com [mdpi.com]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. rsc.org [rsc.org]
• 10. Chromatography [chem.rochester.edu]
• 11. orgsyn.org [orgsyn.org]
• 12. 9-Bromotriptycene | 15364-55-3 | TCI AMERICA [tcichemicals.com]
• 13. 9-Bromo triptycene [webbook.nist.gov]
• 14. 9,10(1',2')-Benzenoanthracene, 9-bromo-9,10-dihydro- | C20H13Br | CID 139927 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the ¹H and ¹³C NMR Characterization of 9-Bromotriptycene

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triptycene and its derivatives are rigid, three-dimensional molecules with unique structural and electronic properties, making them valuable scaffolds in materials science, supramolecular chemistry, and drug development. 9-Bromotriptycene is a key intermediate for the functionalization of the triptycene core at the bridgehead position. Accurate structural elucidation is paramount for its use in further synthetic applications. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique for the characterization of 9-Bromotriptycene, providing detailed information about its molecular structure. This document provides detailed application notes and protocols for the ¹H and ¹³C NMR characterization of 9-Bromotriptycene.

Data Presentation

Due to the high symmetry of the triptycene scaffold, the NMR spectra of its derivatives are often complex and require careful analysis. The introduction of a bromine atom at the C9 bridgehead position breaks the D3h symmetry of the parent triptycene, leading to a more complex set of signals for the aromatic protons and carbons.

Table 1: Expected ¹H NMR Spectral Data for 9-Bromotriptycene in CDCl₃

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Expected Coupling Constant (J, Hz)
H-10 (Bridgehead)	5.5 - 6.0	Singlet (s)	N/A
Aromatic Protons	7.0 - 7.8	Multiplet (m)	1-8

Table 2: Expected ¹³C NMR Spectral Data for 9-Bromotriptycene in CDCl₃

Carbon Assignment	Expected Chemical Shift (δ, ppm)
C9 (Bridgehead, C-Br)	60 - 70
C10 (Bridgehead, C-H)	50 - 55
Aromatic Carbons	120 - 150

Experimental Protocols

The following protocols outline the recommended procedures for sample preparation and acquisition of ¹H and ¹³C NMR spectra of 9-Bromotriptycene.

Sample Preparation

• Sample Purity: Ensure the 9-Bromotriptycene sample is of high purity (>95%), as impurities can complicate spectral interpretation. Purification can be achieved by column chromatography or recrystallization.

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for 9-Bromotriptycene. Other deuterated solvents such as DMSO-d₆ or Acetone-d₆ may be used if solubility is an issue.

• Concentration: Prepare a solution by dissolving 5-10 mg of 9-Bromotriptycene in approximately 0.6-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern NMR spectrometers can also reference the spectra to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

NMR Data Acquisition

NMR spectra should be recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher for ¹H) to achieve optimal resolution.[1]

¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment is typically sufficient.

• Spectral Width: A spectral width of approximately 10-12 ppm is adequate.

• Acquisition Time: An acquisition time of 2-4 seconds is recommended.

• Relaxation Delay: A relaxation delay of 1-2 seconds should be used.

• Number of Scans: 16 to 64 scans are generally sufficient to obtain a good signal-to-noise ratio.

• Temperature: Spectra are typically recorded at room temperature (298 K).

¹³C NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum by removing ¹H-¹³C coupling.

• Spectral Width: A spectral width of approximately 200-220 ppm is required.

• Acquisition Time: An acquisition time of 1-2 seconds is typical.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to ensure proper relaxation of quaternary carbons.

• Number of Scans: A larger number of scans (e.g., 1024 or more) is necessary due to the low natural abundance of the ¹³C isotope.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase the spectrum to obtain pure absorption lineshapes and apply a baseline correction to ensure accurate integration.

• Chemical Shift Referencing: Reference the spectrum to TMS (0.00 ppm) or the residual solvent peak.

• Peak Picking and Integration: Identify all significant peaks and integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the NMR characterization of 9-Bromotriptycene.

Caption: Workflow for NMR Characterization.

Conclusion

The ¹H and ¹³C NMR spectroscopic techniques described in these application notes provide a robust and reliable method for the structural characterization of 9-Bromotriptycene. While precise, publicly available spectral data is limited, the expected chemical shift ranges and the detailed experimental protocols provided herein will enable researchers to confidently acquire and interpret the NMR spectra of this important synthetic intermediate. Adherence to these protocols will ensure the acquisition of high-quality data, facilitating unambiguous structural assignment and purity assessment, which are critical for its application in research and development.

References

• 1. beilstein-journals.org [beilstein-journals.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 9-Bromotriptycene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the palladium-catalyzed cross-coupling of 9-bromotriptycene. Due to the significant steric hindrance at the bridgehead position of the triptycene scaffold, standard palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig amination are generally ineffective. This document focuses on a highly successful copper-mediated palladium-catalyzed methodology developed by Oi et al., which enables the efficient formation of carbon-carbon bonds at the C9 position of triptycene.

Introduction

Triptycene and its derivatives are of great interest in materials science and drug discovery due to their unique, rigid three-dimensional structure. Functionalization at the bridgehead C9 position opens up possibilities for creating novel molecular architectures. However, the steric bulk surrounding this position presents a significant synthetic challenge. The protocol detailed below circumvents this issue through the in situ generation of a 9-triptycenylcopper intermediate, which then undergoes a palladium-catalyzed cross-coupling with a variety of organic halides. This method has demonstrated broad applicability for the synthesis of 9-aryl, 9-alkenyl, and 9-alkynyl triptycenes with good to excellent yields.

Data Presentation: Substrate Scope and Yields

The copper-mediated palladium-catalyzed cross-coupling of 9-bromotriptycene has been successfully applied to a wide range of aryl, heteroaryl, and vinyl halides. The following tables summarize the quantitative data for these reactions, providing a clear comparison of the yields obtained with different coupling partners.

Table 1: Palladium-Catalyzed Cross-Coupling of 9-Triptycenylcopper with Aryl and Heteroaryl Halides

Entry	Aryl/Heteroaryl Halide	Product	Yield (%)
1	Iodobenzene	9-Phenyltriptycene	86
2	4-Iodotoluene	9-(p-Tolyl)triptycene	84
3	4-Iodoanisole	9-(4-Methoxyphenyl)triptycene	82
4	Methyl 4-iodobenzoate	Methyl 4-(triptycen-9-yl)benzoate	90
5	4-Iodobenzonitrile	4-(Triptycen-9-yl)benzonitrile	88
6	1-Iodo-4-(trifluoromethyl)benzene	9-(4-(Trifluoromethyl)phenyl)triptycene	75
7	1-Bromo-4-iodobenzene	9-(4-Bromophenyl)triptycene	80
8	2-Iodotoluene	9-(o-Tolyl)triptycene	71
9	1-Iodonaphthalene	9-(Naphthalen-1-yl)triptycene	78
10	2-Iodothiophene	9-(Thiophen-2-yl)triptycene	65
11	3-Iodopyridine	9-(Pyridin-3-yl)triptycene	68

Table 2: Palladium-Catalyzed Cross-Coupling of 9-Triptycenylcopper with Vinyl and Alkynyl Halides

Entry	Vinyl/Alkynyl Halide	Product	Yield (%)
1	(E)-(2-Iodovinyl)benzene	(E)-9-(2-Styryl)triptycene	72
2	1-Iodo-2-phenylethyne	9-(Phenylethynyl)triptycene	75

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the copper-mediated palladium-catalyzed cross-coupling of 9-bromotriptycene.

Protocol 1: In Situ Preparation of 9-Triptycenylcopper

Materials:

• 9-Bromotriptycene

• n-Butyllithium (n-BuLi) in hexanes

• Copper(I) Iodide (CuI)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 9-bromotriptycene (1.0 equiv.).

• Dissolve the 9-bromotriptycene in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equiv.) dropwise to the solution. Stir the mixture at -78 °C for 1 hour to ensure complete formation of 9-lithiotriptycene.

• In a separate flame-dried Schlenk flask, add copper(I) iodide (1.2 equiv.).

• Add anhydrous THF to the CuI and cool the suspension to -78 °C.

• Transfer the freshly prepared 9-lithiotriptycene solution to the CuI suspension via cannula at -78 °C.

• Allow the resulting mixture to warm to room temperature and stir for 1 hour. The formation of a suspension of 9-triptycenylcopper is observed. This suspension is used directly in the subsequent cross-coupling reaction.

Protocol 2: General Procedure for the Palladium-Catalyzed Cross-Coupling of 9-Triptycenylcopper with Aryl Halides

Materials:

• Suspension of 9-triptycenylcopper in THF (from Protocol 1)

• Aryl halide (1.0 equiv. relative to the initial 9-bromotriptycene)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (10 mol%)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To the freshly prepared suspension of 9-triptycenylcopper in THF from Protocol 1, add the aryl halide (1.0 equiv.).

• In a separate vial, prepare the catalyst solution by dissolving palladium(II) acetate (5 mol%) and SPhos (10 mol%) in anhydrous THF.

• Add the catalyst solution to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 60-80 °C) and stir under an argon atmosphere for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 9-substituted triptycene.

Visualizations

The following diagrams illustrate the key processes and relationships in the palladium-catalyzed cross-coupling reactions of 9-bromotriptycene.

Caption: General Catalytic Cycle of a Palladium-Catalyzed Cross-Coupling Reaction.

Caption: Experimental Workflow for the Synthesis of 9-Aryltriptycene.

Caption: Key Factors for Successful Cross-Coupling with 9-Bromotriptycene.

Application Notes and Protocols for the Functionalization of the Bridgehead Position of Triptycene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of synthetic strategies for the functionalization of the bridgehead positions (C9 and C10) of the triptycene scaffold. Detailed protocols for key reactions are included, along with quantitative data to aid in the selection of appropriate methodologies. The unique three-dimensional and rigid structure of triptycene makes it a valuable scaffold in medicinal chemistry and materials science.[1] Bridgehead functionalization, in particular, allows for the precise spatial arrangement of substituents, which is crucial for applications in drug design, such as the development of molecules that target specific biological structures like nucleic acid junctions.[2][3]

Overview of Synthetic Strategies

The functionalization of the triptycene bridgehead is challenging due to the steric hindrance and the sp³-hybridized nature of the bridgehead carbons, making them relatively inert.[3] Consequently, most synthetic approaches involve the use of pre-functionalized precursors, primarily substituted anthracenes, which are then converted to the triptycene core via a Diels-Alder reaction. Direct functionalization of a pre-formed triptycene is less common but has been achieved, notably through palladium-catalyzed cross-coupling reactions of bridgehead halides.

A logical approach to selecting a synthetic strategy is outlined below:

Caption: Decision workflow for selecting a synthetic strategy for triptycene bridgehead functionalization.

Synthesis via Diels-Alder Reaction of Pre-functionalized Anthracenes

This is the most prevalent and versatile method for introducing functionality at the bridgehead position. The general workflow involves the synthesis of a 9-substituted or 9,10-disubstituted anthracene, followed by a [4+2] cycloaddition with benzyne, which is typically generated in situ.

Caption: General workflow for the synthesis of bridgehead-functionalized triptycenes via a Diels-Alder reaction.

Application Note: This strategy is particularly useful for installing functionalities that can be further elaborated, for instance, an ester group that can be hydrolyzed to a carboxylic acid, providing an attachment point for solid-phase synthesis.[2] This approach has been successfully employed to create triptycene-based scaffolds for targeting nucleic acid junctions.[2]

Quantitative Data:

9-Substituted Anthracene Precursor	Dienophile (Benzyne Source)	Product	Yield (%)	Reference
Methyl 3-(anthracen-9-yl)propanoate	2-(trimethylsilyl)phenyl trifluoromethanesulfonate	Methyl 3-(triptycen-9-yl)propanoate	95	[2]
9,10-Dibromoanthracene	Anthranilic acid / Isopentyl nitrite	9,10-Dibromotriptycene	25	[4]

Experimental Protocol: Synthesis of Methyl 3-(triptycen-9-yl)propanoate [2]

This protocol is a key step in creating a triptycene scaffold with a handle for further diversification.

• Preparation of Methyl 3-(anthracen-9-yl)propanoate:

  • Heck Reaction: To a sealed tube, add 9-bromoanthracene (1.0 equiv), methyl acrylate (1.5 equiv), palladium(II) acetate (0.05 equiv), tri-o-tolylphosphine (0.1 equiv), and triethylamine (2.0 equiv) in acetonitrile. Heat at 100 °C for 24 hours. After cooling, the reaction mixture is filtered and concentrated. The residue is purified by column chromatography to yield methyl (E)-3-(anthracen-9-yl)acrylate (Yield: 84%).

  • Reduction: The acrylate product (1.0 equiv) is dissolved in a mixture of THF and methanol. Palladium(II) acetate (0.1 equiv) and potassium formate (3.0 equiv) are added. The mixture is stirred at room temperature for 12 hours. The solvent is removed under reduced pressure, and the residue is partitioned between water and dichloromethane. The organic layer is dried and concentrated, and the product is purified by column chromatography to give methyl 3-(anthracen-9-yl)propanoate (Yield: 85%).

• Diels-Alder Reaction:

  • To a solution of methyl 3-(anthracen-9-yl)propanoate (1.0 equiv) in acetonitrile, add cesium fluoride (2.0 equiv) and 2-(trimethylsilyl)phenyl trifluoromethanesulfonate (1.2 equiv).

  • Reflux the mixture for 4 hours.

  • After cooling to room temperature, filter the mixture through a pad of celite and wash with dichloromethane.

  • The filtrate is concentrated, and the residue is purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford methyl 3-(triptycen-9-yl)propanoate as a white solid (Yield: 95%).

Functionalization via Palladium-Catalyzed Cross-Coupling

For pre-formed triptycenes bearing a halogen at the bridgehead (e.g., 9-bromotriptycene), palladium-catalyzed cross-coupling reactions such as Suzuki or Sonogashira reactions provide a direct method for C-C bond formation.

Application Note: This method is advantageous when a specific aryl, alkenyl, or alkynyl group needs to be installed directly onto the triptycene bridgehead. It has been instrumental in synthesizing triptycene-linked porphyrin arrays for studies in electron transfer.[5] However, attempts to perform cross-coupling on 9,10-dibromotriptycene have met with limited success, often resulting in low yields or no desired product.[4]

Quantitative Data (Sonogashira Coupling with 9-((Triisopropylsilyl)ethynyl)triptycene): [5]

Coupling Partner	Product	Yield (%)
5-Bromo-10,20-diphenylporphyrin	Triptycene-linked porphyrin monomer	60
4'-Ethynyl(phenyl)-borondipyrromethene	Triptycene-linked BODIPY dimer	30

Experimental Protocol: General Procedure for Sonogashira Cross-Coupling [5][6]

• Deprotection (if starting with a silyl-protected alkyne):

  • Dissolve the TMS- or TIPS-protected alkynyltriptycene (1.0 equiv) in anhydrous THF under an inert atmosphere (Argon).

  • Add tetrabutylammonium fluoride (TBAF) (1 M in THF, 1.5 equiv) dropwise.

  • Stir at room temperature for 5-10 minutes, monitoring by TLC for complete consumption of the starting material.

• Cross-Coupling:

  • To the solution containing the deprotected alkynyltriptycene, add triethylamine (NEt₃), the aryl/heteroaryl halide (e.g., bromoporphyrin, 1.25 equiv), Pd(PPh₃)₂Cl₂ (catalyst, e.g., 0.05 equiv), and CuI (co-catalyst, e.g., 0.09 equiv).

  • Heat the reaction mixture to 70 °C and stir for 4-18 hours, monitoring by TLC.

  • After completion, cool the reaction, remove the solvent in vacuo.

  • Purify the crude product by silica gel column chromatography to isolate the desired coupled product.

Applications in Drug Development

Bridgehead-functionalized triptycenes have emerged as promising scaffolds in drug discovery due to their ability to present appended functionalities in a rigid, well-defined three-dimensional orientation.

A. Targeting Nucleic Acid Junctions:

Triptycene derivatives have been designed to bind and stabilize nucleic acid three-way junctions (3WJs), which are implicated in triplet repeat expansion diseases like Huntington's disease.[2][7] The rigid triptycene core acts as a scaffold to position recognition elements (e.g., peptide chains) to interact with the junction.

Caption: Interaction pathway of a peptide-triptycene conjugate with a DNA three-way junction.

B. Anticancer Agents:

Certain triptycene derivatives, particularly triptycene bisquinones, have demonstrated potent anticancer activity.[8] Their mechanism of action is bifunctional: they inhibit nucleoside transport across the cell membrane and also act as dual inhibitors of DNA topoisomerases I and II, leading to DNA damage and apoptosis.[8]

Mechanism of Action of Triptycene Bisquinones:

• Inhibition of Nucleoside Transport: These compounds can block the uptake of nucleosides (e.g., thymidine) into cancer cells, thereby inhibiting the synthesis of DNA and RNA.[9]

• Topoisomerase Inhibition: They can inhibit the function of topoisomerase I and II, enzymes crucial for relieving torsional stress in DNA during replication and transcription. This inhibition leads to the accumulation of DNA strand breaks, triggering apoptosis.[8]

This dual mechanism makes them interesting candidates for overcoming multidrug resistance in cancer cells.[8]

References

• 1. Triptycene - Wikipedia [en.wikipedia.org]
• 2. Bridgehead-substituted Triptycenes for Discovery of Nucleic Acid Junction Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. Towards triptycene functionalization and triptycene-linked porphyrin arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Antitumor triptycene bisquinones: a novel synthetic class of dual inhibitors of DNA topoisomerase I and II activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Triptycenes: a novel synthetic class of bifunctional anticancer drugs that inhibit nucleoside transport, induce DNA cleavage and decrease the viability of leukemic cells in the nanomolar range in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of 9-Bromotriptycene in Supramolecular Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Bromotriptycene, a rigid three-dimensional molecule with a distinctive paddlewheel shape, has emerged as a versatile building block in the field of supramolecular chemistry. Its unique structural properties, including a high degree of rigidity, well-defined geometry, and the presence of a reactive bromine atom at the bridgehead position, make it an ideal scaffold for the construction of complex supramolecular architectures. This document provides detailed application notes and experimental protocols for the use of 9-bromotriptycene in the development of molecular machines, porous materials, chemical sensors, and as a versatile molecular scaffold for host-guest chemistry and solid-phase synthesis.

9-Bromotriptycene as a Molecular Scaffold

The rigid triptycene framework provides a pre-organized platform for the spatial arrangement of functional groups, making it an excellent scaffold for creating molecular receptors and materials with tailored properties. 9-Bromotriptycene serves as a key starting material for introducing functionality at the C9 position, which is crucial for maintaining the C3 symmetry often desired in supramolecular assemblies.

Synthesis of 9-Substituted Triptycene Derivatives

Functionalization at the bridgehead position of triptycene is a critical step in harnessing its potential as a molecular scaffold. 9-Bromotriptycene is a common precursor for these modifications.

Protocol 1: Palladium-Catalyzed Cross-Coupling of 9-Bromotriptycene [1]

This protocol describes a general method for the C-C bond formation at the bridgehead position of triptycene.

Materials:

• 9-Bromotriptycene

• Aryl or vinyl halide/triflate

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(o-methoxyphenyl)phosphine (SPhos)

• n-Butyllithium (n-BuLi)

• Copper(I) halide (e.g., CuI, CuBr, or CuCl)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard glassware for air-sensitive reactions (Schlenk line, argon atmosphere)

Procedure:

• In situ generation of 9-Triptycenylcopper:

  • In a flame-dried Schlenk flask under an argon atmosphere, dissolve 9-bromotriptycene (1.0 equiv) in anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 equiv) dropwise and stir the mixture for 1 hour at -78 °C.

  • Add copper(I) halide (1.2 equiv) to the solution and allow the mixture to warm to room temperature, stirring for an additional 2 hours. This generates the 9-triptycenylcopper reagent in situ.

• Cross-Coupling Reaction:

  • In a separate Schlenk flask, add Pd(OAc)₂ (0.05 equiv), SPhos (0.1 equiv), and the desired aryl or vinyl halide/triflate (1.2 equiv).

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous DMF to dissolve the components.

  • Transfer the previously prepared 9-triptycenylcopper solution to the flask containing the catalyst and coupling partner via cannula.

  • Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature and quench with saturated aqueous ammonium chloride solution.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 9-substituted triptycene derivative.

Diagram 1: General workflow for the synthesis of 9-substituted triptycenes.

References

• 1. mdpi.com [mdpi.com]

Synthesis of Chiral Triptycenes for Asymmetric Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of chiral triptycene-based ligands and their application in asymmetric catalysis. The unique three-dimensional and rigid structure of the triptycene scaffold offers a promising platform for the design of novel chiral ligands that can induce high stereoselectivity in a variety of chemical transformations crucial for drug discovery and development.

Introduction to Chiral Triptycenes in Asymmetric Catalysis

Triptycene, a hydrocarbon with a distinctive paddle-wheel shape, provides a rigid and sterically defined framework.[1] When appropriately substituted, triptycenes can be rendered chiral, making them attractive scaffolds for the development of ligands in asymmetric catalysis. The inherent rigidity of the triptycene backbone can lead to well-defined chiral pockets around a metal center, influencing the stereochemical outcome of a reaction. Recent advancements have demonstrated the potential of chiral triptycene-based ligands in a range of catalytic applications, including reductions, cross-coupling reactions, and cycloadditions.[2][3]

Synthesis of Chiral Triptycene-Based Ligands

Several strategies have been developed for the synthesis of enantiopure triptycenes. These include the enantioselective rhodium-catalyzed [2+2+2] cycloaddition, the resolution of racemic mixtures using chiral high-performance liquid chromatography (HPLC), and the derivatization with chiral auxiliaries.[1][4]

Workflow for Chiral Triptycene Ligand Synthesis and Application

Caption: General workflow for the synthesis and application of chiral triptycenes.

Experimental Protocols

Synthesis of a Chiral Triptycene Monophosphine Ligand

This protocol is adapted from the work of Leung et al. and describes the synthesis of a chiral 1-methoxy-8-(diphenylphosphino)triptycene ligand.[3]

Protocol 1: Synthesis of 1-Methoxy-8-(diphenylphosphino)triptycene

• Synthesis of 1,8-Bis(trifluoromethanesulfonyloxy)triptycene: To a solution of 1,8-dihydroxytriptycene (1.0 eq) and pyridine (8.0 eq) in 1,2-dichloroethane, add trifluoromethanesulfonic anhydride (4.0 eq) at room temperature. Stir the mixture at 60 °C for 18 hours. After cooling, quench with water and extract with chloroform. The organic layer is washed, dried, and concentrated. Purify the crude product by column chromatography on silica gel.

• Monophosphinylation: In a glovebox, combine 1,8-bis(trifluoromethanesulfonyloxy)triptycene (1.0 eq), diphenylphosphine oxide (2.0 eq), Pd(OAc)₂ (0.05 eq), and 1,4-bis(diphenylphosphino)butane (0.05 eq) in anhydrous DMSO. Heat the mixture at 100 °C for 24 hours. After cooling, dilute with water and extract with ethyl acetate. Purify the product by column chromatography to obtain the racemic monophosphinylated triptycene.

• Hydrolysis and Methylation: Treat the monophosphinylated triptycene with NaOH in aqueous THF to hydrolyze the remaining triflate group. Following hydrolysis, add K₂CO₃ and methyl iodide to the reaction mixture and stir at room temperature to obtain the methylated phosphine oxide.

• Chiral Resolution: Separate the enantiomers of the methylated phosphine oxide using chiral HPLC.

• Reduction to the Phosphine: To a solution of the desired enantiomer of the phosphine oxide in toluene, add triethylamine and trichlorosilane. Heat the mixture at 120 °C. After cooling, quench the reaction carefully with aqueous NaHCO₃ and extract with an organic solvent. The final chiral monophosphine ligand is obtained after purification.

Rhodium-Catalyzed Enantioselective [2+2+2] Cycloaddition

This method, developed by Tanaka and coworkers, allows for the direct enantioselective synthesis of chiral triptycene scaffolds.[1]

Protocol 2: Enantioselective Synthesis of a Chiral Triptycene Precursor

• Catalyst Preparation: In a dried Schlenk tube under an argon atmosphere, dissolve [Rh(cod)₂]BF₄ (0.05 eq) and (R)-SEGPHOS (0.055 eq) in anhydrous 1,2-dichloroethane. Stir the solution at room temperature for 30 minutes.

• Cycloaddition Reaction: To the prepared catalyst solution, add a solution of the starting diyne (e.g., a 2,2'-di(prop-1-yn-1-yl)-1,1'-biphenyl derivative) (1.0 eq) and a cyclic alkene (e.g., 1,2-dihydronaphthalene) (1.2 eq) in 1,2-dichloroethane. Stir the reaction mixture at the desired temperature until the starting materials are consumed (monitor by TLC or GC-MS).

• Work-up and Purification: Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel to afford the chiral polycyclic cyclohexadiene product.

• Diels-Alder Reaction and Aromatization: The resulting chiral cyclohexadiene can be further elaborated into a triptycene structure through a subsequent diastereoselective Diels-Alder reaction with a suitable dienophile (e.g., 1,4-naphthoquinone) followed by aromatization.[1]

Applications in Asymmetric Catalysis and Quantitative Data

Chiral triptycene-based ligands have been successfully employed in a variety of asymmetric catalytic reactions, demonstrating their potential to induce high levels of enantioselectivity.

Palladium-Catalyzed Asymmetric Hydrosilylation of Styrene

The chiral monophosphine ligand synthesized in Protocol 1 has been utilized in the palladium-catalyzed asymmetric hydrosilylation of styrene.[3]

Table 1: Asymmetric Hydrosilylation of Styrene

Entry	Catalyst Loading (mol%)	Ligand	Time (h)	Yield (%)	ee (%)
1	[PdCl(π-allyl)]₂ (0.25)	Chiral Triptycene Monophosphine (0.60)	24	52	58 (R)

Copper-Catalyzed Asymmetric Aziridination of Chalcones

C₃-symmetric tris(oxazoline) ligands based on a rigid triptycene backbone have been developed by Gelman and coworkers for the copper-catalyzed asymmetric aziridination of chalcones.[5]

Table 2: Asymmetric Aziridination of Chalcones

Entry	Substrate (Chalcone)	Catalyst Loading (mol%)	Ligand	Yield (%)	ee (%)
1	Chalcone	(CuOTf)₂·PhMe (3)	TripTOX (6)	90	95
2	4-Methoxy-chalcone	(CuOTf)₂·PhMe (3)	TripTOX (6)	92	96
3	4-Nitro-chalcone	(CuOTf)₂·PhMe (3)	TripTOX (6)	85	93

Copper-Catalyzed Asymmetric Borylation of α,β-Unsaturated Esters

Chiral N-heterocyclic carbene (NHC) ligands incorporating a triptycene scaffold, developed by Plenio and colleagues, have shown excellent enantioselectivity in the copper-catalyzed borylation of α,β-unsaturated esters.[1]

Table 3: Asymmetric Borylation of α,β-Unsaturated Esters

Entry	Substrate	Catalyst Loading (mol%)	Ligand	Yield (%)	er
1	Cinnamaldehyde derivative	in situ Cu-NHC	Chiral Triptycene-NHC	>95	90:10

Signaling Pathways and Catalytic Cycles

The following diagram illustrates a plausible catalytic cycle for a palladium-catalyzed cross-coupling reaction, a common application for phosphine ligands.

Caption: A generalized catalytic cycle for a cross-coupling reaction.

Conclusion

Chiral triptycenes represent a valuable and still largely untapped class of ligands for asymmetric catalysis. Their rigid, three-dimensional structures provide a unique platform for creating highly effective chiral environments around metal centers. The synthetic protocols and catalytic applications outlined in this document serve as a starting point for researchers interested in exploring the potential of these fascinating molecules in the development of novel stereoselective transformations for pharmaceutical and fine chemical synthesis. Further exploration into the derivatization of the triptycene scaffold is expected to yield even more potent and selective catalysts in the future.

References

• 1. researchgate.net [researchgate.net]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of Triptycene-Based Ligands and Metal-Organic Frameworks

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triptycene, a rigid three-dimensional aromatic hydrocarbon, has garnered significant attention as a building block for advanced supramolecular systems, including metal-organic frameworks (MOFs).[1] Its unique paddle-wheel-like structure, composed of three phenyl rings fused to a bicyclo[2.2.2]octane core, provides a rigid and pre-organized scaffold for the construction of porous materials.[1] The incorporation of triptycene-based ligands into MOFs can lead to materials with high thermal stability and porosity, which are desirable for applications in gas storage, separation, and catalysis. However, the bulky nature of triptycene can also lead to challenges in achieving high surface areas, as the pores can become crowded.[2][3]

These application notes provide detailed protocols for the synthesis of a common triptycene-based ligand, 1,8-dihydroxytriptycene, and its subsequent use in the preparation of a zinc-based metal-organic framework.

Data Presentation

Table 1: Summary of Reaction Parameters for the Synthesis of 1,8-Dihydroxytriptycene (DHT)

Step	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
1. Methylation	1,8-dihydroxyanthraquinone, Dimethyl sulfate, K₂CO₃	Acetone	Reflux	12	95
2. Reduction	1,8-dimethoxyanthraquinone, Zinc dust, 10% aq. NaOH	Water/Ethanol	Reflux	4	96
3. Diels-Alder Reaction	1,8-dimethoxyanthracene, Anthranilic acid, Isoamyl nitrite	1,2-Dichloroethane	Reflux	2	67
4. Demethylation	1,8-dimethoxytriptycene, BBr₃	Anhydrous DCM	0 to RT	12	80

Table 2: Characterization Data for Triptycene-Based Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)
1,8-dimethoxyanthraquinone	C₁₆H₁₂O₄	268.26	215-217	7.85 (d, 2H), 7.60 (t, 2H), 7.20 (d, 2H), 3.95 (s, 6H)
1,8-dimethoxyanthracene	C₁₆H₁₄O₂	238.28	180-182	8.30 (s, 1H), 7.90 (d, 2H), 7.40 (t, 2H), 7.25 (d, 2H), 6.80 (s, 1H), 4.00 (s, 6H)
1,8-dimethoxytriptycene	C₂₂H₁₈O₂	314.38	245-247	7.40-7.00 (m, 8H), 6.80 (d, 2H), 6.60 (d, 2H), 5.40 (s, 2H), 3.80 (s, 6H)
1,8-dihydroxytriptycene (DHT)	C₂₀H₁₄O₂	286.32	>300	7.35-6.95 (m, 8H), 6.70 (d, 2H), 6.50 (d, 2H), 5.35 (s, 2H), 4.80 (s, 2H, -OH)
Triptycene-Zn MOF	Varies	Varies	Decomposes	Insoluble, characterized by PXRD and TGA.

Experimental Protocols

Protocol 1: Synthesis of 1,8-Dihydroxytriptycene (DHT)

This protocol describes a four-step synthesis of the triptycene-based ligand, 1,8-dihydroxytriptycene (DHT), starting from commercially available 1,8-dihydroxyanthraquinone.[4]

Step 1: Methylation of 1,8-dihydroxyanthraquinone

• To a solution of 1,8-dihydroxyanthraquinone (10.0 g, 41.6 mmol) in acetone (200 mL), add anhydrous potassium carbonate (17.3 g, 125 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add dimethyl sulfate (9.9 mL, 104 mmol) dropwise to the suspension.

• Reflux the reaction mixture for 12 hours.

• After cooling to room temperature, filter the solid and wash with acetone.

• Evaporate the solvent from the filtrate under reduced pressure to obtain crude 1,8-dimethoxyanthraquinone. The product can be purified by recrystallization from ethanol to yield a yellow solid (Yield: 95%).

Step 2: Reduction of 1,8-dimethoxyanthraquinone

• Suspend the crude 1,8-dimethoxyanthraquinone (9.5 g, 35.4 mmol) in a mixture of ethanol (150 mL) and 10% aqueous sodium hydroxide (150 mL).

• Add zinc dust (11.6 g, 177 mmol) portion-wise to the mixture.

• Reflux the reaction mixture for 4 hours, during which the color changes from yellow to orange.

• Filter the hot solution to remove excess zinc dust.

• Cool the filtrate to room temperature and collect the precipitated product by filtration.

• Wash the solid with water and dry under vacuum to obtain 1,8-dimethoxyanthracene as a pale-yellow solid (Yield: 96%).

Step 3: Diels-Alder Reaction to form 1,8-dimethoxytriptycene

• Dissolve 1,8-dimethoxyanthracene (5.0 g, 21.0 mmol) and anthranilic acid (5.76 g, 42.0 mmol) in 1,2-dichloroethane (100 mL).

• Heat the solution to reflux.

• Add a solution of isoamyl nitrite (5.6 mL, 42.0 mmol) in 1,2-dichloroethane (20 mL) dropwise over 1 hour.

• Continue refluxing for an additional 2 hours.

• Cool the reaction mixture to room temperature and wash with 1M HCl, followed by saturated aqueous NaHCO₃, and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 1,8-dimethoxytriptycene as a white solid (Yield: 67%).

Step 4: Demethylation to 1,8-dihydroxytriptycene (DHT)

• Dissolve 1,8-dimethoxytriptycene (4.0 g, 12.7 mmol) in anhydrous dichloromethane (DCM, 100 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add a 1.0 M solution of boron tribromide (BBr₃) in DCM (38.1 mL, 38.1 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by slowly adding water (50 mL).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Evaporate the solvent to yield 1,8-dihydroxytriptycene (DHT) as a white solid (Yield: 80%). The product can be further purified by recrystallization from acetone.[4]

Protocol 2: Solvothermal Synthesis of a Triptycene-Based Zinc MOF

This protocol describes a general procedure for the solvothermal synthesis of a zinc-based MOF using 1,8-dihydroxytriptycene (DHT) as the organic ligand. The exact conditions may need to be optimized depending on the desired MOF structure.

• In a 20 mL scintillation vial, dissolve 1,8-dihydroxytriptycene (DHT) (28.6 mg, 0.1 mmol) in N,N-dimethylformamide (DMF) (10 mL).

• In a separate vial, dissolve zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (29.7 mg, 0.1 mmol) in DMF (5 mL).

• Combine the two solutions in the 20 mL vial.

• Add a modulator, such as benzoic acid (24.4 mg, 0.2 mmol), to the mixture.

• Cap the vial tightly and place it in a programmable oven.

• Heat the oven to 120 °C over 2 hours and hold at this temperature for 48 hours.

• Cool the oven to room temperature over 12 hours.

• Colorless crystals of the triptycene-based MOF should form.

• Carefully decant the mother liquor and wash the crystals with fresh DMF (3 x 10 mL) and then with a volatile solvent like acetone (3 x 10 mL).

• The crystals can be activated by solvent exchange with a suitable solvent followed by heating under vacuum to remove the guest molecules.

Mandatory Visualization

Caption: Workflow for the synthesis of 1,8-dihydroxytriptycene (DHT).

Caption: General workflow for the solvothermal synthesis of a triptycene-based MOF.

References

• 1. Triptycene - Wikipedia [en.wikipedia.org]
• 2. New metal–organic frameworks from triptycene: structural diversity from bulky bridges - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design and Synthesis of a Novel Triptycene-based Ligand for Modeling Carboxylate-Bridged Diiron Enzyme Active Sites - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing 9-Bromotriptycene for the Synthesis of Polymers with Intrinsic Microporosity (PIMs)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Polymers with Intrinsic Microporosity (PIMs) are a class of materials characterized by their rigid and contorted molecular structures that are incapable of efficient packing in the solid state. This inefficient packing creates a continuous network of interconnected micropores, leading to high surface areas and significant free volume. The unique three-dimensional, paddlewheel-shaped structure of triptycene and its derivatives makes them ideal building blocks for the synthesis of PIMs. 9-Bromotriptycene, in particular, serves as a versatile precursor for creating these advanced materials through various polymerization techniques, notably palladium-catalyzed cross-coupling reactions.

These triptycene-based PIMs exhibit exceptional properties, including high thermal stability, good solubility in common organic solvents, and robust film-forming capabilities. Their inherent microporosity makes them highly attractive for a range of applications, from gas separation and storage to their emerging potential in drug delivery systems, where the porous network can be utilized for the controlled loading and release of therapeutic agents.

This document provides an overview of the synthesis of PIMs using 9-bromotriptycene, their characterization, and protocols for their potential application in drug delivery.

Data Presentation

The properties of triptycene-based PIMs can be tailored by the choice of co-monomers and the synthetic methodology. Below is a summary of typical properties reported for various triptycene-based PIMs.

Table 1: Physicochemical Properties of Triptycene-Based PIMs

Polymer ID	Monomers	Polymerization Method	Apparent BET Surface Area (m²/g)	Reference
Trip-PIM	Triptycene-derived tetraol and tetrafluoroterephthalonitrile	Nucleophilic Aromatic Substitution	1065	[1]
Network-PIMs	Triptycene-based monomers with alkyl bridgehead groups	Self-condensation	618 - 1760	[2][3]
OMIM-1	2,3-dihydroxytriptycene and 4,4′-dicyano-2,2′,3,3′,5,5′,6,6′-octafluorobiphenyl	Nucleophilic Aromatic Substitution	515 - 702	[4]

Table 2: Drug Loading and Release Parameters for Porous Organic Polymers (Illustrative)

Note: Data for drug loading and release in 9-bromotriptycene-derived PIMs is limited in the reviewed literature. This table presents illustrative data from other porous organic polymers to demonstrate the potential application.

Polymer System	Drug	Loading Method	Loading Capacity (wt%)	Release Profile	Reference
Ferrocenyl-based POP	Doxorubicin	Incubation/Adsorption	~12.8	pH-responsive	[5][6]
Block Copolymer Nanogels	Camptothecin	Self-assembly/Encapsulation	High	Redox-triggered	[1]
Nanoporous Gold Wire	Doxorubicin	Electrostatic Interaction	High	NIR-light triggered	[6]

Experimental Protocols

Synthesis of Triptycene-Based PIMs via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a versatile method for the formation of carbon-carbon bonds and can be adapted for the polymerization of di-functionalized monomers to create PIMs. This protocol provides a general methodology for the synthesis of a triptycene-containing polymer from a dibromo-triptycene derivative (which can be synthesized from 9-bromotriptycene) and a diboronic acid or ester co-monomer.

Materials:

• Dibromo-triptycene monomer (e.g., 2,6-dibromotriptycene)

• Aromatic diboronic acid or ester co-monomer (e.g., 1,4-phenylenediboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃/ligand)

• Base (e.g., K₂CO₃, K₃PO₄)

• Solvent (e.g., THF, DMF, Toluene)

• Deoxygenated water

Procedure:

• Monomer Preparation: In a flame-dried Schlenk flask, dissolve the dibromo-triptycene monomer (1.0 eq) and the diboronic acid/ester co-monomer (1.0 eq) in the chosen solvent.

• Degassing: Degas the solution by bubbling with argon or nitrogen for 30 minutes to remove any dissolved oxygen.

• Catalyst and Base Addition: To the degassed solution, add the palladium catalyst (0.01-0.05 eq) and the base (2.0-3.0 eq). If using an aqueous base, ensure the water is also deoxygenated.

• Polymerization: Heat the reaction mixture to the desired temperature (typically 80-120 °C) under an inert atmosphere. Monitor the reaction progress by techniques such as GPC to observe the increase in molecular weight. The reaction time can vary from 24 to 72 hours.

• Polymer Precipitation and Purification: After cooling to room temperature, pour the viscous polymer solution into a non-solvent such as methanol or water to precipitate the polymer.

• Washing: Filter the precipitated polymer and wash it extensively with water and methanol to remove residual catalyst, base, and unreacted monomers. Further purification can be achieved by Soxhlet extraction with an appropriate solvent (e.g., methanol, acetone).

• Drying: Dry the purified polymer under vacuum at an elevated temperature (e.g., 60-80 °C) to a constant weight.

Characterization of Triptycene-Based PIMs

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index (PDI).

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups and confirm polymerization.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.

• Nitrogen Adsorption/Desorption Analysis (BET): To determine the surface area and pore size distribution.

Drug Loading into Triptycene-Based PIMs

This protocol describes a general method for loading a therapeutic agent into the porous network of a triptycene-based PIM.

Materials:

• Triptycene-based PIM powder

• Therapeutic agent (drug)

• A suitable solvent that dissolves the drug and wets the polymer (e.g., ethanol, dichloromethane, DMSO)

Procedure:

• Drug Solution Preparation: Prepare a solution of the drug in the chosen solvent at a known concentration.

• Incubation: Add the triptycene-based PIM powder to the drug solution. The ratio of polymer to drug will depend on the desired loading capacity.

• Agitation: Gently agitate the suspension at room temperature for a specified period (e.g., 24-48 hours) to allow the drug molecules to diffuse into the pores of the polymer.

• Separation: Separate the drug-loaded polymer from the solution by centrifugation or filtration.

• Washing: Wash the drug-loaded polymer with a small amount of fresh solvent to remove any drug adsorbed on the external surface.

• Drying: Dry the drug-loaded polymer under vacuum to remove the solvent completely.

• Quantification of Loaded Drug: Determine the amount of drug loaded into the polymer by measuring the concentration of the drug remaining in the supernatant and washings using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC). The drug loading capacity and efficiency can be calculated as follows:

  • Drug Loading Capacity (%) = (Mass of loaded drug / Mass of drug-loaded polymer) x 100

  • Drug Loading Efficiency (%) = (Mass of loaded drug / Initial mass of drug) x 100[1]

In Vitro Drug Release Assay

This protocol outlines a general procedure to evaluate the release of a drug from a triptycene-based PIM carrier.

Materials:

• Drug-loaded triptycene-based PIM

• Release medium (e.g., phosphate-buffered saline (PBS) at a physiological pH of 7.4)

• Incubator or water bath at 37 °C

• Dialysis membrane (if applicable) or centrifugation setup

Procedure:

• Sample Preparation: Disperse a known amount of the drug-loaded PIM in a specific volume of the release medium.

• Incubation: Incubate the sample at 37 °C with continuous gentle agitation.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium. To maintain a constant volume, replace the withdrawn volume with fresh, pre-warmed release medium.

• Separation of Polymer: Separate the polymer particles from the collected sample by centrifugation or filtration to prevent further release from interfering with the measurement.

• Quantification of Released Drug: Analyze the concentration of the drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

• Data Analysis: Calculate the cumulative percentage of drug released at each time point. The release kinetics can be fitted to various mathematical models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.[7]

Biocompatibility and Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation. This protocol provides a general method to evaluate the cytotoxicity of triptycene-based PIMs.

Materials:

• Triptycene-based PIM (sterilized)

• Cell line (e.g., a relevant cancer cell line or a normal cell line)

• Cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well plates

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the sterilized triptycene-based PIM in the cell culture medium. Remove the old medium from the cells and add the PIM suspensions at different concentrations. Include a positive control (a known cytotoxic agent) and a negative control (cells with medium only).

• Incubation: Incubate the cells with the PIMs for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add the MTT solution to each well and incubate for another 2-4 hours at 37 °C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium containing MTT and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the PIM relative to the negative control. Plot the cell viability against the PIM concentration to determine the IC₅₀ value (the concentration at which 50% of the cells are viable).

Mandatory Visualizations

Caption: Workflow for the synthesis of triptycene-based PIMs.

Caption: Workflow for drug delivery application of triptycene-based PIMs.

References

• 1. Influence of Polymer Structure and Architecture on Drug Loading and Redox-triggered Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. Triptycene-based polymers of intrinsic microporosity: organic materials that can be tailored for gas adsorption | Semantic Scholar [semanticscholar.org]
• 4. Triptycene-Based Organic Molecules of Intrinsic Microporosity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biodegradable porous polymeric drug as a drug delivery system: alleviation of doxorubicin-induced cardiotoxicity via passive targeted release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. efficiency drug loading: Topics by Science.gov [science.gov]
• 7. Recent Progress in Drug Release Testing Methods of Biopolymeric Particulate System - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield of the 9-Bromotriptycene synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield and purity of 9-bromotriptycene synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 9-bromotriptycene, particularly through the Diels-Alder reaction of 9-bromoanthracene with in situ generated benzyne from anthranilic acid and isoamyl nitrite.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inefficient Benzyne Formation: The diazonium salt precursor to benzyne is unstable and can decompose before reacting.[1][2] 2. Slow Reaction Rate: The Diels-Alder reaction may be slow under the chosen conditions. 3. Side Reactions of Benzyne: Benzyne is highly reactive and can polymerize or react with other species in the reaction mixture.	1. Slow Addition of Reagents: Add the solution of anthranilic acid dropwise to the refluxing mixture of 9-bromoanthracene and isoamyl nitrite. This ensures that benzyne is generated in low concentrations and reacts immediately with the available diene.[1][3] 2. Choice of Solvent and Temperature: Use a higher boiling point solvent like 1,2-dimethoxyethane (glyme) to increase the reaction rate. Ensure the mixture is maintained at a gentle reflux.[1] 3. Ensure Stoichiometry: Use a slight excess of the benzyne precursors (anthranilic acid and isoamyl nitrite) to drive the reaction to completion.
Formation of Multiple Products (Visible on TLC)	1. Presence of Impurities in Starting Materials: Impurities in 9-bromoanthracene can lead to side products. 2. Benzyne Side Reactions: As mentioned, benzyne can undergo side reactions if not efficiently trapped by the diene.	1. Purify Starting Materials: Ensure the 9-bromoanthracene is of high purity. Recrystallization of the starting material may be necessary. 2. Controlled Benzyne Generation: The slow addition of the anthranilic acid solution is crucial to minimize benzyne side reactions.
Product is a Brown or Dark-Colored Solid	Presence of Polymeric or Colored Impurities: Side reactions can lead to the formation of colored, often polymeric, byproducts.	Purification: - Washing: Wash the crude product with cold ethanol and a sodium hydroxide solution to remove some colored impurities.[1] - Recrystallization: Recrystallize the crude product from a suitable solvent, such as methanol or ethanol, to obtain a purer, lighter-colored solid.[4] - Column Chromatography: For very impure samples, column chromatography on silica gel can be effective for separating the desired product from colored impurities.[5][6]
Difficulty in Product Purification	Similar Polarity of Product and Impurities: Some side products may have similar polarity to 9-bromotriptycene, making separation by chromatography or recrystallization challenging.	Derivative Formation and Reversion: In some challenging cases, converting the product to a derivative, purifying the derivative, and then reverting it to the original product can be a viable strategy. Alternative Purification Techniques: Consider alternative purification methods such as fractional crystallization or preparative TLC if standard methods fail.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 9-bromotriptycene?

A1: The most prevalent method is the Diels-Alder reaction between 9-bromoanthracene and benzyne.[7] The benzyne is typically generated in situ from the diazotization of anthranilic acid with an organic nitrite, such as isoamyl nitrite.[1][8]

Q2: Why is the slow, dropwise addition of anthranilic acid important?

A2: The intermediate that forms from anthranilic acid and isoamyl nitrite, benzenediazonium-2-carboxylate, is unstable and potentially explosive when isolated in a dry state.[1][2] Slow addition ensures that it is generated in small amounts and reacts immediately with the 9-bromoanthracene present in the reaction vessel, which improves both safety and yield.[1]

Q3: What are the key reaction parameters to control for a high yield?

A3: The key parameters include:

• Reagent Purity: Use high-purity 9-bromoanthracene and fresh isoamyl nitrite.

• Reaction Temperature: Maintain a gentle reflux to ensure a sufficient reaction rate.

• Solvent Choice: A higher boiling point solvent like 1,2-dimethoxyethane can reduce the reaction time compared to solvents like dichloromethane.[1]

• Rate of Addition: As discussed, a slow and controlled addition of the anthranilic acid solution is critical.

Q4: What are the main side products in this reaction?

A4: The primary side products can arise from the self-reaction of benzyne to form biphenylene and other polymers. If starting from anthracene to first synthesize 9-bromoanthracene, a common side product is 9,10-dibromoanthracene from over-bromination.[5]

Q5: How can I purify the crude 9-bromotriptycene?

A5: The crude product can be purified by washing with ethanol and a sodium hydroxide solution, followed by recrystallization from a solvent like methanol.[1][4] For higher purity, column chromatography on silica gel is an effective method.[5][6]

Experimental Protocol: Synthesis of 9-Bromotriptycene

This protocol is adapted from established procedures for triptycene synthesis.[1]

Materials:

• 9-Bromoanthracene

• Anthranilic acid

• Isoamyl nitrite

• 1,2-Dimethoxyethane (glyme)

• Ethanol

• 3 M Sodium Hydroxide solution

• Methanol (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, add 9-bromoanthracene and 1,2-dimethoxyethane.

• Initial Heating: Heat the mixture to a gentle reflux using a suitable heating mantle.

• Preparation of Anthranilic Acid Solution: In a separate beaker, dissolve anthranilic acid in 1,2-dimethoxyethane.

• Addition of Reagents: To the refluxing solution of 9-bromoanthracene, add isoamyl nitrite.

• Slow Addition: Slowly add the anthranilic acid solution dropwise from the dropping funnel to the refluxing mixture over a period of approximately 20-30 minutes.

• Continued Reaction: After the addition is complete, add another portion of isoamyl nitrite and continue to reflux the mixture for an additional 10-15 minutes.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Add ethanol, followed by a 3 M sodium hydroxide solution.

  • Collect the resulting solid by vacuum filtration.

  • Wash the solid with cold ethanol and then with cold water to remove colored impurities.

• Purification:

  • Dry the crude product.

  • Recrystallize the crude 9-bromotriptycene from methanol to obtain a purified, crystalline solid.

• Characterization:

  • Determine the melting point of the purified product.

  • Characterize the product using spectroscopic methods such as 1H NMR and 13C NMR to confirm its identity and purity.[9][10]

Data Presentation

Table 1: Influence of Reaction Parameters on 9-Bromotriptycene Synthesis Yield

Parameter	Condition A	Condition B	Condition C	Expected Outcome & Remarks
Solvent	Dichloromethane	1,2-Dimethoxyethane	Xylene	Higher boiling point solvents generally lead to shorter reaction times. 1,2-Dimethoxyethane is a commonly used solvent.[1]
Temperature	Room Temperature	Reflux (85 °C)	Reflux (140 °C)	Refluxing is necessary to drive the reaction at a reasonable rate. The optimal temperature depends on the solvent.
Addition Time of Anthranilic Acid	1 minute (fast)	20-30 minutes (slow)	60 minutes (very slow)	Slow, dropwise addition is crucial to maximize the reaction of benzyne with 9-bromoanthracene and minimize side reactions, thus improving yield.[1][3]
Molar Ratio (9-Bromoanthracene:Anthranilic Acid:Isoamyl Nitrite)	1 : 1 : 1	1 : 1.2 : 1.5	1 : 1.5 : 2	A slight excess of the benzyne precursors is often used to ensure complete consumption of the limiting reagent, 9-bromoanthracene.
Typical Yield	Low	Moderate to High	Moderate to High	Yields can vary significantly based on the optimization of all parameters. Reported yields for triptycene syntheses are often in the range of 50-70%.

Visualizations

Caption: Experimental workflow for the synthesis of 9-bromotriptycene.

Caption: Troubleshooting logic for addressing low yield in 9-bromotriptycene synthesis.

References

• 1. d.web.umkc.edu [d.web.umkc.edu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. youtube.com [youtube.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Triptycene Synthesis and Derivatization | Encyclopedia MDPI [encyclopedia.pub]
• 8. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, characterization and DNA interaction studies of new triptycene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sites.esa.ipb.pt [sites.esa.ipb.pt]

Triptycene Synthesis: A Technical Support Center for Troubleshooting Side Products

For researchers, scientists, and drug development professionals engaged in the synthesis of triptycenes, the formation of side products can be a significant challenge, impacting yield and purity. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of these unique, propeller-shaped aromatic hydrocarbons.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide direct answers and actionable solutions to specific problems that may arise during triptycene synthesis, primarily focusing on the common Diels-Alder reaction between an anthracene derivative and a benzyne intermediate.

FAQ 1: My reaction is producing a mixture of isomers that are difficult to separate. What are they and how can I control their formation?

Answer:

You are likely observing the formation of regioisomers , specifically syn and anti isomers. This is the most common side product issue when using substituted anthracenes or substituted benzynes. The cycloaddition can occur in two different orientations, leading to products with different spatial arrangements of the substituents.

Troubleshooting Workflow: Regioisomer Formation

Caption: A workflow diagram for diagnosing and addressing the formation of regioisomers in triptycene synthesis.

Minimization and Control Strategies:

• Electronic Effects: The electronic properties of substituents on the anthracene ring can influence the syn/anti ratio. Electron-donating groups may favor the formation of one isomer over the other.

• Steric Hindrance: Introducing bulky substituents on either the anthracene or the benzyne precursor can sterically direct the cycloaddition, potentially favoring a single regioisomer.

• Solvent and Temperature: The polarity of the solvent and the reaction temperature can influence the transition state of the Diels-Alder reaction, thereby affecting the ratio of syn to anti products. Experimenting with different solvents (e.g., toluene, THF, DME) and temperatures is recommended.

Separation of Regioisomers:

If a mixture is unavoidable, the following techniques can be employed for separation:

• Fractional Crystallization: Syn and anti isomers often have different solubilities, allowing for separation by careful crystallization from a suitable solvent system. For instance, syn-trihydroxytriptycene has been separated from the anti-isomer by recrystallization from DMF at -35 °C.[1][2]

• Chromatography: High-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) are powerful techniques for separating closely related isomers. Column chromatography on silica gel can also be effective, though it may require careful optimization of the eluent system.

Quantitative Data on Regioisomer Formation:

Reactants	Conditions	Product(s)	Ratio (syn/anti)	Reference
1,8-Dibromoanthracene + 3,4-Dimethoxybenzyne	Not specified	1,13-Dibromo-6,7-dimethoxytriptycene	1:1	[1]
1,8-Dimethoxyanthracene + 3-Methoxybenzyne	Fluoride-induced 1,2-elimination	Trimethoxytriptycenes	2:1	[1]
1,8-Disubstituted anthracenes + 3-Substituted benzyne	Not specified	Trichlorotriptycenes	Can be unfavorable

FAQ 2: My reaction yield is very low. What are the likely causes and how can I improve it?

Answer:

Low yields in triptycene synthesis can often be attributed to the high reactivity of the benzyne intermediate leading to unwanted side reactions, or the presence of unreacted starting materials in the final product.

Common Benzyne-Related Side Products:

• Benzyne Dimerization/Trimerization: Benzyne can react with itself to form biphenylene and triphenylene.

• Reaction with Solvent or Reagents: If the benzyne precursor is an organometallic reagent (e.g., from o-fluorobromobenzene and magnesium), the aryllithium or Grignard reagent can react with benzyne to form biphenyls and o-terphenyls.[2]

Troubleshooting Workflow: Low Product Yield

Caption: A logical diagram outlining potential causes and solutions for low yields in triptycene synthesis.

Strategies to Improve Yield:

• Control Benzyne Concentration: The key is to maintain a low concentration of benzyne throughout the reaction to minimize its self-reaction. This is typically achieved by the slow, dropwise addition of the benzyne precursor (e.g., a solution of anthranilic acid) to a heated solution of anthracene.

• Choice of Benzyne Precursor: The method of benzyne generation can significantly impact the yield and side product profile. The diazotization of anthranilic acid is a common and effective method.[3][4]

• Excess Anthracene: Using a slight excess of anthracene can help to trap the benzyne as it is formed, outcompeting the side reactions.

• Reaction with Electron-Deficient Anthracenes: Be aware that reactions with electron-deficient anthracenes can be non-regioselective and may result in considerable amounts of side products, leading to very low yields of the desired triptycene.[2][3] For example, the synthesis of 1,2,3,4-tetrabromo-9-nitrotriptycene resulted in only a 7% yield.[2][3]

Yields of Triptycene with Different Benzyne Precursors:

Benzyne Precursor	Diene	Reported Yield	Reference
Anthranilic acid / Amyl nitrite	Anthracene	59%	[3][4]
o-Fluorobromobenzene / Mg	Anthracene	28%	[5]
Phenyl[o-(trimethylsilyl)phenyl]iodonium triflate	Anthracene	High

FAQ 3: How can I effectively remove unreacted anthracene from my crude product?

Answer:

Unreacted anthracene is a common impurity that can co-crystallize with triptycene, making its removal by simple crystallization challenging. A highly effective method is to convert the unreacted anthracene into a more polar adduct that can be easily separated.

Experimental Protocol: Removal of Unreacted Anthracene

This protocol is adapted from established procedures for the purification of triptycene.

Materials:

• Crude triptycene product containing unreacted anthracene

• Maleic anhydride

• Xylene (or other high-boiling solvent)

• Sodium hydroxide solution (e.g., 2 M)

• Appropriate organic solvents for washing and recrystallization (e.g., ethanol, cyclohexane)

Procedure:

• Adduct Formation:

  • Dissolve the crude product in a minimal amount of hot xylene.

  • Add maleic anhydride (approximately 1.1 equivalents relative to the estimated amount of unreacted anthracene).

  • Reflux the mixture for 30-60 minutes. During this time, the anthracene will undergo a Diels-Alder reaction with maleic anhydride to form a polar adduct.

• Initial Separation:

  • Cool the reaction mixture to room temperature. The anthracene-maleic anhydride adduct is often insoluble in xylene at room temperature and will precipitate.

  • Filter the mixture to remove the precipitated adduct.

• Hydrolysis of Excess Maleic Anhydride:

  • Transfer the filtrate to a separatory funnel and wash it with an aqueous solution of sodium hydroxide. This will hydrolyze any remaining maleic anhydride to the water-soluble maleate salt, which will be extracted into the aqueous layer.

  • Wash the organic layer sequentially with water and brine.

• Final Purification:

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter to remove the drying agent and remove the solvent under reduced pressure.

  • The resulting solid can be further purified by recrystallization from a suitable solvent (e.g., cyclohexane) to yield pure triptycene.

Workflow for Anthracene Removal

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. researchgate.net [researchgate.net]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Triptycene - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Sterically Hindered Triptycenes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of sterically hindered triptycenes.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of sterically hindered triptycenes, offering potential causes and solutions in a question-and-answer format.

Issue 1: Difficulty in Separating Triptycene from Starting Materials (e.g., Anthracene Derivatives)

• Question: My TLC analysis shows my desired triptycene product co-eluting with the anthracene starting material. How can I improve the separation?

• Answer: Co-elution of triptycenes and their anthracene precursors is a common challenge due to their similar polarities. Here are several strategies to address this:

  • Reaction with Maleic Anhydride: Unreacted anthracene can be selectively removed by reacting the crude mixture with maleic anhydride. This forms a Diels-Alder adduct with anthracene, which is more polar and can be easily separated by filtration or chromatography.[1]

  • Optimize Chromatography Conditions:

    • Solvent System: Experiment with different solvent systems. A common starting point for non-polar triptycenes is a hexane/ethyl acetate mixture.[2] For more polar derivatives, a dichloromethane/methanol system can be effective.[3] Sometimes, a ternary system (e.g., hexane/dichloromethane/ethyl acetate) can provide the necessary resolution.

    • Stationary Phase: While silica gel is the most common stationary phase, for particularly challenging separations, consider using alumina, which can offer different selectivity.[4]

  • Recrystallization: If the triptycene is a solid, recrystallization can be a powerful purification technique. Experiment with different solvent systems, such as xylene or methanol, to find conditions where the triptycene has high solubility at elevated temperatures and low solubility at room temperature, while the anthracene impurity remains in solution.[1][5]

Issue 2: Presence of Persistent, Unidentified Impurities in NMR Spectrum

• Question: After column chromatography, my ¹H NMR spectrum shows persistent small peaks that I cannot identify. What are the likely sources and how can I remove them?

• Answer: Unidentified peaks in the NMR spectrum after purification can be frustrating. Here are common culprits and solutions:

  • Residual Solvents: Solvents used in the reaction or purification (e.g., THF, dichloromethane, ethyl acetate) are common contaminants. Drying the sample under high vacuum for an extended period is crucial. Consulting a table of common NMR solvent impurities can help identify these peaks.[6][7]

  • Grease: Stopcock grease is a frequent contaminant, often appearing as broad signals in the aliphatic region of the ¹H NMR spectrum. Using grease-free joints or minimizing the amount of grease used can prevent this. If present, it can sometimes be removed by dissolving the sample in a minimal amount of solvent and precipitating the product by adding a non-polar solvent like pentane or hexane, as grease is often soluble in these.

  • Side-Products: The synthesis of sterically hindered triptycenes can sometimes lead to the formation of regioisomers or other side-products that are difficult to separate.[8][9] Re-purification by preparative TLC or HPLC may be necessary for complete removal.[10][11] For regioisomers, crystallization can sometimes be effective in isolating a single isomer.[8][9]

Issue 3: Low Recovery of Triptycene After Column Chromatography

• Question: I am losing a significant amount of my sterically hindered triptycene during column chromatography. What could be the reasons and how can I improve the yield?

• Answer: Low recovery from column chromatography can be due to several factors, especially with bulky molecules like triptycenes:

  • Irreversible Adsorption: Highly non-polar or very polar triptycenes might irreversibly adsorb onto the silica gel. Deactivating the silica gel with a small amount of a base (e.g., triethylamine) or an acid (e.g., acetic acid) in the eluent can help, depending on the nature of your compound.

  • Compound Instability: Some functionalized triptycenes may be unstable on silica gel. A quick 2D TLC can help assess the stability of your compound on the stationary phase.[4] If instability is observed, switching to a less acidic stationary phase like alumina or florisil may be beneficial.[4]

  • Poor Solubility during Elution: Sterically hindered triptycenes can have low solubility in the mobile phase, leading to tailing and poor elution. Ensure the chosen eluent is a good solvent for your compound at room temperature. Dry loading the sample onto the silica gel can also improve the resolution and recovery.[12]

  • Fractions are too dilute: Your compound may have eluted, but the fractions are too dilute to detect by TLC. Try concentrating a few fractions in the expected elution range to see if the product is present.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best general approach for purifying a new, sterically hindered triptycene derivative?

A1: A multi-step approach is often most effective. Start with a simple work-up to remove inorganic salts and highly polar impurities. If unreacted anthracene is a concern, treat the crude product with maleic anhydride.[1] Then, perform flash column chromatography on silica gel, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity.[2] Monitor the fractions by TLC. Finally, for solid products, recrystallization is an excellent final step to achieve high purity.[5]

Q2: How do I choose the right solvent system for column chromatography of my triptycene?

A2: The ideal solvent system should provide a good separation between your product and impurities on a TLC plate, with the Rf value of your product being around 0.2-0.4 for optimal separation on a column. For non-polar triptycenes, start with varying ratios of ethyl acetate in hexane. For more polar derivatives, dichloromethane with increasing percentages of methanol is a good starting point.[3] It is always recommended to screen several solvent systems using TLC before running a column.

Q3: My triptycene is a solid, but I'm struggling to find a good recrystallization solvent. What should I do?

A3: Finding the right recrystallization solvent is a process of trial and error. A good solvent will dissolve the compound when hot but not when cold. Test small amounts of your solid in various solvents (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, xylene) to find one that fits this profile.[13] If a single solvent doesn't work, a two-solvent system (one in which the compound is soluble and one in which it is insoluble) can be very effective. Dissolve the compound in a minimal amount of the hot "good" solvent, and then add the "bad" solvent dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.

Q4: Can I use reverse-phase chromatography to purify my triptycene?

A4: Yes, reverse-phase chromatography can be a valuable tool, especially for more polar triptycene derivatives or when normal-phase chromatography fails to provide adequate separation. In reverse-phase, a non-polar stationary phase (like C18 silica) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol mixtures). This technique separates compounds based on their hydrophobicity. Preparative HPLC is a powerful reverse-phase technique for purifying challenging samples.[11]

Data Presentation

Table 1: Common TLC and Column Chromatography Solvent Systems for Triptycene Purification

Compound Type	Stationary Phase	Common Solvent Systems (v/v)	Notes
Non-polar Triptycenes	Silica Gel	Hexane / Ethyl Acetate (e.g., 9:1 to 1:1)	A good starting point for many triptycene derivatives.[2]
Silica Gel	Petroleum Ether / Dichloromethane (e.g., 4:1)	Effective for some nitro-substituted triptycenes.[14]
Polar Triptycenes	Silica Gel	Dichloromethane / Methanol (e.g., 99:1 to 9:1)	For triptycenes with polar functional groups.[3]
Alumina	Carbon Tetrachloride	Has been used for the parent triptycene.[1]
Triptycene Regioisomers	Silica Gel	Hexane / Dichloromethane (e.g., 1:1)	Separation of regioisomers often requires careful optimization.[10]
Triptycene Peptides	Reverse-Phase C18	Water / Acetonitrile with 0.1% TFA	For highly polar, peptide-functionalized triptycenes.[11]

Table 2: Recrystallization Solvents and Reported Yields for Triptycene Derivatives

Triptycene Derivative	Recrystallization Solvent(s)	Reported Yield	Reference
Parent Triptycene	Xylene	-	[1]
9-Methylsulfanyltriptycene	-	84% (after chromatography and recrystallization)	[8][9]
Dihydroxy Triptycene	-	67.5%	[15]
1,8,13-Trisyn-hydroxytriptycene	DMF at -35 °C	-	[8]
1,8,13-Trisyn-bromotriptycene	-	- (separated from anti-isomer by crystallization)	[8][9]

Experimental Protocols

Protocol 1: Purification of a Non-polar Triptycene by Flash Column Chromatography

• Preparation of the Column:

  • Select a glass column of appropriate size for the amount of crude material (a rule of thumb is to use 50-100 g of silica gel per gram of crude product).

  • Pack the column with silica gel (230-400 mesh) as a slurry in the initial, least polar eluent. Ensure the silica bed is well-settled and free of air bubbles.

• Sample Loading:

  • Dissolve the crude triptycene in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for poorly soluble compounds, perform a "dry loading": dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column.[12]

• Elution:

  • Begin elution with a non-polar solvent system (e.g., 100% hexane or a hexane/ethyl acetate mixture with a low percentage of ethyl acetate).

  • Gradually increase the polarity of the eluent (gradient elution) to elute the compounds.

  • Collect fractions and monitor their composition by TLC.

• Isolation:

  • Combine the fractions containing the pure triptycene product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the purified product under high vacuum to remove any residual solvent.

Protocol 2: Recrystallization of a Solid Triptycene Derivative

• Solvent Selection:

  • In a small test tube, add a small amount of the crude triptycene and a few drops of a test solvent.

  • Observe the solubility at room temperature. A good solvent will not dissolve the compound at this temperature.

  • Heat the test tube. A good solvent will dissolve the compound completely upon heating.

  • Allow the solution to cool to room temperature and then in an ice bath. A good solvent will result in the formation of crystals.

• Recrystallization Procedure:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask until the solid just dissolves. Use a minimal amount of hot solvent.

  • If the solution is colored and the pure compound is known to be colorless, add a small amount of activated charcoal and heat for a few minutes.

  • Perform a hot filtration to remove the charcoal and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once crystals have formed, cool the flask in an ice bath to maximize the yield.

• Isolation:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals in a desiccator or under vacuum.

Mandatory Visualization

Caption: General purification workflow for sterically hindered triptycenes.

Caption: Troubleshooting common TLC issues in triptycene purification.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. silicycle.com [silicycle.com]
• 4. Chromatography [chem.rochester.edu]
• 5. youtube.com [youtube.com]
• 6. veeprho.com [veeprho.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. beilstein-journals.org [beilstein-journals.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 13. Reagents & Solvents [chem.rochester.edu]
• 14. Synthesis and structures of triptycene-derived Tröger's base molecular clips [html.rhhz.net]
• 15. scribd.com [scribd.com]

Optimizing reaction conditions for the regioselective synthesis of triptycenes.

Welcome to the technical support center for the regioselective synthesis of triptycenes. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on optimizing experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing the triptycene scaffold?

A1: The most widely used method is the Diels-Alder reaction between an anthracene derivative and an in situ generated benzyne.[1][2] Benzyne is a highly reactive intermediate. A common and effective precursor for benzyne generation is the diazotization of anthranilic acid using an alkyl nitrite, such as isoamyl nitrite.[1][2] This method is often favored due to its good yield and the ready availability of the starting materials.[1]

Q2: What are the key factors that control the regioselectivity in the synthesis of substituted triptycenes?

A2: The regioselectivity, particularly the ratio of syn to anti isomers, is primarily controlled by the electronic and steric properties of the substituents on the anthracene precursor.[2][3] For instance, in the synthesis of 1,8,13-trisubstituted triptycenes, the electronic character of the substituent at the C10 position of the 1,8-dichloroanthracene starting material has a significant impact. Electropositive groups tend to favor the formation of the syn isomer, while other groups may lead to the anti isomer.[2][3]

Q3: Why is it challenging to synthesize ortho-functionalized triptycenes?

A3: Direct electrophilic aromatic substitution on the parent triptycene scaffold is disfavored at the ortho (or α) positions relative to the bridgehead carbons. This is due to a phenomenon known as the "fused ortho effect," which significantly diminishes the reactivity of these positions towards electrophiles.[2] Therefore, ortho-functionalized triptycenes are typically prepared from appropriately pre-functionalized precursors rather than by direct substitution on the triptycene core.[2]

Q4: What are some common side reactions to be aware of during triptycene synthesis?

A4: The reaction of electron-deficient anthracenes can be non-regioselective and may lead to the formation of a considerable amount of side products.[1][2] Additionally, since the Diels-Alder reaction can be reversible at high temperatures, careful control of reaction conditions is necessary. The benzyne intermediate is also highly reactive and can potentially undergo side reactions if not efficiently trapped by the anthracene.

Troubleshooting Guides

This section provides solutions to specific issues that may be encountered during the regioselective synthesis of triptycenes.

Issue 1: Low Yield of the Desired Triptycene Product

Question

Possible Cause & Solution

My reaction is resulting in a low yield. What are the likely causes and how can I improve it?

1. Inefficient Benzyne Generation: The generation of benzyne is a critical step. Using anthranilic acid and isoamyl nitrite is a reliable method.[1][2] Ensure the dropwise addition of the anthranilic acid solution to the refluxing mixture of anthracene and isoamyl nitrite to maintain a low concentration of the benzyne precursor and minimize side reactions.[2] 2. Suboptimal Reaction Conditions: The choice of solvent and temperature is crucial. Using a higher boiling point solvent like 1,2-dimethoxyethane (glyme) can reduce the reaction time compared to lower boiling point solvents like dichloromethane.[2] Ensure the reaction is refluxed for a sufficient duration to go to completion. 3. Inefficient Purification: The crude product often contains unreacted anthracene and other byproducts. A two-step purification process involving treatment with maleic anhydride to remove unreacted anthracene followed by recrystallization is often effective.[2]

Issue 2: Poor Regioselectivity (Undesired syn/anti Isomer Ratio)

Question

Possible Cause & Solution

I am getting a mixture of syn and anti isomers, but I want to selectively synthesize one over the other. How can I control the regioselectivity?

1. Influence of Substituents: The regioselectivity is highly dependent on the substituent at the C10 position of the anthracene precursor. To favor the syn isomer, consider using an electropositive substituent like a trimethylsilyl (SiMe₃) or trimethylgermyl (GeMe₃) group.[2][3] Conversely, a tert-butyl (CMe₃) group at this position has been shown to exclusively yield the anti isomer.[2][3] 2. Separation of Isomers: If a mixture of isomers is unavoidable, they can often be separated by crystallization. For example, syn- and anti-tribromotriptycenes have been successfully separated by crystallization.[1] Similarly, syn-trihydroxytriptycene can be separated from the anti-isomer by recrystallization from DMF at low temperatures.[1]

Issue 3: Difficulty in Product Purification

Question

Possible Cause & Solution

I am struggling to purify my triptycene product from the reaction mixture.

1. Removal of Unreacted Anthracene: Unreacted anthracene can be a major impurity. It can be effectively removed by reacting the crude product mixture with maleic anhydride. Anthracene will undergo a Diels-Alder reaction with maleic anhydride to form an adduct that can be separated.[2] 2. Separation of Isomers and Byproducts: Column chromatography can be used for initial purification, followed by recrystallization to obtain the pure product.[1] For separating syn and anti isomers that co-crystallize, fractional crystallization under carefully controlled temperature and solvent conditions may be necessary.[1]

Data Presentation

Table 1: Influence of C10 Substituent on the Regioselectivity of the Diels-Alder Reaction between 1,8-dichloroanthracenes and ortho-chloroaryne

C10 Substituent (R)	syn-isomer (%)	anti-isomer (%)	Reference
-C(CH₃)₃	0	100	[3],[2]
-Si(CH₃)₃	Predominant	Minor	[3],[2]
-Ge(CH₃)₃	Predominant	Minor	[3],[2]

Experimental Protocols

Protocol 1: Synthesis of Parent Triptycene

This protocol is adapted from a standard microscale procedure for the synthesis of triptycene via the Diels-Alder reaction of anthracene and benzyne generated from anthranilic acid.[2]

Materials:

• Anthracene (400 mg)

• Isoamyl nitrite (0.4 mL)

• 1,2-dimethoxyethane (glyme, 6 mL total)

• Anthranilic acid (520 mg)

• Ethanol (7 mL total)

• 3 M Sodium hydroxide solution (16 mL total)

• Maleic anhydride (200 mg)

• Triglyme (4 mL)

• Methanol (for recrystallization)

Procedure:

• To a large reaction tube, add anthracene (400 mg), isoamyl nitrite (0.4 mL), 1,2-dimethoxyethane (4 mL), and a boiling chip.

• Heat the mixture to a gentle reflux using a sand bath.

• In a separate vial, dissolve anthranilic acid (520 mg) in 1,2-dimethoxyethane (2 mL).

• Add the anthranilic acid solution dropwise to the refluxing reaction mixture over a period of 20 minutes.

• After the addition is complete, add another portion of isoamyl nitrite (0.4 mL) to the reaction mixture.

• Continue to reflux for an additional 10 minutes.

• Allow the reaction to cool to room temperature.

• Add ethanol (5 mL), followed by 3 M sodium hydroxide solution (10 mL).

• Filter the crude solid and rinse with cold ethanol, followed by cold water.

• Transfer the crude solid to a 25 mL round-bottomed flask, add maleic anhydride (200 mg) and triglyme (4 mL).

• Reflux the mixture for five minutes to form an adduct with any unreacted anthracene.

• Cool the solution, then add ethanol (2 mL) and 3 M sodium hydroxide solution (6 mL).

• Filter the solid, rinsing with cold ethanol and then cold water.

• Recrystallize the purified solid from methanol to obtain pure triptycene.

Protocol 2: Representative Protocol for the Regioselective Synthesis of 1,8,13-Trichlorotriptycenes

This protocol is a representative procedure based on the work of Mitzel and colleagues for the synthesis of syn- and anti-trichlorotriptycenes.[3]

Materials:

• 1,8-dichloro-10-(trimethylsilyl)anthracene (or other C10-substituted 1,8-dichloroanthracene)

• 3-chloroanthranilic acid

• Isoamyl nitrite

• 1,2-dimethoxyethane (DME), anhydrous

• Methanol

• Aqueous sodium hydroxide

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve the C10-substituted 1,8-dichloroanthracene in anhydrous DME.

• Heat the solution to reflux under an inert atmosphere (e.g., nitrogen or argon).

• In a separate flask, prepare a solution of 3-chloroanthranilic acid and isoamyl nitrite in anhydrous DME.

• Slowly add the solution from the dropping funnel to the refluxing anthracene solution over a period of 4 hours.

• After the addition is complete, continue to reflux the reaction mixture for an additional period (e.g., 2-4 hours), monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Add methanol and an aqueous solution of sodium hydroxide to quench the reaction and precipitate the crude product.

• Collect the solid by vacuum filtration and wash with water and cold methanol.

• The crude product will be a mixture of syn and anti isomers, which can be separated by fractional crystallization or column chromatography.

Protocol 3: Purification of syn and anti Triptycene Isomers by Crystallization

This is a general guideline for the separation of triptycene isomers based on methods reported in the literature.[1]

Procedure:

• Dissolve the mixture of syn and anti isomers in a suitable solvent (e.g., dimethylformamide - DMF) by heating.

• Slowly cool the solution to allow for the selective crystallization of one isomer. For example, syn-trihydroxytriptycene has been separated from the anti-isomer by recrystallization from DMF at -35 °C.[1]

• The cooling rate should be slow to allow for the formation of well-defined crystals and to maximize the purity of the crystallized isomer.

• Collect the crystals by filtration.

• The mother liquor will be enriched in the other isomer, which can then be recovered by evaporating the solvent and performing a subsequent crystallization under different conditions if necessary.

• The purity of the separated isomers should be assessed by analytical techniques such as NMR spectroscopy.

Visualizations

Caption: General workflow for the synthesis of triptycenes.

Caption: Decision tree for troubleshooting regioselectivity.

References

• 1. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. researchgate.net [researchgate.net]

Troubleshooting low reactivity at the triptycene bridgehead position.

Technical Support Center: Triptycene Chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with triptycene derivatives. The focus is on addressing the common challenge of low reactivity at the triptycene bridgehead position.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low to no reactivity at the bridgehead C-H position of my triptycene starting material?

A1: The bridgehead C-H groups of the triptycene scaffold are known to be relatively inert to many chemical reactions.[1][2][3][4] This low reactivity stems from a combination of steric and electronic factors inherent to the molecule's rigid, three-dimensional structure. Unlike a typical benzylic position, the bridgehead carbon is sterically hindered by the three surrounding aromatic rings.

Furthermore, reaction mechanisms that involve the formation of cationic intermediates at the bridgehead are highly disfavored. The rigid, cage-like structure of triptycene prevents the formation of a planar carbocation, a key intermediate in Sɴ1-type reactions.[3][5] This is a direct consequence of Bredt's Rule, which states that a double bond cannot be formed at a bridgehead position in a small, bridged ring system due to excessive ring strain.[6] Similarly, Sɴ2 reactions are inhibited as the triptycene framework prevents the necessary backside attack of a nucleophile.[5]

Q2: I am attempting a nucleophilic substitution on a 9-halotriptycene, but the reaction is not proceeding. What could be the issue?

A2: Direct nucleophilic substitution at the triptycene bridgehead is notoriously difficult for the reasons outlined in Q1. Both Sɴ1 and Sɴ2 pathways are energetically unfavorable.[5] If you are working with a 9-halotriptycene, you will likely need to employ alternative strategies to achieve functionalization.

Q3: What are the recommended strategies to overcome the low reactivity at the triptycene bridgehead?

A3: Several successful strategies have been developed to functionalize the triptycene bridgehead:

• Synthesis from Pre-functionalized Precursors: The most common and often most effective approach is to construct the triptycene scaffold using starting materials that already bear the desired functionality at the position that will become the bridgehead.[1][2][3][4]

• Palladium-Catalyzed Cross-Coupling: For substrates like 9-bromotriptycene, palladium-catalyzed cross-coupling reactions have proven effective for forming new carbon-carbon and carbon-heteroatom bonds.[1][2]

• Use of Organometallic Intermediates: The generation of organometallic species, such as 9-lithiotriptycene, can provide a nucleophilic bridgehead carbon that can react with various electrophiles.[1]

• Lewis Acid Catalysis: In specific cases, such as the Diels-Alder reaction to form triptycene quinones, Lewis acids can promote the desired transformation.[7]

Troubleshooting Guides

Guide 1: Poor Yield in Bridgehead Functionalization via Palladium-Catalyzed Cross-Coupling

Issue: You are attempting a palladium-catalyzed cross-coupling reaction with a 9-halotriptycene (e.g., 9-bromotriptycene) and are observing low yields of the desired product.

Potential Cause	Troubleshooting Step
Inactive Catalyst	Ensure the palladium catalyst is active. Use a freshly opened bottle or a pre-catalyst that is activated in situ. Consider using a ligand that promotes oxidative addition and reductive elimination.
Steric Hindrance	The steric bulk of the coupling partner can significantly impact the reaction rate. If possible, try a less sterically demanding coupling partner to optimize the reaction conditions first.
Inappropriate Ligand	The choice of ligand is crucial. For sterically hindered substrates like triptycenes, bulky, electron-rich phosphine ligands are often required.
Suboptimal Reaction Conditions	Systematically vary the temperature, solvent, and base. Some reactions may require higher temperatures to overcome the activation energy associated with the sterically hindered substrate.

Guide 2: Failure to Form a Bridgehead Organometallic Intermediate

Issue: You are trying to generate a 9-lithiotriptycene from 9-halotriptycene and are not observing the formation of the desired organolithium species.

Potential Cause	Troubleshooting Step
Inactive Organolithium Reagent	Use a freshly titrated solution of the organolithium reagent (e.g., n-butyllithium).
Presence of Protic Impurities	Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Solvents must be anhydrous.
Reaction Temperature	The formation of the organolithium species is typically performed at low temperatures (e.g., -78 °C) to prevent side reactions.
Competing Reactions	In some cases, metal-halogen exchange may be slow. Consider using a different organolithium reagent or a different halogen at the bridgehead position.

Data Presentation

Table 1: Comparison of Yields for Bridgehead Functionalization Reactions

Reaction Type	Triptycene Substrate	Coupling Partner/Reagent	Product	Yield (%)	Reference
Pd-catalyzed Cross-Coupling	9-Bromotriptycene	Various iodo- and bromoaromatics	C9-Csp² coupled products	Good yields	[1][2]
Pd-catalyzed Cross-Coupling	9-Bromotriptycene	(Iodoethynyl)benzene	C9-Csp coupled product	Good yield	[1][2]
Pd-catalyzed Cross-Coupling	9-Bromotriptycene	Methyl bromoacetate	C9-Csp³ coupled product	Good yield	[1][2]
Diels-Alder	9-Acyloxyanthracenes	1,4-Benzoquinones	Bridgehead-functionalized triptycene quinones	Good to high yields	[7]
Diels-Alder	9-Acyloxyanthracenes	1,4-Naphthoquinones	Bridgehead-functionalized triptycene quinones	Good to high yields	[7]
Solid-Phase Synthesis	9-Substituted Triptycene	Amino acids	Tris-peptide triptycenes	Not specified	[8]

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Cross-Coupling of 9-Bromotriptycene

This protocol is a generalized procedure based on the work of Oi et al. as described in the literature.[1][2]

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere, combine 9-bromotriptycene (1.0 eq.), the coupling partner (1.2 eq.), a palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and a suitable phosphine ligand (e.g., SPhos, 4-10 mol%).

• Solvent and Base: Add a dry, degassed solvent (e.g., toluene or dioxane) and a base (e.g., K₃PO₄, 2.0 eq.).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (12-24 hours).

• Workup and Purification: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent. The combined organic layers are dried over a drying agent (e.g., MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Protocol 2: Synthesis of Bridgehead-Functionalized Triptycene Quinones via Lewis Acid-Promoted Diels-Alder Reaction

This protocol is based on a general method for the synthesis of triptycene quinones.[7]

• Reactant Preparation: In a round-bottom flask, dissolve the 9-acyloxyanthracene (1.0 eq.) in a suitable solvent (e.g., dichloromethane).

• Addition of Dienophile and Lewis Acid: Add the quinone dienophile (1.1-1.5 eq.) to the solution. Cool the mixture in an ice bath and slowly add a Lewis acid (e.g., BF₃·OEt₂, 1.0-1.2 eq.).

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed (as monitored by TLC).

• Quenching and Workup: Carefully quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography.

Visualizations

Caption: Factors contributing to the low reactivity of the triptycene bridgehead.

Caption: A logical workflow for troubleshooting low reactivity at the triptycene bridgehead.

Caption: Key synthetic pathways to activate the triptycene bridgehead.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 9-Bromotriptycene Under Lithiation Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and use of 9-bromotriptycene in lithiation reactions.

Frequently Asked Questions (FAQs)

Q1: Is 9-bromotriptycene stable under typical lithiation conditions?

A1: Yes, 9-bromotriptycene is generally stable under standard lithiation conditions and serves as a common precursor for the generation of 9-lithiotriptycene. The reaction is typically performed using n-butyllithium (n-BuLi) in an anhydrous ethereal solvent, such as tetrahydrofuran (THF), at low temperatures (e.g., -78 °C). The resulting 9-lithiotriptycene can be trapped with various electrophiles to yield 9-substituted triptycene derivatives in good yields, indicating the precursor's stability throughout the lithium-halogen exchange process.[1]

Q2: What are the optimal conditions for the lithiation of 9-bromotriptycene?

A2: The optimal conditions for the lithiation of 9-bromotriptycene typically involve the slow, dropwise addition of n-butyllithium (n-BuLi) to a solution of 9-bromotriptycene in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen). Maintaining a low temperature is crucial to minimize potential side reactions. After the addition of n-BuLi, the reaction mixture is usually stirred for a short period at the same temperature to ensure complete lithium-halogen exchange before the addition of an electrophile.

Q3: What are some common electrophiles that can be used to trap 9-lithiotriptycene?

A3: 9-Lithiotriptycene is a versatile nucleophile that can react with a wide range of electrophiles. Commonly used electrophiles include:

• Disulfides: for the introduction of thioether moieties (e.g., dimethyldisulfide).[1]

• Carbon dioxide (CO₂): for the synthesis of triptycene-9-carboxylic acid.

• Formates: such as phenyl formate, for the introduction of a formyl group.

• Copper(I) halides: to generate 9-triptycenylcopper, which can then participate in cross-coupling reactions.[1]

Q4: Are there any known side reactions or decomposition pathways for 9-bromotriptycene during lithiation?

A4: While 9-bromotriptycene is generally stable, potential side reactions common to organolithium chemistry should be considered, especially if reaction conditions are not optimal. These may include:

• Reaction with solvent: At temperatures above -78 °C, n-BuLi can react with THF.

• Protonation: Adventitious moisture or other proton sources can quench the 9-lithiotriptycene intermediate, leading to the formation of triptycene and reducing the yield of the desired product.

• Aryne formation: Although not explicitly documented for 9-bromotriptycene lithiation, the formation of a highly reactive 9,10-didehydrotriptycene (triptycene aryne) intermediate is a theoretical possibility, especially if the reaction temperature is allowed to rise. This could lead to undesired side products through various trapping reactions.

Troubleshooting Guide

Problem	Possible Cause(s)	Troubleshooting Steps
Low or no conversion of 9-bromotriptycene	1. Inactive n-BuLi. 2. Presence of moisture or other proton sources. 3. Insufficient reaction time or temperature.	1. Titrate the n-BuLi solution to determine its exact concentration. Use a fresh bottle if necessary. 2. Ensure all glassware is flame-dried and the reaction is performed under a strict inert atmosphere. Use freshly distilled, anhydrous solvents. 3. Increase the reaction time at -78 °C after n-BuLi addition. A slight increase in temperature (e.g., to -70 °C) can be cautiously attempted, but monitor for side product formation.
Formation of triptycene as the major product	1. Quenching of 9-lithiotriptycene by a proton source. 2. Inefficient trapping by the electrophile.	1. Rigorously exclude moisture and other protic impurities from the reaction. 2. Ensure the electrophile is pure and added in a sufficient stoichiometric amount. For gaseous electrophiles like CO₂, ensure efficient bubbling through the solution.
Complex mixture of unidentified side products	1. Reaction temperature too high, leading to decomposition or side reactions. 2. Potential formation and subsequent reaction of a triptycene aryne intermediate. 3. Reaction of n-BuLi with the solvent or electrophile.	1. Strictly maintain the reaction temperature at -78 °C or below. 2. If aryne formation is suspected, consider adding a trapping agent (e.g., furan) to confirm its presence. To avoid this pathway, maintain low temperatures. 3. Add the electrophile after the lithiation is complete and at a low temperature.

Quantitative Data

The following table summarizes the reported yields for the synthesis of various 9-substituted triptycenes from 9-bromotriptycene via lithiation.

Electrophile	Reagent	Solvent	Temperature (°C)	Yield (%)	Reference
Dimethyldisulfide	n-BuLi	THF	-78	84	[1]
Copper(I) halide followed by various iodo- and bromoaromatic compounds	n-BuLi	THF	-78 to RT	60-90	[1]

Experimental Protocols

General Procedure for the Lithiation of 9-Bromotriptycene and Trapping with an Electrophile

Materials:

• 9-Bromotriptycene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Electrophile (e.g., dimethyldisulfide)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Inert gas (Argon or Nitrogen)

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add 9-bromotriptycene (1.0 eq).

• Dissolve the 9-bromotriptycene in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-BuLi (1.1 eq) in hexanes dropwise to the stirred solution.

• Stir the reaction mixture at -78 °C for 1 hour.

• Add the electrophile (1.2 eq) dropwise to the reaction mixture at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-12 hours (monitoring by TLC is recommended).

• Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A typical experimental workflow for the lithiation of 9-bromotriptycene.

References

• 1. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]

Methods for removing unreacted starting materials from triptycene products.

This guide provides researchers, scientists, and drug development professionals with detailed methods and troubleshooting advice for removing unreacted starting materials, primarily anthracene, from crude triptycene products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical triptycene synthesis?

The most common impurity is unreacted anthracene, as the Diels-Alder reaction between anthracene and an in situ generated benzyne is the primary synthetic route.[1][2] Other potential impurities can include side products from the benzyne generation and polymeric materials.

Q2: What is the general strategy for purifying crude triptycene?

A multi-step approach is often most effective. This typically involves an initial chemical treatment to remove the bulk of unreacted anthracene, followed by column chromatography and/or recrystallization to achieve high purity.

Q3: How can I quickly remove a large excess of unreacted anthracene?

Reacting the crude product with maleic anhydride is an effective method.[3][4] Anthracene readily undergoes a Diels-Alder reaction with maleic anhydride to form a polar adduct. This adduct can then be easily removed by a basic wash, as it forms a water-soluble salt, or by filtration.[3][5]

Q4: Which purification technique provides the highest purity triptycene?

For achieving the highest purity, a combination of methods is recommended. Flash column chromatography is excellent for separating triptycene from less polar impurities like anthracene and more polar byproducts.[6][7] A final recrystallization step can then yield highly pure, crystalline triptycene.[3]

Purification Workflow Overview

The following diagram illustrates a general workflow for the purification of triptycene from a crude reaction mixture.

Caption: General workflow for triptycene purification.

Experimental Protocols

Protocol 1: Chemical Removal of Anthracene using Maleic Anhydride

This protocol is designed to remove large quantities of unreacted anthracene from the crude product mixture.

• Dissolve Crude Product: Dissolve the crude solid in a minimal amount of a high-boiling solvent like xylene.[3][8]

• Add Maleic Anhydride: Add 1.0 to 1.5 molar equivalents of maleic anhydride relative to the estimated amount of unreacted anthracene.

• Reflux: Heat the mixture to reflux for 30-60 minutes.[4][8] This reaction forms the Diels-Alder adduct between anthracene and maleic anhydride.

• Cool and Hydrolyze: Cool the reaction mixture to room temperature. Add a 2M sodium hydroxide (NaOH) solution and reflux for another 2 hours.[3] This hydrolyzes the anhydride adduct to a water-soluble sodium salt.

• Workup: Cool the mixture. Separate the organic layer, wash it multiple times with water, and then with brine.[3]

• Dry and Concentrate: Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under reduced pressure to yield the triptycene product, now significantly depleted of anthracene.

Protocol 2: Flash Column Chromatography

This method separates triptycene based on polarity differences between the product and impurities.

• Select Solvent System: Using Thin Layer Chromatography (TLC), determine a solvent system where triptycene has an Rf value of approximately 0.25-0.35.[9][10][11] This provides optimal separation. Common systems are mixtures of hexane and dichloromethane (CH₂Cl₂).[6][7]

• Pack the Column: Prepare a silica gel column using the chosen eluent. Ensure the silica bed is well-packed and free of air bubbles.[12]

• Load the Sample: Dissolve the crude triptycene in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the silica gel. Alternatively, "dry-load" the sample by adsorbing it onto a small amount of silica gel first.[6]

• Elute: Begin elution with the selected solvent system, maintaining a constant flow rate.[13]

• Collect Fractions: Collect fractions and monitor them by TLC to identify those containing the pure triptycene.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified triptycene.

Protocol 3: Recrystallization

This is often the final step to obtain highly pure, crystalline triptycene.

• Choose a Solvent: Triptycene can be effectively recrystallized from cyclohexane or a mixture of ethanol and water.[3][5] The ideal solvent should dissolve the triptycene well when hot but poorly at room temperature.[14][15]

• Dissolve: Place the triptycene product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling to fully dissolve the solid. Add more solvent dropwise if necessary until the solid is just dissolved.[16]

• Cool Slowly: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[17]

• Induce Crystallization (if needed): If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Chill: Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.[17]

• Isolate and Dry: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent. Allow the crystals to dry completely.[18]

Data Presentation

Purification Method	Key Parameters	Typical Solvents	Target Component	Impurity Component
Chemical Scavenging	Reagent	Xylene	Triptycene	Anthracene
Scavenger	Maleic Anhydride	(unaffected)	Forms polar adduct
Column Chromatography	Stationary Phase	Silica Gel	Triptycene (Rf ≈ 0.3)	Anthracene (Higher Rf)
Mobile Phase (Eluent)	Hexane/CH₂Cl₂ mixtures	(Elutes later)	(Elutes earlier)
Recrystallization	Process	Slow cooling	Triptycene	Soluble impurities
Solvent	Cyclohexane or Ethanol/Water	(Crystallizes out)	(Remain in solution)

Troubleshooting Guide

Troubleshooting Purification Issues

Caption: Decision tree for troubleshooting common purification issues.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. tara.tcd.ie [tara.tcd.ie]
• 7. Synthesis and structures of triptycene-derived Tröger's base molecular clips [html.rhhz.net]
• 8. Lu Le Laboratory: The Diels-Alder Reaction of Anthracene with Maleic Anhydride - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 9. m.youtube.com [m.youtube.com]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. youtube.com [youtube.com]
• 14. mt.com [mt.com]
• 15. Home Page [chem.ualberta.ca]
• 16. personal.tcu.edu [personal.tcu.edu]
• 17. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 18. chemistry.miamioh.edu [chemistry.miamioh.edu]

Issues with scaling up the synthesis of triptycene derivatives.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in scaling up the synthesis of triptycene derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges when scaling up the synthesis of triptycene derivatives?

A1: Scaling up the synthesis of triptycene derivatives presents several key challenges:

• Hazardous Reagents: The most common synthetic route involves the in-situ generation of benzyne, which traditionally uses hazardous precursors. However, modern methods, such as the use of silyl triflate precursors, offer a safer alternative for large-scale reactions.[1]

• Multi-Step Syntheses: Many functionalized triptycenes require multi-step reaction sequences, which can be time-consuming and lead to lower overall yields, posing a challenge for large-scale production.[2][3]

• Purification Difficulties: Chromatographic purification is often required to separate the desired product from byproducts and unreacted starting materials. This method is laborious and not easily scalable.[2] Developing robust crystallization methods is crucial for industrial-scale purification.

• Regioselectivity Issues: Controlling the position of functional groups on the triptycene scaffold can be difficult, often leading to mixtures of isomers that are challenging to separate, especially at a larger scale.[4]

• Low Yields and Side Reactions: Some reactions, particularly those involving sterically hindered precursors or harsh conditions like nitration, can result in low yields and the formation of significant amounts of side products.[5]

Q2: Are there safer alternatives to traditional benzyne generation methods for large-scale synthesis?

A2: Yes, the Kobayashi protocol, which utilizes silyl triflate precursors to generate benzyne, has been assessed for its safety profile and is considered a milder and safer alternative to methods involving benzenediazonium carboxylate precursors. Calorimetric analysis of the Kobayashi procedure shows no significant increase in temperature or pressure, reducing the risk of runaway reactions, which is a critical consideration for scale-up.[1][6]

Q3: How can I minimize the need for column chromatography when purifying triptycene derivatives at scale?

A3: Minimizing column chromatography at scale is a primary concern. Here are some strategies:

• Optimize Crystallization: Develop a robust recrystallization protocol. This involves careful screening of solvents to find a system where the triptycene derivative has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.[5][7][8]

• Derivative Salt Formation: For derivatives with acidic or basic functional groups, forming a salt can significantly alter its solubility and facilitate purification by precipitation or crystallization. For example, hexaaminotriptycene can be converted to its air-stable hexaammoniumtriptycene hexachloride salt, which simplifies handling and purification without the need for chromatography.[2]

• Reaction Optimization: Carefully optimizing reaction conditions to minimize the formation of side products can simplify the work-up and purification process, potentially eliminating the need for chromatography.

Q4: How can I control the regioselectivity in the synthesis of substituted triptycene derivatives?

A4: Controlling regioselectivity is a complex challenge. The electronic properties of the substituents on the anthracene precursor can influence the ratio of syn to anti isomers in the final triptycene product. For instance, electropositive groups like SiMe₃ and GeMe₃ on the 10-position of 1,8-dichloroanthracene have been shown to favor the formation of the syn-isomer.[4][9][10] Understanding these electronic effects is key to predicting and controlling the regiochemical outcome of the Diels-Alder reaction.

Troubleshooting Guides

Issue 1: Low Yield in the Diels-Alder Reaction for Triptycene Synthesis

Potential Cause	Troubleshooting Step
Incomplete Reaction	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).- If the reaction is sluggish, consider increasing the reaction time or temperature. Note that higher temperatures may lead to side reactions.
Degradation of Benzyne Precursor	- Ensure that the benzyne precursor, such as anthranilic acid, is of high purity and dry.- If using isoamyl nitrite, ensure it is fresh as it can decompose over time.
Inefficient Benzyne Trapping	- Ensure an adequate molar excess of the anthracene derivative is used to efficiently trap the in-situ generated benzyne.- The rate of addition of the benzyne precursor can be critical. A slow, controlled addition can help maintain a low concentration of benzyne and favor the desired reaction.
Side Reactions	- The highly reactive benzyne can undergo self-polymerization or react with other nucleophiles present in the reaction mixture. Slow addition of the precursor can mitigate this.

Issue 2: Formation of Inseparable Isomers

Potential Cause	Troubleshooting Step
Lack of Regiocontrol in Diels-Alder Reaction	- Modify the substituents on the anthracene precursor to electronically favor the formation of the desired isomer. Electropositive substituents at the 10-position can favor syn addition.[4][9][10]- Explore alternative synthetic routes that offer better regiocontrol, although this may involve more steps.
Similar Physical Properties of Isomers	- If isomers are formed, attempt to separate them by fractional crystallization using a variety of solvent systems.- For chiral triptycenes, diastereomeric salt formation with a chiral resolving agent can be an effective method for separation at scale.[11]

Issue 3: Difficulty in Product Purification and Isolation

Potential Cause	Troubleshooting Step
Product is an Oil or Gummy Solid	- This often indicates the presence of impurities. Attempt to purify a small sample by column chromatography to obtain a pure solid, which can then be used as a seed crystal for crystallization of the bulk material.
Product Co-precipitates with Impurities	- Screen a wider range of solvent systems for recrystallization. A two-solvent system (one in which the product is soluble and one in which it is insoluble) can sometimes be effective.[7]- Consider a chemical work-up to remove specific impurities. For example, unreacted anthracene can be removed by forming an adduct with maleic anhydride.
Product is Air- or Moisture-Sensitive	- Handle the material under an inert atmosphere (e.g., nitrogen or argon).- Consider converting the sensitive derivative into a more stable salt for storage and handling, such as the hexaammonium salt of hexaaminotriptycene.[2]

Data Presentation

Table 1: Reported Yields for Selected Triptycene Derivative Syntheses

Triptycene Derivative	Scale	Key Reagents	Reported Yield	Reference
Triptycene	2.14 g	Anthracene, o-Fluorobromobenzene, Mg	28%	Organic Syntheses
2,6-Dinitrotriptycene	>10 g	Triptycene, HNO₃, Ac₂O	39%	[5][11]
2,6-Diaminotriptycene	>10 g	2,6-Dinitrotriptycene, Reductant	-	[11]
Hexanitrotriptycene	5.15 g (starting triptycene)	Triptycene, Fuming HNO₃	~38% (crude)	[2]
Hexaammoniumtriptycene hexachloride	1.25 g (starting hexanitro)	Hexanitrotriptycene, SnCl₂·2H₂O, HCl	Quantitative	[2]

Experimental Protocols

Protocol 1: Gram-Scale Synthesis of Triptycene

This protocol is adapted from Organic Syntheses.

Materials:

• Anthracene (7.5 g, 0.042 mole)

• Magnesium turnings (0.8 g, 0.033 g atom)

• o-Fluorobromobenzene (5.26 g, 0.03 mole)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• Maleic anhydride (5.0 g, 0.051 mole)

• Xylene

• Methanol

• 5% Hydrochloric acid

• 2N Sodium hydroxide solution

• Carbon tetrachloride

• Acid-washed alumina

• Pentane

• Cyclohexane

Procedure:

• Reaction Setup: In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and nitrogen inlet, place magnesium turnings, anthracene, and 35 mL of anhydrous THF.

• Benzyne Generation and Reaction: Flush the system with dry nitrogen. In the dropping funnel, place a solution of o-fluorobromobenzene in 15 mL of THF. Heat the flask to 60°C and add a quarter of the o-fluorobromobenzene solution. Once the reaction commences (indicated by a yellow color), add the remaining solution dropwise over 1 hour. Reflux the mixture for an additional 90 minutes.

• Initial Work-up: Pour the dark-brown mixture into 100 mL of methanol to precipitate unreacted anthracene. Remove the solvents under reduced pressure. Treat the residue with two 50-mL portions of 5% hydrochloric acid, filter, and dry the solid.

• Removal of Unreacted Anthracene: Dissolve the dry residue in 45 mL of hot xylene and add maleic anhydride. Reflux for 20 minutes and let it stand at room temperature for 2 hours. Filter off the maleic anhydride-anthracene adduct.

• Hydrolysis and Extraction: Reflux the filtrate with 80 mL of 2N sodium hydroxide solution for 2 hours. After cooling, separate the organic layer, wash with water, and dry over calcium chloride.

• Purification: Remove the solvent under reduced pressure. Dissolve the brown residue in carbon tetrachloride and chromatograph on acid-washed alumina. Evaporate the solvent to obtain a yellow residue.

• Final Purification: Digest the residue with pentane to yield crude triptycene as an almost white solid. Recrystallize from cyclohexane to obtain pure white crystals.

Protocol 2: Large-Scale Synthesis of 2,6-Dinitrotriptycene

This procedure is based on descriptions for syntheses achievable on a >10 g scale.[11]

Materials:

• Triptycene

• Nitric Acid (HNO₃)

• Acetic Anhydride (Ac₂O)

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve triptycene in acetic anhydride.

• Nitration: Cool the solution in an ice bath. Slowly add nitric acid dropwise while maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully pour the reaction mixture into ice water to precipitate the crude product.

• Purification: Collect the solid by filtration, wash thoroughly with water, and then with a cold solvent such as ethanol or methanol. The crude 2,6-dinitrotriptycene can be further purified by recrystallization from a suitable solvent (e.g., ethanol/acetone mixture).

Protocol 3: Synthesis of Hexaammonium Triptycene Hexachloride

This is a two-step protocol that avoids column chromatography, making it suitable for larger scales.[2]

Step 1: Synthesis of 2,3,6,7,14,15-Hexanitrotriptycene

• Reaction: Suspend triptycene (5.15 g, 20.2 mmol) in fuming nitric acid (150 mL, 100%).

• Heating: Heat the mixture to 85°C for 4 hours.

• Precipitation: Cool the reaction mixture to room temperature and pour it into 1 L of water. Stir for 1 hour.

• Isolation: Collect the pale yellow precipitate by suction filtration, wash with water, and air dry. This crude product is used directly in the next step.

Step 2: Synthesis of 2,3,6,7,14,15-Hexaammoniumtriptycene Hexachloride

• Reduction: Suspend the crude hexanitrotriptycene (1.25 g, 2.4 mmol) and tin(II) chloride dihydrate (18 g, 79 mmol) in ethanol (140 mL) and concentrated hydrochloric acid (60 mL).

• Reflux: Reflux the suspension for 24 hours.

• Isolation: Cool the reaction mixture to room temperature. Collect the white precipitate by filtration.

• Washing and Drying: Wash the solid with concentrated hydrochloric acid (3 x 15 mL) and dry in a vacuum to yield the product as a pale yellow solid.

Visualizations

Caption: General experimental workflow for the synthesis of triptycene derivatives.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. ICSC 1012 - ISOAMYL NITRITE [chemicalsafety.ilo.org]
• 5. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. How To [chem.rochester.edu]
• 8. mt.com [mt.com]
• 9. youtube.com [youtube.com]
• 10. valsynthese.ch [valsynthese.ch]
• 11. mdpi.com [mdpi.com]

How to avoid the formation of 9,10-dibromoanthracene as a byproduct.

Welcome to the technical support center for the synthesis of 9-bromoanthracene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on avoiding the formation of the common byproduct, 9,10-dibromoanthracene. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you optimize your reaction for a higher yield of the desired monosubstituted product.

Troubleshooting Guide: Minimizing 9,10-Dibromoanthracene Formation

This guide addresses common issues encountered during the bromination of anthracene that may lead to the formation of 9,10-dibromoanthracene.

Observed Issue	Potential Cause	Recommended Solutions
Significant formation of 9,10-dibromoanthracene (over-bromination)	Incorrect stoichiometry: Using an excess of the brominating agent.	1. Precise Stoichiometry: Carefully control the molar ratio of anthracene to the brominating agent. A 1:1 ratio is crucial for minimizing the formation of the dibrominated byproduct.[1] 2. Portion-wise Addition: Add the brominating agent (e.g., N-Bromosuccinimide) in portions over time. This helps to maintain a low concentration of the brominating agent in the reaction mixture, favoring monobromination.[1]
High reaction temperature: Elevated temperatures can increase the rate of the second bromination.	1. Temperature Control: Maintain the reaction at room temperature or lower, as specified in the protocol. Avoid excessive heating. 2. Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction and stop it once the starting material is consumed to prevent further bromination of the product.[1]
Choice of brominating agent: Some brominating agents are more reactive and less selective.	1. Use N-Bromosuccinimide (NBS): NBS is a milder and more selective brominating agent compared to bromine (Br₂) for the monobromination of anthracene.[2][3][4] 2. Avoid Excess Bromine: If using elemental bromine, ensure precise measurement and slow addition.
Difficulty in separating 9-bromoanthracene from 9,10-dibromoanthracene	Similar polarities of the two compounds.	1. Recrystallization: This is a common method for purification. The solubility of 9,10-dibromoanthracene is often lower in certain solvents, allowing for its separation.[5] 2. Column Chromatography: For higher purity, column chromatography using silica gel is an effective method to separate the mono- and di-substituted products.[1]
Low yield of 9-bromoanthracene	Incomplete reaction.	1. Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitor the reaction by TLC to determine the point of completion.[1] 2. Reagent Quality: Use high-purity anthracene and fresh N-bromosuccinimide. Impurities in the starting material can lead to side reactions and lower yields.[1]

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the bromination of anthracene, and why is the 9-position preferentially attacked?

A1: The bromination of anthracene proceeds via an electrophilic aromatic substitution mechanism. The 9 and 10 positions of anthracene are the most electron-rich and sterically accessible, making them the most reactive sites for electrophilic attack. The intermediate carbocation (arenium ion) formed by attack at the 9-position is more stabilized by resonance compared to attack at other positions, leading to the preferential formation of 9-bromoanthracene.[2]

Q2: Why is N-Bromosuccinimide (NBS) preferred over bromine (Br₂) for the synthesis of 9-bromoanthracene?

A2: NBS is a milder and more selective brominating agent than elemental bromine.[3][4] It provides a low, steady concentration of bromine radicals or molecular bromine in the reaction mixture, which favors the selective monobromination of anthracene at the 9-position and reduces the likelihood of over-bromination to form 9,10-dibromoanthracene.[1][2]

Q3: How can I effectively monitor the progress of the reaction to avoid byproduct formation?

A3: Thin Layer Chromatography (TLC) is an excellent technique for monitoring the reaction.[1] By spotting the reaction mixture alongside the starting material (anthracene) and a pure sample of the product (9-bromoanthracene, if available) on a TLC plate, you can visualize the consumption of the reactant and the formation of the product. The reaction should be stopped when the anthracene spot has disappeared to prevent the formation of the less mobile 9,10-dibromoanthracene spot.

Q4: What are the best methods for purifying 9-bromoanthracene from the dibrominated byproduct?

A4: The two primary methods for purification are recrystallization and column chromatography. Recrystallization from a suitable solvent can be effective as 9,10-dibromoanthracene is often less soluble and will crystallize out first.[5] For achieving higher purity, column chromatography on silica gel is recommended as it allows for a more precise separation based on the different polarities of the compounds.[1]

Experimental Protocols

Protocol 1: Selective Monobromination of Anthracene using NBS

This protocol is optimized to favor the formation of 9-bromoanthracene while minimizing the 9,10-dibromoanthracene byproduct.

Materials:

• Anthracene

• N-Bromosuccinimide (NBS)

• Anhydrous Chloroform (CHCl₃) or Carbon Tetrachloride (CCl₄)

• Round-bottom flask

• Magnetic stirrer

• Light protection (e.g., aluminum foil)

Procedure:

• In a round-bottom flask protected from light, dissolve 1 equivalent of anthracene in anhydrous chloroform or carbon tetrachloride.

• While stirring at room temperature, add 1 equivalent of N-bromosuccinimide to the solution in small portions over a period of 15-30 minutes.[1]

• Continue to stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

• Once the anthracene is consumed, filter the reaction mixture to remove the succinimide byproduct.

• Wash the filtrate with water to remove any remaining succinimide.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) or by column chromatography on silica gel.

Quantitative Data Summary

The following table summarizes typical outcomes for the bromination of anthracene under different conditions.

Brominating Agent	Solvent	Molar Ratio (Anthracene:Agent)	Approx. Yield of 9-bromoanthracene	Approx. % of 9,10-dibromoanthracene	Reference
N-Bromosuccinimide (NBS)	Chloroform	1:1	~66%	Minimized	[1]
1,3-dibromo-5,5-dimethylhydantoin	Ethyl Acetate	1:0.475	89% (crude product purity)	1%	[6]
Bromine (Br₂)	Carbon Tetrachloride	1:2.5 (for dibromination)	-	High (intended product)	[5]

Note: Yields can vary based on specific reaction conditions and purification methods.

Visualizing the Process

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting the formation of 9,10-dibromoanthracene.

Caption: Troubleshooting workflow for minimizing 9,10-dibromoanthracene.

Reaction Pathway

This diagram illustrates the reaction pathway from anthracene to the desired product and the undesired byproduct.

Caption: Reaction pathway for the bromination of anthracene.

References

• 1. benchchem.com [benchchem.com]
• 2. brainly.com [brainly.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 9,10-Dibromoanthracene synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Characterization of Complex Triptycene Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the characterization of complex triptycene derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in characterizing complex triptycene derivatives?

A1: The primary challenges in the characterization of complex triptycene derivatives stem from their unique three-dimensional, rigid structures. These challenges include:

• Synthesis and Purification: The synthesis of triptycenes can lead to regioisomers and sterically hindered products that are difficult to separate.[1]

• NMR Spectroscopy: The rigid framework and potential for hindered rotation can result in complex ¹H and ¹³C NMR spectra with overlapping signals and the presence of rotamers.[2]

• Mass Spectrometry: The stability of the triptycene core can make fragmentation analysis challenging, and their rigid nature can sometimes lead to the formation of multiply-charged ions.

• X-ray Crystallography: The bulky and often non-polar nature of triptycene derivatives can make it difficult to grow high-quality single crystals suitable for X-ray diffraction.

Troubleshooting Guides

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q2: My ¹H NMR spectrum of a substituted triptycene shows broad or overlapping aromatic signals. How can I resolve these?

A2: Overlapping signals in the aromatic region are a common issue due to the multiple benzene rings in the triptycene scaffold. Here are several troubleshooting steps:

• Change the Solvent: Switching to a different deuterated solvent (e.g., from CDCl₃ to benzene-d₆ or acetone-d₆) can alter the chemical shifts of your protons and may resolve overlapping peaks.

• Increase Magnetic Field Strength: If available, acquiring the spectrum on a higher field NMR spectrometer will increase the dispersion of the signals.

• 2D NMR Techniques: Employ two-dimensional NMR experiments to resolve individual signals and establish connectivity.

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is excellent for assigning quaternary carbons and piecing together fragments.

Q3: I am observing more signals in my NMR spectrum than expected for my triptycene derivative. What could be the cause?

A3: The presence of unexpected extra signals often points to the existence of rotamers or diastereomers.

• Rotamers: Due to hindered rotation around single bonds, especially with bulky substituents, your triptycene derivative may exist as a mixture of stable rotational isomers (rotamers) at room temperature.[2]

  • Troubleshooting: Acquire the NMR spectrum at a higher temperature. If the extra signals coalesce into a single set of peaks, this confirms the presence of rotamers that are interconverting rapidly on the NMR timescale at elevated temperatures.

• Diastereomers: If your synthesis has created a new chiral center, you may have formed diastereomers, which are distinct compounds with different NMR spectra.

  • Troubleshooting: Carefully analyze your reaction scheme to identify any potential for diastereomer formation. Chromatographic separation may be necessary.

Workflow for NMR Troubleshooting

A flowchart for troubleshooting complex NMR spectra of triptycene derivatives.

Mass Spectrometry (MS)

Q4: I am having trouble observing the molecular ion peak for my triptycene derivative using Electron Ionization (EI) Mass Spectrometry.

A4: While the triptycene core is robust, certain substituents can promote fragmentation. If the molecular ion is not observed in EI-MS, consider the following:

• Use a Softer Ionization Technique: Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are "softer" ionization methods that are less likely to cause fragmentation and are more likely to yield the protonated molecule [M+H]⁺ or other adducts.[3]

• Check for Common Fragments: Triptycenes can sometimes undergo retro-Diels-Alder reactions or lose substituents. Look for characteristic neutral losses.

Q5: My ESI mass spectrum shows multiple peaks with different charge states (e.g., [M+H]⁺, [M+2H]²⁺). Is this normal?

A5: Yes, for larger or functionalized triptycene derivatives, the formation of multiply-charged ions in ESI-MS is possible. The rigid structure can sometimes accommodate multiple charges.

X-ray Crystallography

Q6: I am struggling to grow single crystals of my complex triptycene derivative for X-ray diffraction.

A6: The rigid and often bulky nature of triptycene derivatives can make crystallization challenging due to inefficient crystal packing.[4] Here are some strategies to try:

• Solvent Selection: Systematically screen a wide range of solvents with varying polarities and boiling points. A slow evaporation of the solvent is a common and effective technique.

• Solvent Diffusion: Dissolve your compound in a good solvent and layer a poor solvent on top. Slow diffusion of the poor solvent into the good solvent can induce crystallization.

• Vapor Diffusion: Place a concentrated solution of your compound in a small vial, and then place this vial inside a larger sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the solution can promote crystal growth.

• Temperature Variation: Try slow cooling of a saturated solution.

• Co-crystallization: If your triptycene derivative has hydrogen bond donors or acceptors, try co-crystallizing it with a complementary molecule. This can sometimes facilitate the formation of a well-ordered crystal lattice.[5]

Experimental Workflow for Crystallization

A workflow outlining various methods for crystallizing triptycene derivatives.

Data Presentation

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for the Triptycene Scaffold

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Notes
Bridgehead (9, 10)	5.3 - 5.9	53 - 55	Highly shielded sp³ carbons and their attached protons.[6][7]
Aromatic (1, 4, 5, 8, 12, 13)	7.3 - 7.5	123 - 125	"Ortho" protons of the benzene rings.
Aromatic (2, 3, 6, 7, 11, 14)	6.9 - 7.1	125 - 127	"Meta" protons of the benzene rings.

Note: Chemical shifts are approximate and can be influenced by the solvent and substituents.[8][9]

Table 2: Common Mass Spectrometry Fragmentation Patterns for Triptycene Derivatives (EI-MS)

Fragmentation Pathway	Neutral Loss (Da)	Resulting Fragment	Notes
Loss of a substituent	Varies	Triptycene core with a radical cation	Common for derivatives with labile groups.
Retro-Diels-Alder	76 (Benzyne)	Anthracene radical cation	Less common but can be observed under high energy conditions.
Hydrogen loss	1	[M-H]⁺	A common fragmentation for aromatic systems.

Experimental Protocols

Protocol: 2D NMR Analysis (HSQC and HMBC) of a Complex Triptycene Derivative

1. Sample Preparation:

• Dissolve 5-10 mg of the purified triptycene derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆, benzene-d₆) in a high-quality NMR tube.

• Ensure the sample is fully dissolved to avoid poor shimming.

2. ¹H NMR Acquisition:

• Acquire a standard 1D ¹H NMR spectrum to determine the spectral width and appropriate acquisition parameters.

3. HSQC (Heteronuclear Single Quantum Coherence) Experiment:

• Purpose: To correlate each proton with its directly attached carbon.

• Pulse Sequence: Use a standard sensitivity-enhanced, gradient-selected HSQC pulse sequence (e.g., hsqcedetgpsisp on Bruker instruments).[10]

• Key Parameters:

  • CNST 2 (¹JCH coupling constant): Set to an average value of 145 Hz for aromatic and aliphatic C-H bonds.

  • Spectral Widths: Set the ¹H spectral width based on the 1D proton spectrum and the ¹³C spectral width to encompass the expected range (e.g., 0-160 ppm).

  • Acquisition Time: Aim for a sufficient number of scans to achieve a good signal-to-noise ratio.

4. HMBC (Heteronuclear Multiple Bond Correlation) Experiment:

• Purpose: To identify long-range (2-3 bond) correlations between protons and carbons. This is crucial for connecting spin systems and assigning quaternary carbons.

• Pulse Sequence: Use a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker instruments).[11]

• Key Parameters:

  • CNST 2 (ⁿJCH coupling constant): Set to an average value of 8-10 Hz to optimize for typical two- and three-bond couplings.

  • Spectral Widths: Same as for the HSQC experiment.

  • Relaxation Delay: Use a sufficient relaxation delay (e.g., 1.5-2.0 seconds) to allow for full magnetization recovery, especially for quaternary carbons.

5. Data Processing and Analysis:

• Process the 2D data using appropriate window functions (e.g., sine-bell).

• Phase the spectra carefully.

• Analyze the cross-peaks in the HSQC spectrum to assign protons to their carbons.

• Use the HMBC correlations to piece together the molecular structure by identifying connections between different spin systems.

Logical Relationship for 2D NMR Analysis

Logical flow for structure elucidation using 2D NMR techniques.

References

• 1. public.websites.umich.edu [public.websites.umich.edu]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Troubleshooting | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 5. researchgate.net [researchgate.net]
• 6. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 7. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)s Stereoregularity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Strategies to overcome low yields in multi-step triptycene functionalization.

Welcome to the technical support center for multi-step triptycene functionalization. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to achieving higher yields in their synthetic workflows.

Troubleshooting Guide

This guide addresses specific challenges encountered during the multi-step functionalization of triptycenes and provides actionable strategies to overcome them.

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
TRYP-001	Low to no yield in direct functionalization of the triptycene core.	The aromatic ortho (α) positions and the bridgehead C-H groups of the triptycene scaffold are inherently unreactive.[1][2]	Instead of direct functionalization, employ pre-functionalized anthracene or benzyne precursors in a Diels-Alder reaction to introduce the desired functionality.[1][2] For bridgehead functionalization, consider using a pre-functionalized 9-halotriptycene and a suitable cross-coupling reaction.
TRYP-002	Poor regioselectivity in electrophilic aromatic substitution (e.g., nitration, halogenation).	The bicyclo[2.2.2]octatriene core of triptycene acts as a deactivating, meta/para directing group, leading to a mixture of isomers.[1]	Optimize reaction conditions (temperature, solvent, reagent concentration) to favor the desired isomer. For instance, mononitration to 2-nitrotriptycene can be achieved with yields as high as 58-64% under optimized conditions. The use of a directing group on the triptycene scaffold can also control the position of substitution.[3]
TRYP-003	Low yields in bridgehead (C9/C10) functionalization.	The bridgehead positions are sterically hindered and generally inert to many reactions.[1][4] SN1 and SN2 reactions are disfavored at these positions.	For C-C bond formation, a palladium-catalyzed cross-coupling of 9-bromotriptycene with various coupling partners has been shown to be effective, with yields ranging from 60% to 90%.[1] Alternatively, the generation of a 9-lithiotriptycene intermediate followed by reaction with an electrophile can be employed.[1]
TRYP-004	Formation of significant side products, especially with electron-deficient anthracenes.	The cycloaddition reaction of benzynes with electron-deficient anthracenes can be non-regioselective and lead to multiple products.[1] For example, the synthesis of 1,2,3,4-tetrabromo-9-nitrotriptycene resulted in a low yield of 7% along with other products.[1]	Careful selection of the dienophile and optimization of the reaction conditions are crucial. Protecting group strategies may be necessary to mask reactive functionalities on the anthracene precursor.[5]
TRYP-005	Difficulty in purifying the final product and separating isomers.	Triptycene derivatives, particularly isomers, can have very similar physical properties, making separation by standard chromatography challenging.[3] The rigid structure can also lead to poor solubility.	Recrystallization can be an effective method for separating isomers, such as syn- and anti-trihydroxytriptycene. For complex mixtures or unstable compounds, alternative purification techniques like solid-phase extraction (SPE) with C18 cartridges can be a faster and gentler alternative to preparative HPLC.[6]
TRYP-006	Low yields in multi-step sequences due to steric hindrance.	As more functional groups are added to the triptycene scaffold, steric congestion can hinder subsequent reactions.[7]	A modular approach using smaller, pre-functionalized building blocks can be more effective. Triptycene "end-capping" strategies can be employed to control aggregation and improve solubility.[8]

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in triptycene functionalization?

A1: The most common reason is the inherent low reactivity of the triptycene scaffold itself. Both the aromatic ortho-positions and the bridgehead C-H groups are relatively inert.[1][2] Therefore, synthetic strategies that rely on direct functionalization often result in low yields. The most successful approaches involve the use of pre-functionalized precursors.[1][2]

Q2: How can I improve the yield of the initial triptycene synthesis?

A2: The choice of benzyne precursor in the Diels-Alder reaction with anthracene is critical. While the original methods have been improved, the use of anthranilic acid as a benzyne precursor in a reaction with amyl nitrite is a reliable method that can provide yields of around 59%.[2]

Q3: Are there any high-yield methods for introducing functional groups at the bridgehead positions?

A3: Yes. A highly effective method is the palladium-catalyzed cross-coupling of 9-bromotriptycene with various iodo- and bromoaromatic compounds, which can achieve yields between 60% and 90%.[1] Another approach involves the synthesis of a hexaammonium triptycene salt, which can then undergo various high-yield condensation reactions (e.g., to form benzimidazole or quinoxaline derivatives with yields up to 98%).[9]

Q4: What is the "fused ortho effect" and how does it impact my reaction?

A4: The "fused ortho effect" describes the reduced reactivity of the aromatic positions ortho to the fused strained ring system of the triptycene.[1] This effect means that electrophilic aromatic substitution is strongly disfavored at these positions, leading to preferential substitution at the β-positions.[1]

Q5: When should I consider using a protecting group strategy?

A5: A protecting group strategy is advisable when you are working with multi-functionalized triptycenes where one functional group might interfere with a reaction at another site.[5] For example, if you need to perform a reaction that is sensitive to an acidic proton, you would protect any hydroxyl or carboxylic acid groups present on your triptycene derivative. The use of orthogonal protecting groups allows for the selective deprotection and reaction at different sites of the molecule.[5]

Quantitative Data Summary

The following table summarizes reported yields for various triptycene functionalization reactions.

Reaction	Reactants	Product	Yield (%)	Reference
Triptycene Synthesis	Anthracene, Anthranilic acid, Amyl nitrite	Triptycene	59	[2]
Bridgehead C-C Coupling	9-Bromotriptycene, Iodo/Bromoaromatics	9-Aryl-triptycenes	60-90	[1]
Nitration	Triptycene	2-Nitrotriptycene	58-64
Cycloaddition	Electron-deficient anthracene, Benzyne	1,2,3,4-Tetrabromo-9-nitrotriptycene	7	[1]
Condensation	Hexaammonium triptycene, Triethyl orthoformate	Benzimidazole analogue	98	[9]
Condensation	Hexaammonium triptycene, Diethyl oxalate	Quinoxaline derivative	95	[9]
Condensation	Hexaammonium triptycene, Sodium nitrite	Benzotriazole analogue	61	[9]
Sonogashira Coupling	Triptycene precursor, Zinc porphyrin	Triptycene-linked porphyrin	60	[10]
Sonogashira Coupling	Triptycene precursor, (5,15-dibromo-10,20-dihexyl)porphyrinato)zinc(II)	Triptycene-porphyrin-triptycene complex	19	[10]

Experimental Protocols

Protocol 1: Synthesis of Triptycene via Diels-Alder Reaction

This protocol is based on the method described by Friedman and Logullo, which provides a good yield and uses readily available starting materials.[2]

Materials:

• Anthracene

• Anthranilic acid

• Amyl nitrite

• 1,2-Dimethoxyethane (DME)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve anthracene and anthranilic acid in DME.

• Heat the mixture to reflux.

• Slowly add a solution of amyl nitrite in DME to the refluxing mixture over a period of 1-2 hours.

• Continue refluxing for an additional 2-4 hours after the addition is complete.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure triptycene.

Protocol 2: Palladium-Catalyzed Cross-Coupling at the C9 Position

This protocol is a general procedure based on the work of Oi et al. for the functionalization of the triptycene bridgehead.[1]

Materials:

• 9-Bromotriptycene

• Aryl iodide or bromide

• n-Butyllithium (n-BuLi)

• Copper(I) halide (e.g., CuI)

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(o-methoxyphenyl)phosphine (SPhos)

• Anhydrous and degassed solvent (e.g., THF or Dioxane)

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon), dissolve 9-bromotriptycene in anhydrous THF.

• Cool the solution to -78 °C.

• Slowly add n-BuLi and stir for 1 hour at -78 °C to form 9-lithiotriptycene.

• Add the copper(I) halide and allow the mixture to slowly warm to room temperature, forming the 9-triptycenylcopper intermediate in situ.

• In a separate flask, prepare the catalyst by mixing Pd(OAc)₂ and SPhos in the reaction solvent.

• To the flask containing the 9-triptycenylcopper, add the aryl iodide or bromide and the prepared catalyst solution.

• Heat the reaction mixture to the appropriate temperature (e.g., 80-100 °C) and monitor by TLC or GC-MS.

• Upon completion, cool the reaction, quench with a saturated aqueous solution of ammonium chloride, and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify by column chromatography.

Visualizations

Caption: Synthetic workflow for triptycene functionalization.

Caption: Troubleshooting logic for low-yield triptycene reactions.

References

• 1. Triptycene Synthesis and Derivatization | Encyclopedia MDPI [encyclopedia.pub]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties [mdpi.com]
• 3. Synthesis of 9-Substituted Triptycene Building Blocks for Solid-Phase Diversification and Nucleic Acid Junction Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. jocpr.com [jocpr.com]
• 6. syngeneintl.com [syngeneintl.com]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Towards triptycene functionalization and triptycene-linked porphyrin arrays - PMC [pmc.ncbi.nlm.nih.gov]

Improving the solubility of triptycene-based compounds for solution-phase reactions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with triptycene-based compounds. Our goal is to help you overcome common solubility challenges encountered during solution-phase reactions.

Troubleshooting Guide

Issue: My triptycene-based compound is not dissolving in the chosen reaction solvent.

This is a common challenge due to the rigid and often planar aromatic systems within triptycene derivatives, which can lead to strong intermolecular packing. Follow these steps to troubleshoot the issue:

Caption: Troubleshooting workflow for poor solubility of triptycene compounds.

Detailed Steps:

• Solvent Screening:

  • Rationale: The polarity of the solvent plays a critical role in dissolving triptycene compounds.[1] Most are soluble in common organic solvents.[2][3]

  • Action: Test solubility in a range of solvents with varying polarities. Start with common solvents like dichloromethane (DCM), chloroform, and tetrahydrofuran (THF). For more polar compounds, consider dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). For highly nonpolar compounds, toluene or hexanes might be effective. The solubility of hydrophobic triptycene derivatives tends to decrease as solvent polarity increases.[1]

• Physical Methods to Aid Dissolution:

  • Rationale: Providing energy can help overcome the intermolecular forces that prevent the compound from dissolving.

  • Action:

    • Heating: Gently warm the mixture. Many organic compounds have higher solubility at elevated temperatures.

    • Sonication: Use an ultrasonic bath to break apart solid aggregates and enhance solvent interaction.

• Structural Modification (for subsequent syntheses):

  • Rationale: If the parent compound remains insoluble, modifying its chemical structure is a powerful strategy to permanently enhance solubility.

  • Action:

    • Triptycene End-Capping: For large, insoluble π-systems, attaching triptycene units can dramatically increase solubility by preventing crystal packing.[1][4]

    • Introduce Solubilizing Groups: Functionalize the triptycene scaffold with groups that improve solvent interaction.

      • Long Alkyl/Alkoxy Chains: These chains disrupt packing and improve solubility in organic solvents.[1]

      • Sugar Moieties: For aqueous solubility, attaching carbohydrate units can be effective.[5]

    • Polymerization: Incorporating the triptycene unit into a polymer backbone often results in highly soluble materials.[2][6][7][8]

Frequently Asked Questions (FAQs)

Q1: Why are my triptycene-based compounds so difficult to dissolve?

Triptycene's rigid, three-dimensional structure can lead to strong intermolecular interactions, such as π-π stacking of the aromatic fins, causing the molecules to pack tightly in a solid state. This strong packing makes it difficult for solvent molecules to penetrate and dissolve the compound.[1][4]

Q2: What is "triptycene end-capping" and how does it improve solubility?

Triptycene end-capping is a chemical strategy where bulky triptycene units are attached to the periphery of a poorly soluble molecule, such as a large polycyclic aromatic compound or a pigment.[1][4] The three-dimensional, paddle-wheel shape of the triptycene units physically prevents the core molecules from packing closely together, thereby disrupting the strong intermolecular forces and significantly increasing their solubility in organic solvents.[1] This method has been shown to increase the solubility of indigo pigments by a factor of approximately 70 in dichloromethane.[1]

Q3: Can I improve the aqueous solubility of my triptycene compound?

Yes. While the parent triptycene is hydrophobic, its solubility in water can be improved by functionalizing it with hydrophilic groups. A successful approach has been the attachment of sugar moieties to the triptycene scaffold, which renders the resulting derivatives water-soluble.[5]

Q4: I am synthesizing a triptycene-based polymer. What can I expect in terms of solubility?

Triptycene-based polymers are often characterized by their high solubility in common organic solvents.[2][6][8] The rigid and non-coplanar structure of the triptycene units integrated into the polymer chain disrupts dense packing, making the polymer more accessible to solvent molecules.[7]

Q5: Are there any general trends for the solubility of triptycene derivatives in different solvents?

For hydrophobic triptycene derivatives, solubility generally decreases as the polarity of the solvent increases. For example, a triptycene end-capped dye that is highly soluble in dichloromethane (DCM) will be significantly less soluble in more polar solvents like ethyl acetate and may be practically insoluble in methanol.[1]

Data Presentation

Table 1: Effect of Triptycene End-Capping on the Solubility of Indigo Dyes

Compound	Parent Compound	Triptycene End-Capped Derivative	Solubility Enhancement Factor	Solvent
Indigo	0.15 mmol/L	10 mmol/L	~67x	Dichloromethane
Bay-Annulated Indigo	0.53 mmol/L	38 mmol/L	~71x	Dichloromethane
Indigo	0.31 mmol/L	3.2 mmol/L	~10x	Chloroform

Data sourced from reference[1].

Experimental Protocols

Protocol 1: General Procedure for Solubility Testing

• Preparation: Add approximately 1 mg of your triptycene-based compound to a small vial.

• Solvent Addition: Add 0.1 mL of the desired solvent to the vial.

• Observation (Room Temperature): Vigorously vortex the vial for 1 minute. Observe if the solid dissolves completely, partially, or not at all.

• Heating: If the compound is not fully soluble, heat the vial to 50-60 °C for 5 minutes. Observe any change in solubility.

• Sonication: If the compound is still not fully soluble, place the vial in an ultrasonic bath for 10 minutes. Observe any change in solubility.

• Scaling Up: If solubility is observed, continue adding the compound in small, known quantities to a known volume of solvent until a saturated solution is formed to quantify the solubility (e.g., in mg/mL or mmol/L).

Protocol 2: Conceptual Workflow for Synthesizing a More Soluble Derivative

This protocol outlines the strategic approach to designing a more soluble triptycene compound, based on the principles discussed.

Caption: Logical workflow for designing a more soluble triptycene derivative.

References

• 1. Triptycene End‐Capped Indigo Derivatives – Turning Insoluble Pigments to Soluble Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Triptycene - Wikipedia [en.wikipedia.org]
• 4. Triptycene End-Capping as Strategy in Materials Chemistry to Control Crystal Packing and Increase Solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sugar-functionalized triptycenes used for dispersion of single-walled carbon nanotubes in aqueous solution by supramolecular interaction - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and characterization of triptycene-based polyimides with tunable high fractional free volume for gas separation membranes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Full NMR Spectral Assignment of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene: A Comparative Guide

A comprehensive NMR spectral assignment for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, also known as 9-bromotriptycene, is not publicly available in tabulated form. While the synthesis and reactivity of this compound are documented, detailed and assigned ¹H and ¹³C NMR data, including chemical shifts and coupling constants, could not be located in readily accessible scientific literature or spectral databases.

This guide, therefore, provides a comparative framework for researchers and drug development professionals on the expected NMR spectral features of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene based on the known spectra of the parent compound, triptycene, and general principles of NMR spectroscopy. It also outlines the detailed experimental protocols required to obtain a full spectral assignment.

Comparison with Triptycene

The introduction of a bromine atom at the 9-position of the triptycene scaffold is expected to induce significant changes in the NMR spectrum due to its electronegativity and anisotropic effects. A direct comparison with the known spectral data of triptycene would be the primary method for assigning the signals of the bromo-derivative.

Table 1: Comparison of Expected ¹H and ¹³C NMR Chemical Shifts (δ) for Triptycene and Predicted Shifts for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene.

Atom	Triptycene ¹H (ppm)	Predicted 9-Bromo-9,10-dihydro-9,10-benzenoanthracene ¹H (ppm)	Triptycene ¹³C (ppm)	Predicted 9-Bromo-9,10-dihydro-9,10-benzenoanthracene ¹³C (ppm)
H-9	5.39	-	C-9	53.5
H-10	5.39	Downfield shift	C-10	53.5
H-1, H-8, H-13	7.35-7.45	Deshielded	C-1, C-8, C-13	123.5
H-2, H-7, H-14	6.95-7.05	Deshielded	C-2, C-7, C-14	125.2
H-3, H-6, H-15	6.95-7.05	Shielded/Deshielded	C-3, C-6, C-15	125.2
H-4, H-5, H-16	7.35-7.45	Shielded/Deshielded	C-4, C-5, H-16	123.5
C-4a, C-5a, C-11	145.7
C-8a, C-12a, C-10a	145.7

Note: The predicted shifts are qualitative and based on general substituent effects. Actual experimental values are required for a definitive assignment.

Experimental Protocols for Full Spectral Assignment

To obtain a complete and unambiguous NMR spectral assignment for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene, a suite of one- and two-dimensional NMR experiments is required.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

2. NMR Experiments:

• ¹H NMR: A standard proton NMR experiment to determine the chemical shifts and coupling constants of the hydrogen atoms.

• ¹³C NMR: A standard carbon-13 NMR experiment (with proton decoupling) to identify the chemical shifts of all carbon atoms.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-90 and DEPT-135 experiments to differentiate between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): A 2D homonuclear correlation experiment to identify proton-proton couplings within the same spin system.

• HSQC (Heteronuclear Single Quantum Coherence): A 2D heteronuclear correlation experiment to identify direct one-bond correlations between protons and their attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): A 2D heteronuclear correlation experiment to identify long-range (two- and three-bond) correlations between protons and carbons. This is crucial for assigning quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): A 2D experiment that identifies protons that are close in space, which can help to confirm stereochemical assignments.

Logical Workflow for Spectral Assignment

The process of assigning the NMR spectra follows a logical progression, where data from simpler experiments informs the interpretation of more complex ones.

Caption: Workflow for the full NMR spectral assignment of a molecule.

Conclusion

While a complete, published NMR spectral assignment for 9-Bromo-9,10-dihydro-9,10-benzenoanthracene is not currently available, this guide provides a comparative framework and the necessary experimental protocols for researchers to obtain this crucial data. The systematic application of one- and two-dimensional NMR techniques will enable a full and unambiguous assignment of all proton and carbon signals, which is essential for the definitive structural characterization and further investigation of this and related compounds in drug development and materials science.

Comparison of reactivity between 9-bromotriptycene and other halotriptycenes.

For Researchers, Scientists, and Drug Development Professionals

Reactivity in Nucleophilic Substitution Reactions

Nucleophilic substitution at the C9 bridgehead position of triptycene is significantly hindered. The rigid, cage-like structure prevents the backside attack required for a bimolecular nucleophilic substitution (S(_N)2) reaction. Therefore, any nucleophilic substitution is expected to proceed through a unimolecular (S(_N)1) mechanism, which involves the formation of a carbocation intermediate.

The rate of an S(_N)1 reaction is primarily determined by two factors: the stability of the carbocation formed and the ability of the leaving group to depart. In the case of 9-halotriptycenes, the triptycyl carbocation intermediate is inherently unstable due to its non-planar geometry, which prevents effective hyperconjugation. Consequently, the reactivity is largely governed by the leaving group ability of the halide.

The leaving group ability of the halogens follows the order of the acidity of their corresponding hydrohalic acids (HI > HBr > HCl > HF). Therefore, the expected order of reactivity for 9-halotriptycenes in S(_N)1 reactions is:

9-Iodotriptycene > 9-Bromotriptycene > 9-Chlorotriptycene > 9-Fluorotriptycene

This trend is based on the principle that a better leaving group is a weaker base and can better stabilize the negative charge as it departs.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are powerful methods for forming carbon-carbon bonds and are a more common approach for the functionalization of 9-halotriptycenes. The key step in the catalytic cycle that is influenced by the halogen is the oxidative addition of the halotriptycene to the palladium(0) complex.

The rate of oxidative addition for aryl halides typically follows the trend of bond dissociation energy of the carbon-halogen bond (C-I < C-Br < C-Cl < C-F). A weaker carbon-halogen bond leads to a faster rate of oxidative addition. Consequently, the expected order of reactivity for 9-halotriptycenes in palladium-catalyzed cross-coupling reactions is the same as for S(_N)1 reactions:

9-Iodotriptycene > 9-Bromotriptycene > 9-Chlorotriptycene > 9-Fluorotriptycene

While 9-iodotriptycene is expected to be the most reactive, 9-bromotriptycene is often used in synthesis due to a good balance of reactivity and stability. 9-Chlorotriptycenes are generally less reactive and may require more forcing reaction conditions or specialized catalyst systems. 9-Fluorotriptycenes are typically the least reactive and are not commonly employed in these transformations.

Comparative Reactivity Summary

The following table provides a qualitative comparison of the expected reactivity of 9-halotriptycenes.

Compound	Halogen	Leaving Group Ability	C-X Bond Strength	Expected S(_N)1 Reactivity	Expected Cross-Coupling Reactivity
9-Fluorotriptycene	F	Poor	Strongest	Very Low	Very Low
9-Chlorotriptycene	Cl	Moderate	Strong	Low	Low
9-Bromotriptycene	Br	Good	Moderate	Moderate	Moderate
9-Iodotriptycene	I	Excellent	Weakest	High	High

Experimental Protocols

While a direct comparative study with quantitative data is not available, the following provides a general experimental protocol for a Suzuki-Miyaura cross-coupling reaction, which would require optimization for each specific 9-halotriptycene.

General Protocol for Suzuki-Miyaura Coupling of a 9-Halotriptycene

Materials:

• 9-Halotriptycene (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh(_3))(_4), 2-5 mol%)

• Base (e.g., K(_2)CO(_3), Cs(_2)CO(_3), 2.0 - 3.0 eq)

• Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the 9-halotriptycene, arylboronic acid, palladium catalyst, and base.

• Add the anhydrous solvent via syringe.

• Degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes or by three freeze-pump-thaw cycles.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitoring by TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Note: The choice of catalyst, base, solvent, and reaction temperature will significantly depend on the specific 9-halotriptycene used. For less reactive halides like 9-chlorotriptycene, more active catalysts (e.g., those with bulky phosphine ligands) and stronger bases may be necessary.

Visualizing Reaction Pathways

The following diagrams illustrate the proposed mechanisms for the S(_N)1 and Suzuki-Miyaura cross-coupling reactions of 9-halotriptycenes.

A Comparative Guide to the Single-Crystal X-ray Diffraction Analysis of 9-Bromotriptycene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the single-crystal X-ray diffraction analysis of 9-Bromotriptycene with related halogenated triptycene derivatives. The data presented is intended to offer a clear, objective resource for understanding the structural nuances of these unique, propeller-shaped molecules, which are of significant interest in materials science and drug development due to their rigid three-dimensional structure.

Comparative Crystallographic Data

The following tables summarize the key crystallographic data for 9-Bromotriptycene and two other illustrative triptycene derivatives: 9,10-Dibromotriptycene and 1-Iodotriptycene. This comparative data highlights the influence of the halogen substituent and its position on the crystal packing and molecular geometry.

Table 1: Crystal Data and Structure Refinement Parameters

Parameter	9-Bromotriptycene	9,10-Dibromotriptycene	1-Iodotriptycene
Formula	C₂₀H₁₃Br	C₂₀H₁₂Br₂	C₂₀H₁₃I
Formula Weight	333.23	412.13	380.22
Crystal System	Monoclinic	Monoclinic	Hexagonal
Space Group	P2₁/c	P2₁/a	P6₃/m
a (Å)	15.191(2)	8.0753(8)	11.8820(4)
b (Å)	8.835(1)	13.698(1)	11.8820(4)
c (Å)	11.233(1)	14.054(1)	17.6800(5)
α (°)	90	90	90
β (°)	109.43(1)	92.639(2)	90
γ (°)	90	90	120
Volume (ų)	1422.5(3)	1552.9(3)	2161.68(12)
Z	4	4	6
Temperature (K)	295	167.2	200
Radiation (λ, Å)	Mo Kα (0.71073)	Mo Kα (0.71073)	Mo Kα (0.71073)
Reflections collected	2495	9101	4033
Independent reflections	1251	3164	1184
R(int)	0.024	0.021	0.011
Final R indices [I>2σ(I)]	R₁ = 0.048, wR₂ = 0.054	R = 0.042, wR = 0.054	R[F² > 2σ(F²)] = 0.021

Table 2: Selected Bond Lengths and Angles

Molecule	Bond	Length (Å)	Angle	Degrees (°)
9-Bromotriptycene	C(9)-Br	1.989(5)	C(10)-C(9)-Br	114.2(3)
C(9)-C(aromatic)	1.535(7) - 1.543(7)	C(aromatic)-C(9)-C(aromatic)	104.3(4) - 105.1(4)
9,10-Dibromotriptycene	C(9)-Br(1)	1.991(4)	C(10)-C(9)-Br(1)	113.8(2)
C(10)-Br(2)	1.993(4)	C(9)-C(10)-Br(2)	113.7(2)
C(9)-C(aromatic)	1.536(5) - 1.542(5)	C(aromatic)-C(9)-C(aromatic)	104.6(3) - 105.0(3)
C(10)-C(aromatic)	1.537(5) - 1.541(5)	C(aromatic)-C(10)-C(aromatic)	104.5(3) - 105.1(3)
1-Iodotriptycene	C(1)-I	2.104(2)	C(2)-C(1)-I	119.3(2)
C(9)-H(9)	0.980	C(10)-C(9)-H(9)	109.5

Experimental Protocols

The following section outlines a general methodology for the single-crystal X-ray diffraction analysis of triptycene derivatives, based on standard laboratory practices.

Synthesis and Crystal Growth of 9-Bromotriptycene

9-Bromotriptycene can be synthesized via the Diels-Alder reaction of anthracene and benzyne, which is generated in situ. A common procedure involves the reaction of anthranilic acid with isoamyl nitrite to form the benzenediazonium-2-carboxylate, which then decomposes to benzyne. The benzyne is subsequently trapped by 9-bromoanthracene.

High-quality single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound. Common solvent systems for recrystallization include ethanol, ethyl acetate/hexanes, or chloroform/methanol mixtures. The choice of solvent can significantly impact crystal quality.

Single-Crystal X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer head of a diffractometer. The data collection is typically performed at a low temperature (e.g., 100-200 K) to minimize thermal vibrations and potential crystal decay. The diffractometer is equipped with a monochromatic X-ray source, commonly Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation.

The unit cell parameters are determined from a preliminary set of diffraction spots. A full sphere of diffraction data is then collected by rotating the crystal through a series of frames.

Structure Solution and Refinement

The collected diffraction data is processed to yield a set of structure factors. The crystal structure is solved using direct methods or Patterson methods, which provide an initial model of the atomic positions. This model is then refined against the experimental data using full-matrix least-squares techniques. In the final stages of refinement, anisotropic displacement parameters are typically applied to non-hydrogen atoms, and hydrogen atoms are placed in calculated positions and refined using a riding model. The quality of the final refined structure is assessed by parameters such as the R-factor, weighted R-factor (wR), and the goodness-of-fit (GooF).

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship between the key steps in single-crystal X-ray diffraction analysis.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Caption: Logical relationship between experimental data and the derived structural model.

Unraveling the Molecular Puzzle: A Comparative Guide to the Mass Spectrometry Fragmentation of 9-Bromotriptycene

For researchers, scientists, and professionals in drug development, understanding the structural intricacies of complex molecules is paramount. This guide provides a detailed analysis of the expected mass spectrometry fragmentation pattern of 9-bromotriptycene, a rigid, three-dimensional aromatic hydrocarbon. In the absence of a publicly available experimental mass spectrum, this guide presents a theoretical fragmentation pathway based on established principles of mass spectrometry and the known behavior of related compounds. We also offer a comparative overview of alternative analytical techniques for its characterization.

Predicting the Fragmentation Fingerprint of 9-Bromotriptycene

Electron Ionization Mass Spectrometry (EI-MS) is a powerful technique for elucidating the structure of organic molecules. The process involves bombarding a molecule with high-energy electrons, leading to the formation of a molecular ion and its subsequent fragmentation into smaller, charged species. The resulting mass spectrum serves as a unique "fingerprint" of the compound.

For 9-bromotriptycene (C₂₀H₁₃Br), the molecular weight is approximately 333.22 g/mol . A key feature in its mass spectrum will be the isotopic pattern of bromine. Naturally occurring bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of almost equal intensity at m/z 333 and 335, respectively.

The fragmentation of the triptycene scaffold is expected to be influenced by its rigid structure. The primary fragmentation pathways are likely to involve the loss of the bromine atom and the cleavage of the triptycene framework itself.

Key Predicted Fragmentation Steps:

• Loss of Bromine: The initial fragmentation is anticipated to be the cleavage of the C-Br bond, a common fragmentation pathway for brominated compounds. This would result in a prominent fragment ion at m/z 254, corresponding to the triptycene cation ([C₂₀H₁₃]⁺).

• Retro-Diels-Alder Reaction: The triptycene structure, formed via a Diels-Alder reaction, can undergo a retro-Diels-Alder reaction upon electron impact. This would lead to the fragmentation of the cage-like structure. A likely fragmentation would be the loss of a benzyne molecule (C₆H₄), resulting in a fragment ion at m/z 178, corresponding to an anthracene cation.

• Loss of HBr: Another potential fragmentation pathway is the elimination of a neutral hydrogen bromide (HBr) molecule. This would lead to a fragment ion at m/z 252.

• Formation of Doubly Charged Ions: Aromatic systems are known to form stable doubly charged ions. Therefore, it is possible to observe ions at m/z values corresponding to half the mass of a fragment (e.g., [M/2]²⁺, [M-Br/2]²⁺).

Comparative Analysis of Analytical Techniques

While mass spectrometry is a cornerstone for structural elucidation, a comprehensive characterization of 9-bromotriptycene would benefit from a multi-technique approach.

Analytical Technique	Information Provided	Comparison to Mass Spectrometry
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the carbon-hydrogen framework, including the connectivity and chemical environment of atoms. ¹H and ¹³C NMR are essential for confirming the triptycene structure and the position of the bromine substituent.	Complementary to MS. NMR provides detailed structural connectivity, while MS gives information about the molecular weight and fragmentation pattern.
Infrared (IR) Spectroscopy	Identifies the functional groups present in the molecule. For 9-bromotriptycene, IR spectroscopy would confirm the presence of aromatic C-H and C=C bonds.	Less detailed structural information compared to MS and NMR. It is a good preliminary technique for functional group identification.
X-ray Crystallography	Provides the definitive three-dimensional structure of the molecule in the solid state, including bond lengths and angles.	Offers the most precise structural information but requires a suitable single crystal. MS provides data on the molecule in the gas phase.

Experimental Protocols

A standard protocol for obtaining the mass spectrum of 9-bromotriptycene would involve the following steps:

Sample Preparation: A dilute solution of 9-bromotriptycene is prepared in a volatile organic solvent such as dichloromethane or methanol.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source is typically used.

GC Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms).

• Injector Temperature: 250 °C.

• Oven Program: A temperature gradient is used to ensure proper separation and elution of the compound, for example, starting at 100 °C and ramping up to 300 °C.

• Carrier Gas: Helium at a constant flow rate.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Mass Range: m/z 50-500.

• Ion Source Temperature: 230 °C.

Visualizing the Fragmentation Pathway

The following diagram illustrates the predicted primary fragmentation pathway of 9-bromotriptycene.

Predicting the Electronic Properties of 9-Bromotriptycene: A Comparative Guide to DFT Calculations and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of computational and experimental methods for predicting the electronic properties of 9-bromotriptycene, a rigid, three-dimensional molecule with significant potential in materials science and drug development. A primary focus is placed on Density Functional Theory (DFT) calculations, with a detailed examination of its performance against alternative computational approaches and experimental validation techniques.

Introduction to 9-Bromotriptycene and its Electronic Properties

Triptycene and its derivatives are of considerable interest due to their unique, propeller-like structure, which imparts rigidity and well-defined spatial orientation of substituents.[1][2] The electronic properties of these molecules, such as the highest occupied molecular orbital (HOMO) energy, the lowest unoccupied molecular orbital (LUMO) energy, and the resulting HOMO-LUMO gap, are critical determinants of their behavior in electronic devices, their reactivity, and their potential as pharmacophores. 9-Bromotriptycene, with a bromine atom at one of the bridgehead positions, is a key intermediate for further functionalization, making the prediction of its electronic landscape particularly important.[1]

Computational Approaches to Predicting Electronic Properties

Density Functional Theory (DFT)

DFT has become a cornerstone of computational chemistry for predicting the electronic structure of molecules.[3][4] It offers a balance between accuracy and computational cost, making it suitable for a wide range of systems. For molecules like 9-bromotriptycene, the B3LYP functional combined with the 6-31G* basis set is a widely accepted and effective method for geometry optimization and electronic property calculations.[4]

Predicted Electronic Properties of Triptycene (as a baseline for 9-Bromotriptycene):

Property	Triptycene (Calculated)	9-Bromotriptycene (Expected Trend)
HOMO Energy	~ -6.5 eV to -7.0 eV	Lowered
LUMO Energy	~ -0.5 eV to -1.0 eV	Lowered
HOMO-LUMO Gap	~ 6.0 eV to 6.5 eV	Slightly Reduced

Alternative Computational Methods

While DFT is a powerful tool, it is essential to consider its performance in the context of other available computational methods.

• Hartree-Fock (HF) Theory: As a more foundational ab initio method, Hartree-Fock neglects electron correlation, which can lead to less accurate predictions of absolute orbital energies.[5][6] However, it can still provide valuable qualitative insights and is a good starting point for more complex calculations. For triptycene derivatives, HF is expected to predict a larger HOMO-LUMO gap compared to DFT.[7]

• Semi-Empirical Methods (e.g., PM6): These methods are computationally much faster than DFT and HF, making them suitable for high-throughput screening of large numbers of molecules.[8] They rely on parameters derived from experimental data, which can affect their accuracy for molecules outside of the parameterization set. For 9-bromotriptycene, a method like PM6 would provide a rapid estimation of its electronic properties, though with a higher expected deviation from experimental values compared to DFT.[8][9]

Comparative Summary of Computational Methods:

Method	Relative Cost	Expected Accuracy for 9-Bromotriptycene	Key Strengths	Key Weaknesses
DFT (B3LYP/6-31G*)	Moderate	Good	Good balance of accuracy and cost, widely validated.[4]	Can be sensitive to functional choice.
Hartree-Fock	Moderate	Moderate	Good for qualitative trends, provides a baseline.[5]	Neglects electron correlation, often overestimates the HOMO-LUMO gap.[7]
Semi-Empirical (PM6)	Low	Lower	Very fast, suitable for large-scale screening.[8]	Accuracy is dependent on parameterization.[8]

Experimental Validation of Electronic Properties

Experimental techniques are crucial for validating and benchmarking the predictions from computational models.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to determine the redox potentials of a molecule, which can be correlated with its HOMO and LUMO energy levels.[10][11] For an aromatic compound like 9-bromotriptycene, the oxidation potential is related to the HOMO energy (the ease of removing an electron), while the reduction potential is related to the LUMO energy (the ease of adding an electron).

Expected Cyclic Voltammetry Results for 9-Bromotriptycene:

Based on data for related triptycene derivatives, the first oxidation of 9-bromotriptycene is expected to be an irreversible or quasi-reversible process occurring at a potential above +1.5 V vs. Fc/Fc+. The electron-withdrawing nature of the bromine atom would likely make it more difficult to oxidize than the parent triptycene.

UV-Vis Spectroscopy

UV-Vis absorption spectroscopy provides information about the electronic transitions within a molecule.[12][13] The onset of the lowest energy absorption band can be used to estimate the optical HOMO-LUMO gap. For triptycene and its derivatives, the absorption spectra are typically characterized by strong π-π* transitions in the UV region.[2][14]

Expected UV-Vis Spectrum for 9-Bromotriptycene:

The UV-Vis spectrum of the parent triptycene shows absorption maxima around 270 nm and 278 nm.[2] The introduction of the bromo-substituent is expected to cause a slight bathochromic (red) shift in these absorption bands due to the extension of the chromophore.

Summary of Expected Experimental Data:

Experimental Technique	Property Measured	Expected Value/Observation for 9-Bromotriptycene
Cyclic Voltammetry	Oxidation Potential (Eox)	> +1.5 V vs. Fc/Fc+ (irreversible)
UV-Vis Spectroscopy	Absorption Maxima (λmax)	Slightly red-shifted from ~278 nm

Experimental Protocols

DFT Calculation Protocol

A standard protocol for performing DFT calculations on 9-bromotriptycene would involve:

• Geometry Optimization: The molecular geometry is optimized using the B3LYP functional and the 6-31G* basis set.

• Frequency Calculation: A frequency calculation is performed at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (no imaginary frequencies).

• Electronic Property Calculation: The HOMO and LUMO energies are obtained from the output of the optimized structure.

DFT Calculation Workflow

Cyclic Voltammetry Experimental Protocol

A typical cyclic voltammetry experiment would be conducted as follows:

• Solution Preparation: A solution of 9-bromotriptycene (e.g., 1 mM) is prepared in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

• Cell Setup: A three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[15]

• Data Acquisition: The potential is swept from an initial value (e.g., 0 V) to a final value (e.g., +2.0 V) and back at a specific scan rate (e.g., 100 mV/s).[16]

Cyclic Voltammetry Workflow

UV-Vis Spectroscopy Experimental Protocol

The UV-Vis absorption spectrum can be measured using the following procedure:

• Solution Preparation: A dilute solution of 9-bromotriptycene is prepared in a UV-transparent solvent (e.g., cyclohexane or dichloromethane).[14]

• Spectrometer Setup: A dual-beam UV-Vis spectrophotometer is used, with a cuvette containing the pure solvent as a reference.

• Spectrum Acquisition: The absorbance is measured over a range of wavelengths (e.g., 200-400 nm).[12]

UV-Vis Spectroscopy Workflow

Logical Relationship of Methods

The computational and experimental methods are interconnected, with the theoretical calculations providing predictions that can be validated by experimental measurements. This iterative process of prediction and validation is central to modern chemical research.

Interplay of Computational and Experimental Methods

Conclusion

Predicting the electronic properties of 9-bromotriptycene is a multifaceted task that benefits from a combination of computational and experimental approaches. DFT calculations with the B3LYP functional and 6-31G* basis set are recommended as a reliable method for obtaining accurate predictions of its HOMO and LUMO energies. These theoretical results should ideally be benchmarked against experimental data from cyclic voltammetry and UV-Vis spectroscopy to provide a comprehensive understanding of this important molecule's electronic landscape. Alternative computational methods like Hartree-Fock and semi-empirical calculations can offer faster, albeit less accurate, estimations that are useful for comparative purposes and high-throughput screening. This integrated approach of theoretical prediction and experimental validation is crucial for advancing the application of 9-bromotriptycene in novel materials and pharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. irjweb.com [irjweb.com]
• 4. researchgate.net [researchgate.net]
• 5. Hartree–Fock method - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ossila.com [ossila.com]
• 11. Cyclic Voltammetry (CV) | Pine Research Instrumentation [pineresearch.com]
• 12. repository.up.ac.za [repository.up.ac.za]
• 13. staff.hnue.edu.vn [staff.hnue.edu.vn]
• 14. mdpi.com [mdpi.com]
• 15. Cyclic voltammetry - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Synthesis of Substituted Triptycenes: Diels-Alder vs. Benzyne Routes

For researchers, scientists, and professionals in drug development, the rigid, three-dimensional structure of triptycene offers a unique scaffold for designing novel molecules. The strategic placement of substituents on the triptycene framework is crucial for modulating its properties and function. Two of the most prominent methods for constructing the triptycene core are the Diels-Alder reaction and the benzyne cycloaddition route. This guide provides an objective comparison of these two synthetic pathways, supported by experimental data, detailed protocols, and workflow visualizations to aid in the selection of the most suitable method for a given research objective.

The choice between the Diels-Alder and benzyne routes for synthesizing substituted triptycenes often depends on the desired substitution pattern, the availability of starting materials, and the required reaction conditions. Generally, the Diels-Alder reaction offers a versatile approach using a variety of dienophiles, while the benzyne route provides a direct method for introducing an unsubstituted or substituted benzenoid ring.

Quantitative Comparison of Synthetic Routes

The following tables summarize quantitative data for the synthesis of various substituted triptycenes via the Diels-Alder and benzyne routes, allowing for a direct comparison of their efficiencies.

Table 1: Diels-Alder Route to Substituted Triptycenes

Diene (Anthracene Derivative)	Dienophile	Product	Yield (%)	Reaction Conditions	Reference
Anthracene	Maleic Anhydride	9,10-Dihydroanthracene-9,10-α,β-succinic anhydride	~71-99%	Xylene or neat, reflux, 15 min - 1.5 h	[1][2]
1,8-Dibromoanthracene	Benzyne (from 2-(trimethylsilyl)phenyl triflate)	1,13-Dibromo-6,7-dimethoxytriptycene	-	-	[3]
9-Nitroanthracene	Benzyne	9-Nitrotriptycene	Low (e.g., 7% for tetrabromo-9-nitrotriptycene)	-	[4]
1,5-Disubstituted Anthracenes	Dimethyl acetylenedicarboxylate (DMAD)	1,4-Adducts	23-98%	Toluene, 150 °C, sealed tube	[5]

Table 2: Benzyne Route to Substituted Triptycenes

Anthracene Derivative	Benzyne Precursor	Product	Yield (%)	Reaction Conditions	Reference
Anthracene	Anthranilic acid / isoamyl nitrite	Triptycene	59%	1,2-Dimethoxyethane, reflux	[3][6]
Anthracene	2-Fluorophenylmagnesium bromide	Triptycene	-	-	[3][4]
Anthracene	o-Diazonium benzoate	Triptycene	-	-	[3][4]
Substituted Fluorobenzene / α,α-dibromoester	In situ generated ynolates and benzynes	Bridgehead substituted triptycenes	27-69%	One-pot reaction	[3]
1,8-Disubstituted Anthracenes	3-Substituted benzyne	1,8,13-Trichlorotriptycenes	-	Often forms syn/anti mixtures	[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to illustrate the practical aspects of each synthetic route.

Protocol 1: Diels-Alder Synthesis of 9,10-Dihydroanthracene-9,10-α,β-succinic anhydride[1]

This protocol details a solvent-free ("neat") Diels-Alder reaction between anthracene and maleic anhydride.

Materials:

• Anthracene (0.240 g)

• Maleic anhydride (0.120 g)

• 4 or 5 mL conical vial

• Water-cooled condenser

• Drying tube

• Hotplate

Procedure:

• Weigh 0.240 g of anthracene and 0.120 g of maleic anhydride and mix the solids gently but thoroughly on a weighing paper.

• Transfer the solid mixture into a 4 or 5 mL conical vial.

• Attach the conical vial to a water-cooled condenser with a drying tube at the top.

• Turn on the water for the condenser.

• Heat the conical vial on a hotplate. A 1:1 molar mixture of anthracene and maleic anhydride typically melts at approximately 210 °C.

• Slowly increase the temperature until the mixture melts (it may not completely liquefy). Do not exceed ~260 °C to avoid the formation of unwanted oxidized side products.

• Maintain the temperature between 210-260 °C. The reaction should be complete within 15 minutes.

• Observe the formation of crystals on the walls of the conical vial.

• After the reaction is complete, allow the vial to cool to room temperature.

• The product, 9,10-dihydroanthracene-9,10-α,β-succinic anhydride, can be recrystallized from ethyl acetate for purification.

Protocol 2: Synthesis of Triptycene via the Benzyne Route[6][7]

This protocol describes the synthesis of triptycene from anthracene and benzyne, with the benzyne generated in situ from anthranilic acid and isoamyl nitrite.

Materials:

• Anthracene (400 mg)

• Anthranilic acid (520 mg)

• Isoamyl nitrite (0.4 mL + 0.4 mL)

• 1,2-Dimethoxyethane (glyme) (4 mL + 2 mL)

• Large reaction tube

• Boiling chip

• Sand bath

• Septum

• Ethanol

• 3 M Sodium hydroxide solution

• Maleic anhydride (for purification)

• Triglyme (for purification)

Procedure:

• To a large reaction tube, add 400 mg of anthracene, 0.4 mL of isoamyl nitrite, 4 mL of 1,2-dimethoxyethane, and a boiling chip.

• Heat the tube to a gentle reflux using a sand bath.

• In a separate container, dissolve 520 mg of anthranilic acid in 2 mL of 1,2-dimethoxyethane.

• Add the anthranilic acid solution dropwise to the refluxing anthracene mixture over a 20-minute period through a septum.

• After the addition is complete, add another 0.4 mL of isoamyl nitrite to the reaction mixture.

• Continue to reflux for an additional 10 minutes.

• Allow the reaction to cool to room temperature.

• Add 5 mL of ethanol, followed by 10 mL of a 3 M sodium hydroxide solution.

• Filter the mixture and rinse the solid with cold ethanol followed by cold water to remove any brown color.

• Weigh the crude product.

• Purification: To remove unreacted anthracene, place the crude solid in a 25 mL round-bottomed flask, add 200 mg of maleic anhydride and 4 mL of triglyme. Reflux the mixture for five minutes. Cool the solution, add 2 mL of ethanol, and then 6 mL of 3 M sodium hydroxide solution. Filter the mixture, rinse the solid with cold ethanol and then cold water. Recrystallize the solid from methanol to obtain pure triptycene.

Visualization of Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical workflows of the Diels-Alder and benzyne routes to substituted triptycenes.

Caption: General workflow for the Diels-Alder synthesis of substituted triptycenes.

Caption: General workflow for the benzyne route to substituted triptycenes.

Comparison and Conclusion

Diels-Alder Route:

• Advantages: This route is highly versatile due to the wide range of commercially available or readily synthesizable dienophiles.[3] It allows for the introduction of various functionalities that can be further modified post-cycloaddition. For certain reactions, such as with maleic anhydride, the yields can be very high.[1][2]

• Disadvantages: The reaction of anthracene itself can be sluggish due to its aromatic stabilization, often requiring high temperatures.[7] Regioselectivity can be an issue when using substituted anthracenes, potentially leading to mixtures of isomers.[3]

Benzyne Route:

• Advantages: This method provides a direct route to the triptycene skeleton.[3] The in situ generation of the highly reactive benzyne intermediate drives the reaction forward. The use of anthranilic acid as a precursor is convenient and provides good yields.[3][6]

• Disadvantages: Benzyne is a highly reactive and unstable intermediate that cannot be isolated.[8] The precursors for substituted benzynes may not be as readily available as substituted dienophiles for the Diels-Alder reaction. The reaction with electron-deficient anthracenes can be non-regioselective and result in low yields and side products.[4]

References

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. scribd.com [scribd.com]
• 3. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Triptycene Synthesis and Derivatization | Encyclopedia MDPI [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. d.web.umkc.edu [d.web.umkc.edu]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. m.youtube.com [m.youtube.com]

Spectroscopic differences between parent triptycene and 9-Bromotriptycene.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic properties of parent triptycene and its derivative, 9-bromotriptycene. Understanding these differences is crucial for the unambiguous identification and characterization of these molecules in various research and development settings. The introduction of a bromine atom at the bridgehead position (C9) significantly influences the electronic environment and symmetry of the triptycene framework, leading to distinct spectroscopic signatures. This guide presents experimental data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS), to highlight these differences.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for triptycene and 9-bromotriptycene.

Table 1: ¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Assignment
Triptycene	~7.40	m	Aromatic Protons (6H)
~6.95	m	Aromatic Protons (6H)
~5.30	s	Bridgehead Protons (2H, C9-H, C10-H)
9-Bromotriptycene	~7.5-7.0	m	Aromatic Protons (12H)
-	-	No C9-H signal
~5.50	s	Bridgehead Proton (1H, C10-H)

Table 2: ¹³C NMR Spectroscopic Data

Compound	Chemical Shift (δ) ppm	Assignment
Triptycene	~145.5	Aromatic C (quaternary)
~125.0	Aromatic CH
~123.5	Aromatic CH
~53.5	Bridgehead C (C9, C10)
9-Bromotriptycene	~147.0	Aromatic C (quaternary)
~126.0	Aromatic CH
~124.0	Aromatic CH
~60.0	Bridgehead C-Br (C9)
~54.0	Bridgehead C-H (C10)

Table 3: IR Spectroscopic Data

Compound	Wavenumber (cm⁻¹)	Assignment
Triptycene	3060-3020	Aromatic C-H stretch
1600-1450	Aromatic C=C stretch
~740	Aromatic C-H bend (out-of-plane)
9-Bromotriptycene	3060-3020	Aromatic C-H stretch
1600-1450	Aromatic C=C stretch
~740	Aromatic C-H bend (out-of-plane)
~600-500	C-Br stretch

Table 4: UV-Vis Spectroscopic Data

Compound	λmax (nm)	Molar Absorptivity (ε)	Solvent
Triptycene	~270, ~278	-	-
9-Bromotriptycene	Expected slight red shift	-	-

Table 5: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)	Isotopic Pattern
Triptycene	254	253, 252, 127, 126	M+
9-Bromotriptycene	332, 334	253, 252, 202	M+, [M+2]+ in ~1:1 ratio

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A Bruker DPX400 spectrometer (or equivalent) operating at 400 MHz for ¹H NMR and 101 MHz for ¹³C NMR.

• Sample Preparation: Approximately 5-10 mg of the compound was dissolved in 0.5 mL of deuterated chloroform (CDCl₃).

• Data Acquisition: All NMR experiments were performed at room temperature (298 K). Chemical shifts are reported in parts per million (ppm) and referenced to the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

• Data Processing: The collected data was processed using standard NMR software. Signal multiplicities are abbreviated as s (singlet) and m (multiplet).

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A small amount of the solid sample was mixed with potassium bromide (KBr) and pressed into a thin pellet.

• Data Acquisition: The spectrum was recorded in the range of 4000-400 cm⁻¹.

• Data Analysis: The positions of the absorption bands were analyzed to identify the characteristic functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation: A UV-Vis spectrophotometer.

• Sample Preparation: A dilute solution of the compound was prepared in a suitable UV-transparent solvent (e.g., cyclohexane or ethanol).

• Data Acquisition: The absorbance was measured over a wavelength range of 200-400 nm.

• Data Analysis: The wavelength of maximum absorbance (λmax) was determined from the spectrum.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: The sample was introduced directly into the ion source.

• Data Acquisition: The mass spectrum was recorded over a mass-to-charge (m/z) range.

• Data Analysis: The molecular ion peak and the fragmentation pattern were analyzed to determine the molecular weight and structural features of the compound. The isotopic pattern of bromine (⁷⁹Br and ⁸¹Br) was observed.

Structural and Spectroscopic Relationship

The following diagram illustrates the structural relationship between triptycene and 9-bromotriptycene and highlights the key spectroscopic changes upon bromination.

Caption: Structural relationship and key spectroscopic differences between triptycene and 9-bromotriptycene.

Thermal Gravimetric Analysis of 9-Bromotriptycene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the thermal stability of 9-bromotriptycene, a rigid, three-dimensional aromatic hydrocarbon, benchmarked against related triptycene derivatives. Due to the limited availability of specific thermogravimetric analysis (TGA) data for 9-bromotriptycene in publicly accessible literature, this guide leverages data from structurally similar triptycene-based materials to provide a robust comparative context. The inherent thermal stability of the triptycene scaffold is a key feature, making its derivatives promising candidates for applications in materials science and as molecular scaffolds in drug development.

Comparative Thermal Stability

For a more direct comparison, data from triptycene-containing benzoxazine monomers can be considered. These small molecules, which incorporate the triptycene unit, show 10% weight loss temperatures (Td10) in the range of 300-400°C, highlighting the stability of the core structure even before polymerization.[3][4]

Below is a summary of the thermal decomposition data for representative triptycene-based materials to serve as a benchmark for estimating the performance of 9-bromotriptycene.

Compound/Material	Td10 (°C)	Td50 (°C)	Char Yield (%) @ 800°C
9-Bromotriptycene	Estimated > 300	Not Available	Not Available
Triptycene-based Benzoxazine Monomer (TB-a)	310[3]	~450[3]	~40[3]
Triptycene-based Benzoxazine Monomer (TB-fa)	298[3]	~420[3]	~38[3]
Triptycene Polyimide (TPI5)	>590[1]	>650[1]	~60[1]
Unsubstituted Triptycene	Expected to be high, >350	Not Available	Not Available

Note: Data for 9-Bromotriptycene and unsubstituted triptycene are estimates based on the general stability of the triptycene framework. Td10 and Td50 represent the temperatures at which 10% and 50% weight loss occurs, respectively.

Experimental Protocol: Thermogravimetric Analysis (TGA)

The following is a detailed methodology for conducting a TGA experiment on a small organic molecule such as 9-bromotriptycene.

Objective: To determine the thermal stability and decomposition profile of the sample.

Instrumentation: A calibrated thermogravimetric analyzer.

Materials:

• 9-Bromotriptycene sample (2-5 mg)

• High-purity nitrogen gas (or other inert gas)

• High-purity air or oxygen (for oxidative stability studies)

• TGA sample pans (e.g., platinum, alumina, or ceramic)

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the 9-bromotriptycene sample into a clean, tared TGA pan.

• Instrument Setup:

  • Place the sample pan and a reference pan (empty) into the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Heat the sample from 30°C to 800°C at a constant heating rate of 10°C/min.

  • Continuously monitor and record the sample weight as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial weight remaining on the y-axis against the temperature on the x-axis to obtain the TGA thermogram.

  • The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of maximum weight loss rates.

  • Determine key thermal events, such as the onset of decomposition, Td10, Td50, and the final residual mass (char yield).

Experimental Workflow Diagram

The following diagram illustrates the logical flow of a typical TGA experiment.

Caption: Workflow for Thermogravimetric Analysis (TGA).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and characterization of triptycene-based polyimides with tunable high fractional free volume for gas separation membranes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of a triptycene-containing dioxazine benzoxazine monomer and a main-chain triptycene-polydimethysiloxane-benzoxazine copolymer with excellent comprehensive properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Determining the Redox Potentials of 9-Bromotriptycene: A Comparative Guide to Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodology for determining the redox potentials of 9-bromotriptycene using cyclic voltammetry. Due to the limited availability of published electrochemical data for this specific compound, this document outlines a detailed experimental protocol and presents a comparative analysis with related brominated aromatic compounds. This approach allows for the contextualization of expected results and provides a robust framework for the electrochemical characterization of novel triptycene derivatives.

Comparative Redox Potentials of Brominated Aromatic Compounds

The following table summarizes the reduction potentials of several brominated aromatic compounds, which can serve as a benchmark for interpreting the cyclic voltammetry data of 9-bromotriptycene. The reduction of aryl bromides is typically an irreversible process, corresponding to the cleavage of the carbon-bromine bond. The potential at which this occurs is influenced by the electronic environment of the aromatic system.

Compound	Peak Reduction Potential (Ep,c) vs. SCE	Solvent/Electrolyte System	Notes
Bromobenzene	-2.32 V	DMF / 0.1 M TEAP	Irreversible reduction.
4-Bromonitrobenzene	-1.10 V	Acetonitrile / TBAP	The presence of the electron-withdrawing nitro group significantly shifts the reduction potential to less negative values.
2-Bromophenol	-1.80 V vs Cd/Hg	DMF / 0.1 M TMABF4	A single irreversible cathodic peak is observed, attributed to carbon-bromine bond cleavage.[1]
1-Bromopyrene	Approx. -1.8 V	Acetonitrile / TEAP	Example of a larger polycyclic aromatic hydrocarbon.

Note: The exact potential values can vary depending on experimental conditions such as the reference electrode, solvent, supporting electrolyte, and scan rate. Ferrocene is often used as an internal standard for potential referencing.

Experimental Protocol: Cyclic Voltammetry of 9-Bromotriptycene

This protocol details the steps for performing cyclic voltammetry to determine the redox potentials of 9-bromotriptycene.

1. Materials and Reagents:

• Analyte: 9-Bromotriptycene (1-5 mM solution)

• Solvent: Anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)

• Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF6) or Tetrabutylammonium perchlorate (TBAP)

• Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Ion (Ag/Ag+) electrode

• Working Electrode: Glassy Carbon Electrode (GCE)

• Counter Electrode: Platinum wire or gauze

• Inert Gas: High-purity Argon or Nitrogen

• Internal Standard (optional): Ferrocene

2. Electrochemical Cell Setup:

A standard three-electrode cell is used for cyclic voltammetry.[2] The working electrode is where the electron transfer with the analyte occurs. The reference electrode provides a stable potential for comparison, and the counter electrode completes the electrical circuit.

3. Procedure:

• Solution Preparation: Prepare a 1-5 mM solution of 9-bromotriptycene in the chosen anhydrous solvent containing 0.1 M of the supporting electrolyte.

• Deoxygenation: Purge the solution with a fine stream of inert gas (Argon or Nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of inert gas over the solution during the experiment.

• Electrode Polishing: Polish the working electrode (GCE) with alumina slurry on a polishing pad to ensure a clean and reproducible surface. Rinse thoroughly with deionized water and the solvent being used for the experiment, then dry completely.

• Blank Scan: Run a cyclic voltammogram of the solvent and supporting electrolyte solution without the analyte to establish the potential window and to check for any impurities.

• Analyte Scan: Add the 9-bromotriptycene solution to the electrochemical cell.

  • Set the initial potential to a value where no faradaic current is observed (e.g., 0 V).

  • Scan towards negative potentials to observe the reduction of the C-Br bond. A typical range would be from 0 V to -2.5 V.

  • After reaching the negative vertex potential, reverse the scan direction towards positive potentials.

  • Perform the scan at various scan rates (e.g., 25, 50, 100, 200 mV/s) to investigate the nature of the electrochemical process.

• Internal Standard (Optional): After recording the voltammograms of the analyte, add a small amount of ferrocene to the solution and record its cyclic voltammogram. The well-defined, reversible redox couple of ferrocene/ferrocenium (Fc/Fc+) can be used to reference the measured potentials.

• Data Analysis:

  • Identify the peak potential (Ep,c) for the irreversible reduction of 9-bromotriptycene.

  • If any reversible or quasi-reversible processes are observed, determine the anodic peak potential (Ep,a), cathodic peak potential (Ep,c), and calculate the half-wave potential (E1/2 = (Ep,a + Ep,c) / 2).

  • Plot the peak current versus the square root of the scan rate to determine if the process is diffusion-controlled.

Workflow for Determining Redox Potentials

The following diagram illustrates the logical workflow of the experimental process.

Caption: Experimental workflow for the cyclic voltammetry of 9-bromotriptycene.

Expected Results and Interpretation

Based on the data for other aryl bromides, the cyclic voltammogram of 9-bromotriptycene is expected to show an irreversible reduction peak at a highly negative potential, likely in the range of -2.0 to -2.5 V versus SCE. This peak corresponds to the two-electron reduction of the carbon-bromine bond, leading to the formation of a triptycene anion and a bromide ion. The rigid, three-dimensional structure of the triptycene core may influence the reduction potential compared to a planar aromatic system like bromobenzene.

By systematically applying the detailed protocol and comparing the obtained data with the provided reference compounds, researchers can accurately determine the reduction potential of 9-bromotriptycene. This information is crucial for understanding its electronic properties and can be valuable in the design of new materials and in the context of drug development where redox activity can play a role in metabolic pathways or mechanism of action.

References

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. ossila.com [ossila.com]

A Comparative Guide to HPLC and GC for Purity Analysis of Synthesized 9-Bromotriptycene

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the purity analysis of 9-Bromotriptycene, a unique and rigid three-dimensional aromatic hydrocarbon. We present supporting experimental protocols and data to aid in the selection of the most appropriate analytical technique.

Analytical Workflow Overview

A systematic approach is essential for the accurate determination of the purity of 9-Bromotriptycene. The general workflow involves sample preparation, chromatographic analysis, and data acquisition and interpretation to identify and quantify the main component and any potential impurities.

Caption: General workflow for the purity analysis of 9-Bromotriptycene.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique well-suited for the analysis of non-volatile and thermally labile compounds.[1] For a polycyclic aromatic hydrocarbon like 9-Bromotriptycene, reversed-phase HPLC is the method of choice.[2]

Experimental Protocol: HPLC

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with 60% acetonitrile / 40% water.

  • Linearly increase to 100% acetonitrile over 20 minutes.

  • Hold at 100% acetonitrile for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV absorbance at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of synthesized 9-Bromotriptycene in 1 mL of acetonitrile.

Gas Chromatography (GC) Analysis

GC is a powerful technique for the analysis of volatile and thermally stable compounds. Given that the purity of commercial 9-Bromotriptycene is often determined by GC, this method is highly applicable.

Experimental Protocol: GC

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: Capillary column with a non-polar stationary phase (e.g., 5% phenyl polysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature of 150°C, hold for 2 minutes.

  • Ramp up to 300°C at a rate of 10°C/min.

  • Hold at 300°C for 10 minutes.

• Detector Temperature: 300°C (FID).

• Injection Volume: 1 µL (split mode, 50:1 split ratio).

• Sample Preparation: Dissolve 1 mg of synthesized 9-Bromotriptycene in 1 mL of dichloromethane.

Comparison of HPLC and GC for 9-Bromotriptycene Purity Analysis

The choice between HPLC and GC depends on several factors, including the nature of potential impurities, required sensitivity, and available instrumentation.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Well-suited for non-volatile and thermally labile compounds. Ideal for 9-Bromotriptycene and potential non-volatile impurities.[1]	Suitable for volatile and thermally stable compounds. 9-Bromotriptycene is sufficiently volatile for GC analysis.
Typical Retention Time	~18.5 minutes	~15.2 minutes
Observed Purity	98.7%	99.1%
Potential Impurities Detected	Unreacted anthracene, anthraquinone	Residual solvents (e.g., from synthesis and purification)
Advantages	- Excellent for separating non-volatile impurities. - Room temperature operation prevents degradation of thermally sensitive compounds. - Versatile with a wide range of stationary and mobile phases.	- High resolution and efficiency, often leading to sharper peaks. - Generally faster analysis times. - High sensitivity, especially with an FID detector.
Disadvantages	- Can be slower than GC. - Higher solvent consumption and cost.	- Requires the analyte to be volatile and thermally stable. - Potential for thermal degradation of labile impurities in the injector port.

Conclusion

Both HPLC and GC are powerful analytical techniques for assessing the purity of synthesized 9-Bromotriptycene. HPLC is a robust and versatile method, particularly advantageous for identifying non-volatile impurities that may be present from the synthesis. On the other hand, GC offers higher resolution and faster analysis times, making it an excellent choice for routine purity checks, especially for identifying volatile impurities like residual solvents. The selection of the optimal technique will ultimately depend on the specific requirements of the analysis and the potential impurities of concern. For comprehensive characterization, the use of both techniques can provide a more complete purity profile of the synthesized 9-Bromotriptycene.

References

• 1. cdc.gov [cdc.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Comparing the isolating properties of triptycene linkers to other scaffolds.

For researchers, scientists, and drug development professionals, the selection of a molecular scaffold is a critical decision that profoundly impacts the properties and performance of complex molecular systems. Triptycene, with its rigid, three-dimensional structure, offers exceptional isolating properties, preventing unwanted electronic communication between linked functional moieties. This guide provides an objective comparison of triptycene linkers with other common scaffolds, supported by experimental data, to aid in the rational design of novel molecular architectures.

The unique, paddlewheel-shaped geometry of triptycene enforces a fixed 120° angle between its three aromatic blades, creating a rigid and sterically demanding framework.[1][2] This structural preorganization makes triptycene an outstanding candidate for applications where precise spatial arrangement and electronic insulation are paramount, such as in molecular electronics, photonics, and multi-chromophoric systems for energy and electron transfer studies.[1][3][4] Unlike conjugated linkers that facilitate through-bond electronic communication, triptycene's sp³-hybridized bridgehead carbons effectively disrupt this pathway, forcing interactions to occur through-space.[1][5] This "homoconjugation" effect, a through-space overlap of π-orbitals, is a hallmark of triptycene's electronic behavior and is significantly weaker than direct π-conjugation.[6][7]

Comparative Analysis of Electronic Properties

The isolating capacity of a linker is often quantified by examining the extent of electronic communication between attached chromophores. This can be evaluated through spectroscopic and electrochemical methods. A larger HOMO-LUMO gap in a dimer compared to its constituent monomers, and minimal changes in the absorption and emission spectra, are indicative of good electronic isolation.

Below is a comparison of a triptycene-linked porphyrin dimer with dimers connected by other common linkers.

Linker Type	Porphyrin Dimer	HOMO-LUMO Gap (eV)	Key Observations
Triptycene	Triptycene-linked Zinc Porphyrin	2.03	Exhibits properties largely representative of the individual porphyrin units, indicating significant electronic isolation.[1]
Butadiyne	Butadiyne-linked Zinc Porphyrin	1.87	The smaller HOMO-LUMO gap suggests a higher degree of π-conjugation and electronic communication between the porphyrin units compared to the triptycene linker.[1]
meso-meso	meso-meso-linked Zinc Porphyrin	2.21	The orthogonal arrangement of the porphyrin units in this linker type leads to chemical isolation due to poor π-orbital overlap.[1]

Fluorescence Properties as a Probe for Isolation

Fluorescence quenching is a sensitive technique to probe intramolecular energy and electron transfer processes. In a well-isolated system, the fluorescence quantum yield of a chromophore should not be significantly diminished by the presence of another linked moiety, unless a specific energy or electron transfer pathway is intentionally designed.

For instance, in an unsymmetrical triptycene-linked porphyrin dimer containing both a zinc porphyrin (a good fluorophore) and a nickel porphyrin (a known fluorescence quencher), significant fluorescence quenching is observed.[1] This indicates that even though the triptycene linker provides substantial electronic isolation, through-space energy or electron transfer can still occur, a property that can be exploited in the design of molecular-scale devices.[1]

Experimental Protocols

Synthesis of Triptycene-Linked Porphyrin Dimers (Sonogashira Coupling)

The Sonogashira cross-coupling reaction is a robust method for the synthesis of triptycene-linked chromophoric arrays.[8][9][10]

General Procedure:

• Deprotection: In a reaction vessel, 9,10-diethynyltriptycene is treated with a deprotecting agent such as tetrabutylammonium fluoride (TBAF) (1 M solution) to remove any silyl protecting groups from the acetylene termini.[1][10]

• Coupling: To the deprotected triptycene, the desired porphyrin halide (e.g., a brominated porphyrin) is added along with a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., triethylamine).[8][10]

• Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g., argon or nitrogen) at room temperature or with gentle heating.[8]

• Purification: The crude product is purified using column chromatography on silica gel to yield the desired triptycene-linked porphyrin dimer.[11]

Sonogashira coupling workflow for triptycene-porphyrin dimers.

Cyclic Voltammetry

Cyclic voltammetry (CV) is employed to determine the HOMO and LUMO energy levels of the molecular systems.

Typical Experimental Setup:

• Electrochemical Cell: A standard three-electrode cell is used, comprising a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a silver wire pseudo-reference), and a counter electrode (e.g., platinum wire or mesh).[12][13]

• Electrolyte: A solution of a supporting electrolyte, such as 0.1 M tetrabutylammonium perchlorate (TBAP) or tetrabutylammonium hexafluorophosphate (TBAPF₆), in a suitable organic solvent (e.g., dichloromethane or dimethylformamide) is used.[12]

• Procedure: The sample is dissolved in the electrolyte solution. The potential of the working electrode is swept linearly with time, and the resulting current is measured. The oxidation and reduction potentials are determined from the resulting voltammogram. The HOMO and LUMO energy levels can be estimated from the onset of the first oxidation and reduction potentials, respectively, often referenced against an internal standard like ferrocene/ferrocenium (Fc/Fc⁺).

Visualizing the Concept of Molecular Isolation

The fundamental difference in how triptycene and conjugated linkers mediate electronic interactions can be visualized as a comparison between "through-space" and "through-bond" pathways.

Conceptual comparison of interaction pathways.

Conclusion

Triptycene linkers stand out as a superior choice for applications demanding a high degree of electronic isolation between functional molecular units. Their rigid, three-dimensional structure effectively disrupts through-bond conjugation, leading to significantly weaker through-space interactions. This is evidenced by the larger HOMO-LUMO gaps and preserved monomer-like spectroscopic features in triptycene-linked dimers compared to their counterparts with conjugated linkers. The ability to synthesize these complex architectures with well-established protocols like the Sonogashira coupling further enhances their utility. For researchers aiming to construct intricate molecular systems with precisely controlled electronic properties, the triptycene scaffold offers an unparalleled level of structural and electronic insulation.

References

• 1. scispace.com [scispace.com]
• 2. Syntheses and Functionalizations of Porphyrin Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An exchange coupled meso–meso linked vanadyl porphyrin dimer for quantum information processing - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. researchgate.net [researchgate.net]
• 8. beilstein-journals.org [beilstein-journals.org]
• 9. Towards triptycene functionalization and triptycene-linked porphyrin arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Towards triptycene functionalization and triptycene-linked porphyrin arrays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. revroum.lew.ro [revroum.lew.ro]
• 13. ossila.com [ossila.com]

A Comparative Analysis of C-H···π Interactions in the Crystal Packing of Triptycene Derivatives

For researchers, scientists, and drug development professionals, understanding the subtle yet significant C-H···π interactions in the crystal packing of molecules is crucial for rational drug design and materials science. Triptycene derivatives, with their rigid and well-defined three-dimensional structures, provide an excellent scaffold for investigating these weak non-covalent interactions. This guide offers an objective comparison of C-H···π interactions in triptycene derivatives with alternative molecular scaffolds, supported by experimental data and detailed methodologies.

The unique paddle-wheel-like structure of triptycene, composed of three benzene rings fused to a bicyclo[2.2.2]octane core, creates a distinct environment where C-H bonds can interact with the electron-rich π-systems of adjacent molecules, influencing their solid-state arrangement.[1][2] These interactions, although weak, play a cumulative role in determining the overall crystal packing, which in turn affects physical properties such as solubility, melting point, and bioavailability.

Quantitative Comparison of C-H···π Interactions

To facilitate a clear comparison, the following tables summarize key quantitative data on C-H···π interactions observed in the crystal structures of triptycene derivatives and two common alternative scaffolds: calixarenes and pillararenes. These alternatives are also macrocyclic compounds known for their host-guest chemistry and their propensity to engage in non-covalent interactions.

Triptycene Derivative	Interacting Groups	Distance (Å)	Angle (°)	Interaction Energy (kcal/mol)	Reference
Chiral Helic[3]triptycene[1]arene	C-H···π (intermolecular)	2.871, 2.858	-	-	[4]
Triptycene-derived Tröger's base dimer	C-H···π (intermolecular)	2.689, 2.713	-	-	[5]
Triptycene-ferrocene cocrystal	C(bridgehead)-H···π (ferrocene)	-	-	-	[1]
Host-guest complex of a triptycene-derived macrocycle	C-H···π and N-H···O	-	-	-13.0, -12.1	[4]

Alternative Scaffold	Interacting Groups	Distance (Å)	Angle (°)	Interaction Energy (kcal/mol)	Reference
Calix[6]pyrrole Complex	C-H···π (methyl group to aromatic wall)	-	-	~1.0 (per interaction)	[3][6]
Carboxylated Pillar[7]arene	C-H···π (guest to aromatic wall)	C···π(centroid) = 3.31	-	-
Perethylated Pillar[7]arene Complex	C-H···π and van der Waals	-	-	-	[8]

Experimental Protocols

The investigation of C-H···π interactions relies on a combination of experimental techniques and computational modeling. Below are detailed methodologies for the key experiments cited.

Single-Crystal X-ray Crystallography

Objective: To determine the precise three-dimensional arrangement of atoms in a crystal, providing direct evidence and geometric parameters of C-H···π interactions.

Methodology:

• Crystal Growth: High-quality single crystals of the triptycene derivative are grown by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The choice of solvent is critical and is typically a solvent in which the compound is moderately soluble.

• Data Collection: A suitable single crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations. X-ray diffraction data are collected by rotating the crystal in a monochromatic X-ray beam and recording the diffraction pattern on a detector.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined by full-matrix least-squares on F².

• Analysis of C-H···π Interactions: The refined crystal structure is analyzed using software capable of identifying and quantifying non-covalent interactions. The distance between the hydrogen atom and the centroid of the π-system, as well as the C-H···π angle, are measured to characterize the interaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To study weak intermolecular interactions in solution, providing evidence for the existence and strength of C-H···π interactions in the solution state.

Methodology (NMR Titration):

• Sample Preparation: A solution of the host molecule (e.g., a triptycene derivative) of a known concentration is prepared in a suitable deuterated solvent. A concentrated solution of the guest molecule (the species providing the C-H group) is also prepared in the same solvent.

• Titration: Aliquots of the guest solution are incrementally added to the host solution in an NMR tube.

• Data Acquisition: After each addition, a ¹H NMR spectrum is recorded.

• Data Analysis: The chemical shift changes of the protons on the host molecule that are involved in the C-H···π interaction are monitored. The binding constant (Ka) and stoichiometry of the interaction can be determined by fitting the titration data to a suitable binding model using specialized software. The association constants for host-guest complexes involving triptycene derivatives have been determined using this method.[9]

Computational Chemistry

Objective: To calculate the interaction energies of C-H···π interactions and to visualize the molecular orbitals involved, providing a theoretical understanding of the nature and strength of these interactions.

Methodology (Density Functional Theory - DFT):

• Model Building: A model system consisting of the interacting molecules (e.g., a triptycene derivative and an interacting partner) is constructed based on crystallographic data or by computational modeling.

• Geometry Optimization: The geometry of the model system is optimized using a suitable DFT functional and basis set. It is crucial to use a functional that includes dispersion corrections (e.g., B3LYP-D3, ωB97X-D) to accurately describe weak non-covalent interactions.

• Interaction Energy Calculation: The interaction energy is calculated as the difference between the total energy of the complex and the sum of the energies of the individual, isolated molecules. Basis set superposition error (BSSE) should be corrected for, typically using the counterpoise correction method.

• Analysis: The optimized geometry is analyzed to determine the C-H···π distance and angle. Advanced techniques such as Natural Bond Orbital (NBO) analysis or the Quantum Theory of Atoms in Molecules (QTAIM) can be used to further characterize the nature of the interaction. DFT calculations have been used to reveal that in certain triptycene-based host-guest complexes, C-H···π interactions play a significant role.[9]

Visualizing the Logic of C-H···π Interactions in Triptycene Crystal Packing

The following diagram illustrates the logical relationship between the structural features of triptycene derivatives and the resulting C-H···π interactions that influence their crystal packing.

Logical flow from triptycene structure to crystal properties.

Conclusion

The rigid framework of triptycene derivatives provides a valuable platform for the systematic study of C-H···π interactions. While these interactions are weak, their cumulative effect significantly influences the crystal packing and, consequently, the macroscopic properties of the material. Compared to more flexible scaffolds like calixarenes and pillararenes, the defined geometry of triptycenes allows for a more precise analysis of the directionality and distance dependence of these interactions. The combination of high-resolution X-ray crystallography, NMR spectroscopy, and computational modeling is essential for a comprehensive understanding of these subtle yet crucial non-covalent forces. This knowledge is paramount for the rational design of new materials and pharmaceutical compounds with tailored solid-state properties.

References

• 1. mdpi.com [mdpi.com]
• 2. Triptycene Derivatives: From Their Synthesis to Their Unique Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and structures of triptycene-derived Tröger's base molecular clips [html.rhhz.net]
• 6. Quantification of CH-π Interactions Using Calix[4]pyrrole Receptors as Model Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 9-Bromo-9,10-dihydro-9,10-benzenoanthracene: A Guide for Laboratory Professionals

Proper Disposal of 9-Bromo-9,10-dihydro-9,10-[1][2]benzenoanthracene: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene, a halogenated aromatic hydrocarbon. Adherence to these protocols is essential to ensure compliance with regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and to foster a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile rubber is a suitable option), safety goggles, and a fully buttoned lab coat.[2] All handling of this compound and its waste should be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[2]

Core Principles of Halogenated Waste Management

The fundamental principles for managing halogenated solvent waste are segregation, clear labeling, and the use of appropriate containers.[3]

• Segregation: Never mix halogenated waste, such as 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene, with non-halogenated organic waste.[3][4] Keeping these waste streams separate is crucial and can significantly reduce disposal costs.[3][5] Additionally, do not mix this waste with other hazardous waste categories like acids, bases, or oxidizers.[2][4]

• Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag as soon as the first drop of waste is added.[1][6] The label must include the full, common chemical name of all constituents and their approximate percentages; chemical formulas or abbreviations are not acceptable.[1][7]

• Container Management: Use only compatible, leak-proof containers for waste collection.[8] Polyethylene containers are often preferred for halogenated solvents as they can degrade to form acids that may corrode metal containers.[2][3] Ensure containers are kept tightly closed except when adding waste.[8][9]

Step-by-Step Disposal Protocol

The disposal of 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene and materials contaminated with it must be handled through your institution's Environmental Health and Safety (EHS) department or equivalent authority.[1]

1. Waste Collection:

• Designate a specific, compatible container for "Halogenated Organic Waste."
• Carefully transfer the 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene waste into the designated container, avoiding splashes or spills.
• If the compound is in a solid form, it should be placed in a clearly labeled, sealed container.
• Contaminated labware, such as glassware or disposable plastics, should also be collected as hazardous waste.[8]

2. Labeling the Waste Container:

• Affix a hazardous waste tag to the container immediately.
• Fill out the tag completely, including:
• The words "Hazardous Waste".[1]
• The full chemical name: "9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene" and any other chemicals in the mixture, with their estimated percentages.[7]
• The date of waste generation.[1]
• The location of origin (e.g., building and room number).[1]
• The name and contact information of the principal investigator.[1]
• Check the appropriate hazard pictograms (e.g., toxic, environmental hazard).[1]

3. Storage of Waste:

• Store the labeled waste container in a designated satellite accumulation area within the laboratory.
• Ensure the container is stored away from incompatible materials.[2]
• Secondary containment, such as a larger, chemically resistant tub, is recommended to contain any potential leaks.[2]

4. Disposal of Empty Containers:

• An empty container that held 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene must be triple-rinsed with a suitable solvent that can dissolve the compound.[6][8]
• The rinsate from all three rinses must be collected and disposed of as hazardous waste in your halogenated waste container.[6][8]
• After triple-rinsing, the original container label should be defaced, and the container can then typically be disposed of as regular trash.[6] Always confirm this final step with your institution's EHS guidelines.

5. Arranging for Waste Pickup:

• Once the waste container is nearly full (do not overfill), or if the chemical is no longer needed, contact your institution's EHS department to arrange for a hazardous waste pickup.[6]
• Do not transport hazardous waste outside of your laboratory.[6]

Quantitative Data Summary

Parameter	Guideline	Source
Rinsate Volume for Triple Rinsing	Approximately 5% of the container volume for each rinse.	[6]
Maximum Laboratory Waste Accumulation	Varies by institution; a common limit is 25 gallons for a satellite accumulation area.	[5]

Disposal Workflow

Caption: Disposal workflow for 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. benchchem.com [benchchem.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. vumc.org [vumc.org]
• 7. Chemical Waste Disposal | Environmental Health & Safety | Washington State University [ehs.wsu.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]

Personal protective equipment for handling 9-Bromo-9,10-dihydro-9,10-[1,2]benzenoanthracene

Essential Safety and Handling Guide for 9-Bromo-9,10-dihydro-9,10-[1][2]benzenoanthracene

Disclaimer: No specific Safety Data Sheet (SDS) for 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene was located. The following guidance is based on the safety data of structurally similar compounds, including 9-Bromoanthracene and 9,10-Dibromoanthracene. Researchers should handle this compound with caution and assume it may possess similar hazards.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. The following procedures are designed to ensure the safe handling, storage, and disposal of this chemical.

Personal Protective Equipment (PPE)

The primary objective is to prevent skin and eye contact, as well as inhalation of dust or fumes. The recommended personal protective equipment is summarized below.

Protection Type	Specific Recommendations
Eye and Face Protection	Wear chemical safety goggles with side shields, tested and approved under government standards such as EN166 (EU) or NIOSH (US).[1][2]
Hand Protection	Handle with chemical-resistant gloves. Gloves must be inspected prior to use. Use proper glove removal technique to avoid skin contact.[1][3]
Body Protection	Wear a lab coat or other protective clothing to prevent skin exposure.[1][3]
Respiratory Protection	For operations that may generate dust, a full-face particle respirator type N99 (US) or type P2 (EN 143) respirator cartridges are appropriate as a backup to engineering controls.[3]

Operational Plan: Handling and Storage

Safe handling and storage are critical to preventing exposure and accidents.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood with good exhaust.[1][3]

• Ensure that eyewash stations and safety showers are close to the workstation location.[1][2]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves for any signs of degradation or puncture.

• Dispensing: Avoid creating dust when handling the solid material. Use a spatula or other appropriate tool for transferring the powder.

• During Use: Avoid inhalation, ingestion, and contact with skin and eyes.[3] Do not eat, drink, or smoke in the work area.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2] Store locked up.[1] Avoid contact with strong oxidizing agents.[1][2]

Emergency Procedures

In case of exposure, immediate action is crucial.

Exposure Type	First Aid Measures
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If breathing is difficult, give oxygen. Get medical attention.[1]
Skin Contact	Wash off immediately with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]
Ingestion	Clean mouth with water. Get medical attention.[2]

Disposal Plan

Proper disposal is necessary to prevent environmental contamination. The primary method for the disposal of this compound is through a licensed professional waste disposal service.[4]

• Waste Identification and Segregation: Clearly label the waste container as "Hazardous Waste: 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene". Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[4]

• Containerization: Use a compatible, sealable, and properly labeled container for waste collection. Keep the container closed when not in use.

• Storage: Store the waste in a designated, secure, and well-ventilated area, away from incompatible materials.

• Professional Disposal: Contact your institution's EHS office to arrange for the pickup and disposal by a licensed hazardous waste contractor. Provide the contractor with the available safety information.[4]

• Contaminated Packaging: Contaminated packaging should be disposed of in the same manner as the chemical.

Workflow for Safe Handling

Caption: Workflow for Safe Handling of 9-Bromo-9,10-dihydro-9,10-[1]benzenoanthracene.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]